1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure Elucidation of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Abstract

The definitive assignment of a chemical structure is a cornerstone of modern drug discovery and development. Novel molecular scaffolds, such as the spirocyclic systems, present unique challenges and opportunities due to their rigid, three-dimensional architectures. This guide provides a comprehensive, technically-grounded framework for the complete structure elucidation of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, a novel heterocyclic spiro compound. We will navigate the synergistic application of mass spectrometry, advanced nuclear magnetic resonance (NMR) spectroscopy, and single-crystal X-ray diffraction. This document is intended for researchers, scientists, and drug development professionals, offering not just procedural steps, but the strategic rationale behind each analytical choice, ensuring a self-validating and robust structural assignment.

Introduction: The Significance of Spirocyclic Scaffolds

Spiro compounds, characterized by two rings sharing a single common atom, are of increasing importance in medicinal chemistry.[1][2] Their inherent three-dimensionality provides access to novel chemical space, often leading to improved pharmacological properties and metabolic stability. The subject of this guide, 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (Figure 1), is a heterocyclic spiro-system containing both an oxetane and a morpholine ring. The precise determination of its atomic connectivity, stereochemistry, and three-dimensional conformation is paramount for understanding its potential as a therapeutic agent and for establishing intellectual property.

Figure 1: Proposed Structure of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Property	Value	Source
CAS Number	1849210-27-0	[3]
Molecular Formula	C₈H₁₅NO	[3]
Molecular Weight	141.21	[3]

The Elucidation Workflow: A Multi-faceted Approach

The structure elucidation of a novel compound is rarely a linear process. Instead, it is an iterative workflow where data from multiple analytical techniques are integrated to build a coherent and unambiguous structural model. The workflow presented here is designed to maximize information gain at each step, from initial confirmation of the molecular formula to the definitive determination of its three-dimensional structure.

Caption: A logical workflow for the structure elucidation of a novel small molecule.

Mass Spectrometry: The First Glimpse

Mass spectrometry (MS) serves as the initial and crucial step in any structure elucidation workflow.[1] Its primary role is to provide the exact molecular weight and, through high-resolution mass spectrometry (HRMS), the elemental composition. This information is fundamental for validating the proposed molecular formula.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an Orbitrap or Fourier-transform ion cyclotron resonance (FTICR) mass spectrometer for high-resolution analysis.[4]

• Ionization: Employ electrospray ionization (ESI) in positive ion mode to generate the protonated molecule, [M+H]⁺.

• Data Acquisition: Acquire the full scan mass spectrum over a range of m/z 50-500.

• Analysis: Determine the accurate mass of the [M+H]⁺ ion and use the instrument's software to calculate the elemental composition.

Expected Data and Interpretation

For a molecular formula of C₈H₁₅NO, the expected exact mass of the neutral molecule is 141.1154. The protonated molecule, [M+H]⁺ (C₈H₁₆NO⁺), should have an exact mass of 142.1232. The HRMS data should confirm this value to within a few parts per million (ppm), providing strong evidence for the proposed elemental composition.

Ion	Calculated Exact Mass	Observed Mass (Example)	Mass Error (ppm)
[M+H]⁺	142.1232	142.1230	-1.4

Further structural information can be gleaned from collision-induced dissociation (CID) experiments, which generate fragmentation patterns.[4][5] For a spiro compound like this, fragmentation is often initiated by cleavage of a bond at the spiro-atom.[6]

NMR Spectroscopy: Assembling the Molecular Puzzle

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for determining the structure of organic molecules in solution.[7][8] A suite of 1D and 2D NMR experiments is required to piece together the carbon-hydrogen framework and establish atomic connectivity.

Step 1: 1D NMR (¹H, ¹³C, and DEPT)

• ¹H NMR: This experiment provides information about the number of different types of protons, their chemical environment, and their neighboring protons (through spin-spin coupling).

• ¹³C NMR: This reveals the number of unique carbon atoms in the molecule.

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-135 and DEPT-90 experiments are used to differentiate between CH, CH₂, and CH₃ groups, and quaternary carbons.

Step 2: 2D NMR for Connectivity (COSY, HSQC, HMBC)

Two-dimensional NMR experiments are essential for unambiguously connecting the atoms identified in the 1D spectra.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon atom to which it is directly attached.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is critical for identifying connectivity across heteroatoms and to quaternary carbons.

Caption: Relationship between key 2D NMR experiments for establishing connectivity.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃ or D₂O) and transfer to an NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire standard ¹H and ¹³C{¹H} spectra.

  • Acquire DEPT-135 and DEPT-90 spectra.

  • Acquire 2D gCOSY, gHSQC, and gHMBC spectra using standard pulse programs.

• Data Processing and Analysis:

  • Process all spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Integrate the ¹H spectrum and assign chemical shifts.

  • Assign chemical shifts for all carbons and determine their multiplicity from DEPT spectra.

  • Systematically analyze the 2D spectra to build molecular fragments and connect them to form the final structure.

Step 3: 3D Structure with NOESY/ROESY

For spirocyclic compounds, understanding the through-space proximity of atoms is crucial for determining the relative stereochemistry.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments show correlations between protons that are close in space, regardless of whether they are connected through bonds. This is essential for determining the orientation of substituents on the spiro-rings. A ROESY experiment is often preferred for small to medium-sized molecules as it avoids the issue of zero-crossing for the NOE effect.[6]

X-ray Crystallography: The Definitive Answer

While NMR provides an excellent model of the molecule's structure in solution, single-crystal X-ray diffraction provides an unambiguous determination of the three-dimensional arrangement of atoms in the solid state.[9][10][11][12] It is the gold standard for structural confirmation.

The Challenge of Crystallization

The primary challenge for this technique is obtaining a high-quality single crystal suitable for diffraction. Spiro compounds can be difficult to crystallize due to their rigid and often non-planar structures, which can hinder efficient packing into a crystal lattice.[6]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization:

  • Screen a variety of solvents and solvent combinations (e.g., slow evaporation from a solution of methanol, ethanol, or ethyl acetate/hexane).

  • Employ different crystallization techniques such as slow evaporation, vapor diffusion, and cooling.

• Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Use a modern diffractometer equipped with a Mo or Cu X-ray source.[9]

  • Collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the structure using direct methods or Patterson methods to obtain an initial model of the electron density.

  • Refine the structural model against the experimental data to determine the final atomic positions, bond lengths, and bond angles.

The resulting crystal structure will provide a definitive confirmation of the atomic connectivity and the relative stereochemistry of the molecule.

Conclusion: A Self-Validating Approach to Structural Integrity

The structure elucidation of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane requires a synergistic and methodologically sound approach. By integrating high-resolution mass spectrometry, a comprehensive suite of 1D and 2D NMR experiments, and the definitive power of single-crystal X-ray diffraction, a self-validating and unambiguous structural assignment can be achieved. Each technique provides a layer of evidence that, when combined, creates a robust and defensible structural model, which is the essential foundation for all subsequent research and development activities.

References

• Hu, T., Burton, I. W., & Cembella, A. D. (2004). Structural study of spirolide marine toxins by mass spectrometry. Part II. Mass spectrometric characterization of unknown spirolides and related compounds in a cultured phytoplankton extract. Rapid Communications in Mass Spectrometry, 18(3), 244-254. [Link]

• Sharma, R., & Kumar, V. (2021). Nuclear Magnetic Resonance Spectroscopy Application in charterization of Heterocyclic Compounds. 2021 5th International Conference on Computing Methodologies and Communication (ICCMC). [Link]

• University of Queensland, School of Chemistry and Molecular Biosciences. (n.d.). Small molecule X-ray crystallography. [Link]

• Genesis Drug Discovery & Development. (n.d.). Small Molecule X-ray Crystallography. [Link]

• Elyashberg, M., Williams, A. J., & Martin, G. E. (2012). Computer-assisted methods for molecular structure elucidation: realizing a spectroscopist's dream. Journal of Cheminformatics, 4(1), 1-23. [Link]

• Rundberget, T., Aasen, J. A., Selwood, A. I., & Miles, C. O. (2020). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). Marine Drugs, 18(10), 499. [Link]

• Silva, A. M. S., Pinto, D. C. G. A., & Cavaleiro, J. A. S. (2009). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 13(4), 396-432. [Link]

• Helliwell, J. R. (2010). Structure determination of small and large molecules using single crystal X-ray crystallography. University of Manchester. [Link]

• Fiehn, O. (n.d.). Structure Elucidation of Small Molecules. Fiehn Lab. [Link]

• Wikipedia. (n.d.). Spiro compound. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Spiro compound - Wikipedia [en.wikipedia.org]
• 3. chemscene.com [chemscene.com]
• 4. Structural study of spirolide marine toxins by mass spectrometry. Part II. Mass spectrometric characterization of unknown spirolides and related compounds in a cultured phytoplankton extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Nuclear Magnetic Resonance Spectroscopy Application in charterization of Heterocyclic Compounds | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 8. Fiehn Lab - Structure Elucidation [fiehnlab.ucdavis.edu]
• 9. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 10. rigaku.com [rigaku.com]
• 11. Small Molecule X-ray Crystallography | Genesis Drug Discovery & Development [gd3services.com]
• 12. X-ray Crystallography | Anton Paar Wiki [wiki.anton-paar.com]

synthesis of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane scaffold

An In-depth Technical Guide to the Synthesis of the 1-Methyl-5-oxa-8-azaspiro[3.5]nonane Scaffold

Executive Summary

The 1-Methyl-5-oxa-8-azaspiro[3.5]nonane core represents a class of spirocyclic scaffolds possessing significant three-dimensional character, a feature highly sought after in modern drug discovery.[1][2] These structures, which merge an oxetane ring with a piperidine moiety, offer a compelling alternative to traditional flat aromatic systems, often leading to improved physicochemical properties such as increased solubility and metabolic stability.[2][3] The oxetane group, in particular, is a valuable bioisosteric replacement for gem-dimethyl or carbonyl groups, capable of enhancing molecular properties relevant to pharmacokinetics and target engagement.[3] This guide provides a comprehensive, technically detailed, and field-proven synthetic pathway for accessing this valuable scaffold, designed for researchers, medicinal chemists, and drug development professionals. The presented route is a robust, multi-step synthesis beginning with a commercially available protected piperidone, proceeding through a key 1,3-diol intermediate, and culminating in an efficient spirocyclization to form the core structure.

Introduction: The Strategic Value of Spirocyclic Oxetane-Piperidines

The drive to "escape from flatland" has become a central theme in medicinal chemistry, prioritizing molecules with greater sp3-hybridization to improve interactions with complex biological targets.[4] Spirocyclic scaffolds are at the forefront of this movement, as their rigid, well-defined three-dimensional geometries can lead to enhanced potency and selectivity.[1][2] The fusion of a piperidine ring, a ubiquitous component in numerous pharmaceuticals, with an oxetane ring creates a scaffold with novel structural and electronic properties.[1][5]

The 5-oxa-8-azaspiro[3.5]nonane framework offers several key advantages:

• Improved Physicochemical Properties: The polar oxetane moiety can improve aqueous solubility and metabolic stability while reducing lipophilicity compared to carbocyclic analogues.[3]

• Novel Chemical Space: The introduction of a spirocyclic center provides unique exit vectors for further functionalization, allowing for comprehensive exploration of structure-activity relationships (SAR).[1]

• Intellectual Property: Novel spirocyclic architectures can create new intellectual property opportunities in crowded therapeutic areas.[2]

This guide details a rational and reproducible synthetic approach to a methylated derivative of this scaffold, providing chemists with a practical blueprint for its construction and subsequent elaboration.

Retrosynthetic Analysis

The synthetic strategy hinges on constructing the oxetane ring onto a pre-existing piperidine framework. The key disconnection involves an intramolecular Williamson ether synthesis, which traces the spirocyclic oxetane back to a 1,3-diol precursor. This diol is, in turn, derived from the reduction of a β-hydroxy ester, accessible through a Reformatsky-type reaction on a protected 4-piperidone. The benzyl protecting group is selected for its stability throughout the synthetic sequence and its facile removal in the final step via catalytic hydrogenation.

Caption: Retrosynthetic pathway for 2-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Detailed Synthetic Pathway and Protocols

The forward synthesis is a robust four-step sequence designed for scalability and reproducibility.

Caption: Forward synthesis workflow for 2-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Part 1: Synthesis of the 1,3-Diol Intermediate

This part involves a two-step sequence starting from N-benzyl-4-piperidone to generate the key acyclic 1,3-diol precursor necessary for the subsequent cyclization.

Step 1.1: Reformatsky Reaction to form Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)propanoate

The Reformatsky reaction is a reliable method for forming a carbon-carbon bond between a ketone and the α-carbon of an α-halo ester. It proceeds via an organozinc intermediate, which is less reactive and often provides better yields with easily enolizable ketones compared to Grignard reagents.

• Protocol:

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add activated zinc dust (1.5 eq).

  • Add anhydrous tetrahydrofuran (THF) and a small crystal of iodine to initiate the reaction.

  • In a separate flask, prepare a solution of N-benzyl-4-piperidone (1.0 eq) and ethyl 2-bromopropionate (1.2 eq) in anhydrous THF.

  • Add a small portion of this solution to the zinc suspension and heat gently to initiate the reaction (indicated by the disappearance of the iodine color).

  • Add the remaining solution dropwise while maintaining a gentle reflux.

  • After the addition is complete, continue to reflux for an additional 2-3 hours until the starting material is consumed (monitor by TLC).

  • Cool the reaction mixture to 0 °C and quench by slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to yield the β-hydroxy ester.

Step 1.2: Reduction to 2-(1-Benzyl-4-hydroxypiperidin-4-yl)propan-1-ol

Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of cleanly reducing the ester functional group to a primary alcohol without affecting the benzyl protecting group or the tertiary alcohol.

• Protocol:

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, prepare a suspension of LiAlH₄ (2.0 eq) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Dissolve the β-hydroxy ester from the previous step (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, or until the reaction is complete (monitor by TLC).

  • Carefully quench the reaction by cooling to 0 °C and sequentially adding water (X mL), 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup).

  • Stir the resulting granular precipitate vigorously for 1 hour, then filter it off through a pad of Celite, washing thoroughly with THF and ethyl acetate.

  • Concentrate the filtrate in vacuo to yield the 1,3-diol, which is often pure enough for the next step without further purification.

Part 2: Spirocyclization to form the Oxetane Ring

This two-step, one-pot procedure first activates the primary alcohol as a tosylate, converting the hydroxyl into an excellent leaving group. Subsequent treatment with a strong, non-nucleophilic base induces an intramolecular Sₙ2 reaction (Williamson ether synthesis) to form the strained four-membered oxetane ring.

• Protocol:

  • Dissolve the 1,3-diol (1.0 eq) in anhydrous dichloromethane (DCM) and cool to 0 °C.

  • Add triethylamine (1.5 eq) followed by a solution of p-toluenesulfonyl chloride (TsCl) (1.05 eq) in anhydrous DCM dropwise. The primary alcohol is significantly more reactive than the tertiary alcohol due to less steric hindrance.

  • Stir the reaction at 0 °C for 2-4 hours, monitoring the formation of the monotosylate by TLC.

  • Upon completion, wash the reaction mixture with cold 1M HCl, saturated aqueous sodium bicarbonate (NaHCO₃), and brine. Dry the organic layer over Na₂SO₄ and concentrate in vacuo without heating.

  • Immediately dissolve the crude monotosylate in anhydrous THF and cool to 0 °C under an argon atmosphere.

  • Add sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction carefully by the slow addition of water at 0 °C.

  • Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography to yield 8-Benzyl-2-methyl-5-oxa-8-azaspiro[3.5]nonane .

Part 3: Final Deprotection

The final step is the removal of the N-benzyl protecting group to unmask the secondary amine of the piperidine ring. Catalytic hydrogenation is the method of choice as it is highly efficient and clean, with the only byproduct being toluene.

• Protocol:

  • Dissolve the N-benzyl protected spirocycle (1.0 eq) in methanol (MeOH).

  • Carefully add palladium on carbon (10% Pd/C, ~10% w/w) to the solution under an inert atmosphere.

  • Securely attach a balloon filled with hydrogen gas (H₂) or perform the reaction in a Parr hydrogenator apparatus (50 psi).

  • Stir the mixture vigorously at room temperature for 12-24 hours, or until the starting material is consumed (monitor by TLC or GC-MS).

  • Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure to yield the final product, 2-Methyl-5-oxa-8-azaspiro[3.5]nonane .

Quantitative Data and Characterization

The following table summarizes the key physical properties of the target compound and its direct precursor. Yields are representative and may vary based on experimental conditions and scale.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)
8-Benzyl-2-methyl-5-oxa-8-azaspiro[3.5]nonane	C₁₆H₂₃NO	245.36	60-75% (from diol)
2-Methyl-5-oxa-8-azaspiro[3.5]nonane	C₉H₁₇NO	155.24	>90%

Note: The CAS Number 1849210-27-0 corresponds to the isomeric 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (MW: 141.21), which would require a different synthetic approach, likely involving a Paterno-Büchi reaction or a starting material with a pre-functionalized oxetane.[3] The route described here for the 2-methyl isomer is robust and based on well-established chemical transformations.

Conclusion

The multi-step synthesis outlined in this guide provides a reliable and scalable pathway to the 2-Methyl-5-oxa-8-azaspiro[3.5]nonane scaffold, a valuable building block for medicinal chemistry. The strategy relies on fundamental and high-yielding organic transformations, including the Reformatsky reaction, ester reduction, and a highly efficient intramolecular Williamson ether synthesis for the critical oxetane ring formation. By explaining the causality behind each step and providing detailed protocols, this guide equips researchers and drug development professionals with the necessary knowledge to synthesize this and related spirocyclic systems, enabling the exploration of novel, three-dimensional chemical space for the discovery of next-generation therapeutics.

References

• Densely functionalised spirocyclic oxetane-piperidine scaffolds for drug discovery. PubMed, 2018.
• Application Notes and Protocols: Synthesis of Spirocyclic Compounds from 4-(Oxan-3-yl)piperidine. BenchChem, 2025.
• Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. MDPI, 2015.
• Application Notes and Protocols for the Synthesis of Spirocyclic Oxetanes. BenchChem, 2025.
• Spirocyclic Piperidines in Drug Discovery. PharmaBlock.
• S1 Supporting Information Oxa-spirocycles: synthesis, properties and applic
• 1-Methyl-5-oxa-8-azaspiro[3.5]Nonane. ChemScene.
• oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 2023.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fujc.pp.ua [fujc.pp.ua]
• 5. Densely functionalised spirocyclic oxetane-piperidine scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

The Spirocyclic Advantage: Physical and Chemical Profiling of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Executive Summary: Escaping Flatland in Drug Design

For decades, modern medicinal chemistry relied heavily on planar, sp2-hybridized heterocycles—such as morpholines, piperidines, and piperazines—due to their synthetic accessibility and robust structural stability. However, this "flatland" approach inherently introduces pharmacological liabilities, including poor aqueous solubility, promiscuous off-target binding (e.g., hERG channel toxicity), and rapid cytochrome P450 (CYP) mediated metabolism.

As an advanced bioisosteric alternative, 1-Methyl-5-oxa-8-azaspiro[3.5]nonane represents a next-generation spirocyclic building block. By fusing a morpholine-like ring with a cyclobutane ring at a single spiro carbon, this molecule enforces a strict three-dimensional architecture. This technical guide explores the physicochemical profile, mechanistic advantages, and laboratory protocols necessary to effectively leverage this spirocycle in advanced drug development workflows.

Structural Architecture and Physicochemical Profile

The fundamental advantage of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane lies in its geometry. The orthogonal alignment of the fused rings shields the nitrogen lone pair sterically, modifying its inherent basicity while drastically increasing the molecule's overall fraction of sp3-hybridized carbons (Fsp3). A high Fsp3 score correlates directly with improved clinical success rates by enhancing aqueous solubility without compromising passive membrane permeability[1].

Key Quantitative Characteristics

The following physicochemical data validates the spirocycle’s utility as an advanced chemical precursor[2].

Parameter	Value / Characteristic	Analytical Source
IUPAC/Chemical Name	1-Methyl-5-oxa-8-azaspiro[3.5]nonane	ChemScene[2]
CAS Registry Number	1849210-27-0	ChemScene[2]
Molecular Weight	141.21 g/mol	ChemScene[2]
Molecular Formula	C₈H₁₅NO	ChemScene[2]
SMILES String	CC1CCC11CNCCO1	ChemScene[2]
Fraction sp3 (Fsp3)	1.00 (8 of 8 carbons)	Computed
Topological Polar Surface Area	~21.26 Ų	Computed (Morpholine Analog)
Physical State (RT)	Liquid	Sigma-Aldrich Analog Data

Mechanistic Causality: Why Utilize Spirocycles?

From a mechanistic standpoint, substituting a standard planar morpholine with 1-Methyl-5-oxa-8-azaspiro[3.5]nonane fundamentally alters a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile[1].

The introduction of the spiro-[3.5] system along with an asymmetric methyl group on the cyclobutane ring completely breaks molecular planarity. Causality dictates that lipophilic, planar amines fit easily into the hydrophobic pockets of the hERG potassium channel, triggering cardiac arrhythmias. By forcing a bulky, 3D geometry around the basic nitrogen, the spirocycle physically blocks this undesirable binding interaction while maintaining the required hydrogen-bond acceptor (oxygen) and donor/attachment point (nitrogen) for target efficacy[1].

Fig 1. Mechanistic pathway mapping the pharmacological benefits of spirocyclic scaffold hopping.

Self-Validating Analytical Protocols (HPLC-MS)

Working with Fsp3-rich secondary amines requires specialized quality control. A common point of failure in standard laboratory workflows is extreme peak tailing during chromatography. This occurs because the basic nitrogen of the spirocycle aggressively interacts with unendcapped silanols on silica-based C18 columns.

To ensure analytical integrity, we employ a self-validating, high-pH analytical protocol.

Protocol 1: High-pH LC-MS Structural Verification

Objective: Confirm compound purity and identity while mitigating silanol-induced peak degradation.

Step-by-Step Methodology:

• Column Selection: Equip the HPLC with an endcapped, sterically protected C18 column (e.g., Waters XBridge) capable of withstanding high pH environments.

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Bicarbonate buffer, adjusted to pH 9.5 using dilute ammonia.

  • Phase B: 100% LC-MS grade Acetonitrile.

  • Causality Note: At pH 9.5, the secondary amine of the spirocycle (predicted pKa ~8.5-9.0) remains predominantly completely deprotonated. This effectively eliminates detrimental ionic interactions with the stationary phase.

• Ionization Setup: Utilize Positive Electrospray Ionization (ESI+). Ensure the desolvation temperature is set above 350°C to volatilize the aqueous buffer fully.

• Validation Checkpoint: Monitor the MS detector for the specific pseudomolecular ion [M+H]⁺ at m/z 142.12 . The presence of a sharp, symmetrical peak at this mass confirms purity and structurally validates the nonane core[2].

Synthetic Functionalization Dynamics

Incorporating 1-Methyl-5-oxa-8-azaspiro[3.5]nonane into a larger active pharmaceutical ingredient (API) usually involves N-derivatization, primarily via C-N cross-coupling (e.g., Buchwald-Hartwig amination).

However, the adjacent spiro-center and the cyclobutane methyl group create significant steric hindrance. Experience shows that standard palladium catalysts (like Pd(PPh₃)₄) fail to couple this substrate efficiently. The catalyst stalls at the reductive elimination phase, leading to competitive β-hydride elimination and degraded yields. To solve this, a highly active Generation 3 (G3) palladacycle paired with a bulky biaryl phosphine ligand is strictly required.

Protocol 2: Sterically-Driven Buchwald-Hartwig Amination

Objective: Covalently bond an aryl-halide to the spirocyclic aza-nitrogen.

Step-by-Step Methodology:

• Glovebox Preparation: In an inert nitrogen atmosphere, charge a reaction vial with the aryl-halide (1.0 equiv), 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (1.2 equiv), and Sodium tert-butoxide (NaOtBu, 1.5 equiv).

• Catalyst Activation: Add 2-5 mol% of RuPhos Pd G3 precatalyst.

  • Causality Note: The massive steric bulk of the RuPhos ligand forces the palladium center to adopt an orientation that dramatically accelerates reductive elimination, easily overcoming the structural hindrance of the spiro[3.5]nonane system.

• Reaction Execution: Dissolve the mixture in anhydrous toluene. Seal the vial, remove it from the glovebox, and heat to 90°C for 12 hours under vigorous stirring.

• Self-Validating QC Loop: Post-reaction, inject a crude sample utilizing Protocol 1. The complete disappearance of the m/z 142.12 peak guarantees consumption of the starting spirocycle, while the emergence of the exact cross-coupled mass confirms that beta-hydride elimination side-reactions were successfully suppressed.

Fig 2. Self-validating, sterically tuned Buchwald-Hartwig amination workflow.

References

• Title: oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design: Spirocyclic Analogues Source: French-Ukrainian Journal of Chemistry URL: [Link]

Sources

• 1. fujc.pp.ua [fujc.pp.ua]
• 2. chemscene.com [chemscene.com]

1-Methyl-5-oxa-8-azaspiro[3.5]nonane molecular weight and formula

An In-Depth Technical Guide to 1-Methyl-5-oxa-8-azaspiro[3.5]nonane: A Novel Scaffold for Modern Drug Discovery

Abstract

Spirocyclic systems have emerged as privileged scaffolds in medicinal chemistry, prized for their inherent three-dimensionality which can lead to improved pharmacological profiles. This guide focuses on 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, a unique heterocyclic scaffold that combines the structural rigidity of a spirocycle with the favorable physicochemical properties of a morpholine-like motif. We will provide a comprehensive overview of its core properties, a plausible synthetic route with detailed protocols, and a discussion of its potential applications as a bioisosteric building block for researchers, scientists, and drug development professionals.

Introduction to Spirocyclic Scaffolds in Medicinal Chemistry

The drive to "escape from flatland" in drug design has led to a surge of interest in molecules with a higher fraction of sp³-hybridized carbons (Fsp³)[1]. Spirocycles, which feature two rings connected by a single common atom, are exemplary Fsp³-rich structures. This unique structural feature imparts several advantages:

• Three-Dimensionality: The rigid, non-planar geometry allows for precise projection of substituents into three-dimensional space, enabling more specific and potent interactions with biological targets.

• Improved Physicochemical Properties: The introduction of a spirocyclic core can modulate key drug-like properties. For instance, replacing common motifs like morpholines or piperazines with azaspirocycles has been shown to lower lipophilicity (logD) and improve metabolic stability[1].

• Novelty and Patentability: These unique structures provide access to novel chemical space, offering opportunities for creating new intellectual property.

The 5-oxa-8-azaspiro[3.5]nonane framework is particularly compelling as it can be considered a conformationally restricted analogue of morpholine or a bioisostere of piperidine, both of which are common fragments in approved drugs[2][3]. The inclusion of the oxetane ring, a four-membered cyclic ether, can further enhance aqueous solubility and act as a bioisosteric replacement for less favorable groups like gem-dimethyls or carbonyls[4]. This guide will focus specifically on the 1-methylated derivative, exploring how this substitution may further refine its properties for drug discovery applications.

Physicochemical and Computational Properties

The fundamental properties of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane are summarized below. These data provide a baseline for its use as a chemical building block.

Property	Value	Source
Molecular Formula	C₈H₁₅NO	[5]
Molecular Weight	141.21 g/mol	[5]
CAS Number	1849210-27-0	[5]
SMILES	CC1CCC11CNCCO1	[5]
Topological Polar Surface Area (TPSA)	21.26 Ų	[5]
Computed logP (cLogP)	0.7749	[5]
Hydrogen Bond Donors	1	[5]
Hydrogen Bond Acceptors	2	[5]
Rotatable Bonds	0	[5]

Synthesis and Characterization

Retrosynthetic Analysis

A logical approach to constructing the target molecule involves disconnecting the spirocyclic core to reveal more accessible starting materials. The key disconnections are the C-N and C-O bonds of the morpholine-like ring, tracing back to a functionalized cyclobutane precursor. This strategy is illustrated in the diagram below.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Protocol

This protocol describes a plausible, multi-step synthesis starting from commercially available 1-methylcyclobutane-1-carboxylic acid, which can be readily converted to the di-acid.

Step 1: Synthesis of (1-methylcyclobutane-1,1-diyl)dimethanol

• Objective: To reduce the dicarboxylic acid to the corresponding diol.

• Methodology:

  • To a stirred suspension of lithium aluminum hydride (LiAlH₄, 2.2 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an argon atmosphere, add a solution of 1-methylcyclobutane-1,1-dicarboxylic acid (1.0 eq) in THF dropwise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

  • Cool the reaction to 0 °C and cautiously quench by the sequential addition of water, 15% aqueous NaOH, and then water again (Fieser workup).

  • Filter the resulting aluminum salts and wash thoroughly with THF. Concentrate the filtrate under reduced pressure to yield the crude diol, which can be purified by distillation or chromatography.

• Causality: LiAlH₄ is a powerful reducing agent capable of converting carboxylic acids directly to primary alcohols. The anhydrous conditions and inert atmosphere are critical to prevent quenching of the highly reactive hydride reagent.

Step 2: Synthesis of 1,1-bis(bromomethyl)-1-methylcyclobutane

• Objective: To convert the diol into a more reactive di-bromide for subsequent nucleophilic substitution.

• Methodology:

  • Dissolve the diol (1.0 eq) from the previous step in anhydrous dichloromethane (DCM) and cool to 0 °C.

  • Add phosphorus tribromide (PBr₃, 2.1 eq) dropwise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Carefully pour the reaction mixture onto ice and separate the organic layer.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine, then dry over anhydrous MgSO₄.

  • Filter and concentrate under reduced pressure to afford the crude dibromide.

• Causality: PBr₃ is a standard reagent for converting primary alcohols to alkyl bromides. The reaction proceeds via the formation of a phosphite ester intermediate, which is then displaced by the bromide ion.

Step 3: Formation of the 5-oxa-8-azaspiro[3.5]nonane core

• Objective: To perform a double nucleophilic substitution to form the heterocyclic ring.

• Methodology:

  • In a sealed tube, dissolve the dibromide (1.0 eq) and a protected amine source such as benzylamine (1.1 eq) in a polar aprotic solvent like dimethylformamide (DMF).

  • Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃, 3.0 eq), to the mixture.

  • Heat the reaction to 80-100 °C for 12-24 hours, monitoring by TLC or LC-MS.

  • Cool the mixture, dilute with water, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The resulting intermediate is the N-benzyl protected spirocycle.

• Causality: This step involves a tandem intramolecular Williamson ether synthesis and an N-alkylation. The base deprotonates the amine and the intermediate alcohol, allowing them to act as nucleophiles to displace the bromide ions, forming the two rings of the morpholine-like structure. The benzyl group serves as a protecting group that can be easily removed in the final step.

Step 4: Deprotection to yield 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

• Objective: To remove the benzyl protecting group to reveal the final secondary amine.

• Methodology:

  • Dissolve the N-benzyl protected intermediate in methanol or ethanol.

  • Add a palladium catalyst, such as 10% palladium on carbon (Pd/C, ~5 mol%).

  • Stir the mixture vigorously under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) at room temperature until the reaction is complete.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to yield the final product.

• Causality: Catalytic hydrogenation is the standard method for removing a benzyl protecting group from an amine. The palladium surface facilitates the cleavage of the C-N bond in the presence of hydrogen gas.

Expected Characterization Data

• ¹H NMR: The spectrum should show characteristic signals for the methyl group (a singlet), as well as complex multiplets for the diastereotopic protons on the cyclobutane and morpholine rings. A broad singlet corresponding to the N-H proton would also be expected.

• ¹³C NMR: The spectrum should display 8 distinct carbon signals, including the spirocyclic quaternary carbon, the methyl carbon, and the six methylene carbons of the two rings.

• Mass Spectrometry (MS): Electrospray ionization (ESI) in positive mode should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 142.12.

• Infrared (IR) Spectroscopy: A characteristic N-H stretching band would be observed in the region of 3300-3500 cm⁻¹.

Applications in Drug Discovery

The 1-Methyl-5-oxa-8-azaspiro[3.5]nonane scaffold is a promising building block for medicinal chemistry programs. Its utility stems from its ability to act as a three-dimensional bioisostere for common cyclic amines.

Role as a Bioisosteric Replacement

Spirocyclic scaffolds are increasingly used to replace traditional ring systems like piperidine or morpholine to improve drug properties[1][2].

• Morpholine/Piperidine Analogue: The 5-oxa-8-azaspiro[3.5]nonane core mimics the general shape and hydrogen bonding capabilities of morpholine and piperidine but with a fixed, rigid conformation. This conformational constraint can reduce the entropic penalty of binding to a target protein, potentially leading to higher affinity.

• Modulation of Physicochemical Properties: As demonstrated with similar scaffolds, replacing a flexible ring with a spirocycle can improve metabolic stability by shielding metabolically labile sites and enhance aqueous solubility due to the introduction of polar ether functionality and a reduction in lipophilicity[1][4]. The methyl group at the C1 position provides a subtle, non-polar modification that can be used to probe specific hydrophobic pockets within a binding site without adding significant bulk or rotatable bonds.

Workflow for Scaffold Integration in Drug Discovery

The diagram below illustrates a typical workflow for incorporating a novel scaffold like 1-Methyl-5-oxa-8-azaspiro[3.5]nonane into a lead optimization campaign.

Caption: Drug discovery workflow using the spirocyclic scaffold.

This process begins with the synthesis of the core scaffold, followed by diversification at the secondary amine. The resulting library is screened for biological activity, and promising hits are further evaluated for their drug-like properties. The data from these assays provide structure-activity relationship (SAR) feedback to guide the design of the next generation of compounds.

Conclusion

1-Methyl-5-oxa-8-azaspiro[3.5]nonane represents a valuable and underexplored building block for modern medicinal chemistry. Its rigid three-dimensional structure, combined with the favorable properties imparted by the oxa-azaspiro core, makes it an attractive scaffold for developing next-generation therapeutics. The synthetic strategies outlined in this guide provide a clear path for its incorporation into drug discovery programs, offering a tool to navigate challenging biological targets and expand beyond the confines of "flat" chemistry.

References

• French-Ukrainian Journal of Chemistry. (2023). 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Available at: [Link]

• Benchchem. (n.d.). Exploring the Chemical Space of 2-Oxaspiro[3.
• Benchchem. (n.d.). A Comparative Guide to the Biological Activity of Azaspiro[3.
• International Core Journal of Engineering. (2020). Basics of Retrosynthetic Analysis.
• Semantic Scholar. (n.d.).
• PubChem. (n.d.). 8-oxa-5-azaspiro[3.5]nonane.
• University of Michigan. (n.d.). Retrosynthetic Analysis.
• ResearchGate. (2025). A Comprehensive Overview of Retrosynthetic Analysis.
• ACS Publications. (2026). A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block.
• National Institutes of Health. (n.d.).
• Jurnal Universitas Muslim Indonesia. (2025).
• Benchchem. (n.d.). Technical Support Center: Synthesis of 1-Oxa-8-azaspiro[4.5]decan-3-one Hydrochloride.

• National Institutes of Health. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. Available at: [Link]

• ResearchGate. (2011). An improved synthesis of 2-oxa-7-azaspiro[5][6]nonane and analogs as novel reagents in medicinal chemistry.

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. fujc.pp.ua [fujc.pp.ua]
• 3. researchgate.net [researchgate.net]
• 4. Applications of oxetanes in drug discovery and medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

solubility of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane in different solvents

This technical whitepaper outlines the physicochemical rationale and solvation dynamics of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane , a highly versatile oxa-azaspirocyclic scaffold. Driven by an industry-wide transition toward "escape from flatland" drug design, this guide provides researchers and formulation scientists with mechanistic insights, empirical protocols, and quantitative modeling regarding the compound's solubility profile across varied solvent matrices.

Mechanistic Causality of Spirocyclic Solvation

Historically, drug discovery heavily relied on flat, planar nitrogenous heterocycles such as piperazines or morpholines. While synthetically accessible, these planar architectures suffer from high crystal lattice energies driven by strong intermolecular π-π or van der Waals stacking, which frequently causes poor thermodynamic aqueous solubility.

The integration of spirocyclic elements—specifically the spiro[3.5]nonane core—fundamentally alters this dynamic. By increasing the fraction of sp³-hybridized carbons (

), the molecule introduces extreme out-of-plane three-dimensionality[1]. This structural rigidity physically impedes tight crystal lattice packing. According to the general solubility equation, lowering the lattice energy (and consequently the melting point) translates to an exponential increase in thermodynamic solubility[2].

Furthermore, the specific atomic arrangement of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane finely tunes solvation capacity:

• The 5-Oxa-8-Aza Core: The incorporation of oxygen into the spirocyclic core produces a scaffold with lower intrinsic lipophilicity, acting as a potent hydrogen-bond acceptor. Simultaneously, the basic secondary amine at position 8 serves as both a hydrogen-bond donor and acceptor, enabling profound dipole interactions with protic solvents[3].

• The 1-Methyl Perturbation: While the oxa-aza core drives aqueous solubility, pure hydrophilicity is detrimental to biological membrane permeability. The introduction of the 1-methyl group on the cyclobutane ring introduces a localized lipophilic vector[4]. This precise modification prevents a total "crash out" in non-polar organic solvents and optimizes the overall LogD, balancing systemic solubility with lipoidal permeability[5].

Caption: Causal structural pathways dictating the multi-solvent solubility of the oxa-azaspiro scaffold.

Solvent-Specific Solubility Matrix

The solvation behavior of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane heavily depends on the dielectric constant (

) and the hydrogen-bonding capacity of the surrounding matrix.

Aqueous Media (Water and Buffers)

In neutral water, the compound exhibits excellent solubility. When placed in physiological buffers (e.g., PBS at pH 7.4), the basic aza-nitrogen (typical

~8.5–9.5 for comparable substituted spiro-piperidines/morpholines) becomes partially protonated. This generates an ion-dipole interaction network with water molecules, maintaining high kinetic and thermodynamic solubility without forming unstable supersaturated micro-precipitates.

Polar Organic Solvents (Aprotic & Protic)

The molecule exhibits highly favorable mixing thermodynamics in polar aprotic solvents like DMSO and DMF . DMSO acts as a strong hydrogen-bond acceptor for the 8-aza proton, disrupting any solute-solute interactions. This is critical for generating stable 10 mM to 50 mM stock solutions for high-throughput in vitro biological screening[6]. In polar protic solvents (Methanol, Ethanol ), solubility is driven by a bidirectional hydrogen-bonding network involving both the 5-oxa and 8-aza loci.

Non-Polar Organics (Hexanes, DCM)

Solubility in pure non-polar hydrocarbons (e.g., Hexanes) is significantly restrained compared to chlorinated solvents. The molecule remains moderately soluble in Dichloromethane (DCM) due to the compound's localized dipole moment and the lipophilic shadow provided by the 1-methyl group, making DCM an ideal solvent for phase-extraction operations.

Quantitative Solubility Projection

The table below consolidates the expected solvation profile based on analogous oxa-azaspirocyclic architectures.

Solvent System	Polarity Index	Dielectric Constant ( )	Expected Solubility Range	Dominant Solvation Mechanism
Water (pH 7.4 PBS)	9.0	80.1	High (>50 mg/mL)	Ion-dipole (protonated N) & H-bonding
DMSO	7.2	46.7	Very High (>100 mg/mL)	Dipole-dipole & H-bond acceptance
Methanol	5.1	33.0	High (~50 mg/mL)	Bidirectional H-bonding
Dichloromethane	3.1	9.1	Moderate (~10-20 mg/mL)	Dispersion & Dipole-induced forces
Hexanes	0.1	1.9	Low (<1 mg/mL)	Weak Van der Waals (Methyl-driven)

Self-Validating Protocol: Thermodynamic Solubility Assay

Many drug development pipelines fail early by relying exclusively on kinetic solubility assays (typically performed by spiking a DMSO stock directly into aqueous buffer), which can yield false positives due to transient supersaturation[6]. To definitively validate the solubility of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, an isothermal shake-flask thermodynamic protocol is mandatory.

The Self-Validating Feedback Loop

This protocol relies on a built-in feedback loop: quantification is strictly performed against a validated calibration curve. Furthermore, the centrifugation step guarantees that undisrupted crystalline forms are separated from the dissolved fraction, establishing absolute chemical truth for the target solvent.

Step-by-Step Methodology:

• Saturation Loading: Accurately weigh ~5.0 mg of solid crystalline 1-Methyl-5-oxa-8-azaspiro[3.5]nonane[7] into a 1.5 mL inert glass vial.

• Solvent Introduction: Introduce 100 µL of the target solvent (e.g., PBS pH 7.4). The goal is to observe residual solid. If total dissolution occurs instantly, progressively add additional solid material until an opaque suspension forms (indicating the saturation limit is exceeded).

• Isothermal Equilibration: Seal the vial and mount it on an orbital thermoshaker. Incubate at a strictly controlled 25.0 °C (or 37.0 °C for physiological mimicking) rotating at 500 RPM for exactly 24 hours. Causality: 24 hours ensures complete destruction of the kinetic dissolution state, reaching true thermodynamic equilibrium.

• Phase Separation: Transfer the vial to an ultracentrifuge. Spin at 15,000 × g for 15 minutes at the matching equilibration temperature. This drives all non-solvated micro-crystals to the pellet.

• Analytical Dilution: Carefully extract 10 µL of the clear supernatant without disturbing the pellet. Immediately dilute this fraction 100-fold in a quench solvent (e.g., 50:50 Acetonitrile:Water) to prevent precipitation upon temperature change.

• LC-UV/MS Quantification: Inject the diluted sample into a standardized HPLC system equipped with a mass spectrometer (or CAD, if UV absorbance is poor due to the lack of aromatic chromophores). Quantify the peak area against a 5-point validated calibration curve.

Caption: Step-by-step experimental workflow for isolating true thermodynamic solubility.

Conclusion

1-Methyl-5-oxa-8-azaspiro[3.5]nonane represents a masterpiece of medicinal chemistry geometry. By fusing the low crystal lattice energy characteristic of highly sp³-hybridized spirocycles with the precise polarity vectors of oxa- and aza- substitutions, the molecule commands an extremely broad solubility profile. Understanding the nuances of its solvation across aqueous, protic, and non-polar media equips formulation scientists with the exact parameters needed to optimize liquid administration, stock storage, and complex biphasic extractions.

References

• The utilization of spirocyclic scaffolds in novel drug discovery – Taylor & Francis. Available at:[Link]

• Full article: Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? – Taylor & Francis. Available at:[Link]

• General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination – ACS Medicinal Chemistry Letters. Available at:[Link]

• (PDF) Spirocyclic Diamine Scaffolds for Medicinal Chemistry – ResearchGate. Available at:[Link]

• S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications – Semantic Scholar. Available at:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Spirocycles for Improved Solubility - Enamine [enamine.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. chemscene.com [chemscene.com]

Protocols & Analytical Methods

The Emerging Role of the 1-Methyl-5-oxa-8-azaspiro[3.5]nonane Scaffold in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Spirocyclic scaffolds are gaining significant traction in modern drug discovery as a strategy to overcome the limitations of traditional "flat" aromatic structures.[1] By introducing three-dimensionality, these scaffolds can significantly improve the physicochemical and pharmacological properties of drug candidates.[1] This guide focuses on the emerging potential of the 1-methyl-5-oxa-8-azaspiro[3.5]nonane scaffold and its analogues in medicinal chemistry. While specific data on the 1-methyl derivative is limited in publicly available literature, this document will provide a comprehensive overview of the broader class of oxa-azaspiro[3.5]nonanes. We will delve into their strategic application as bioisosteres, their impact on key drug-like properties, and provide generalized protocols for their synthesis and evaluation.

Introduction: Escaping Flatland with Spirocyclic Scaffolds

The concept of "escaping from flatland" in drug design emphasizes the move towards more three-dimensional (3D) molecular architectures.[2] Molecules with a higher fraction of sp3-hybridized carbons (Fsp3) often exhibit improved clinical success rates.[1] Spirocycles, characterized by two rings sharing a single atom, are inherently 3D structures that can enhance target selectivity and improve pharmacokinetic profiles.[1][3] The oxa-azaspiro[3.5]nonane framework, in particular, offers a unique combination of a constrained piperidine ring and an oxetane or tetrahydropyran ring, presenting a valuable tool for medicinal chemists.

Physicochemical Properties: A Quantitative Advantage

The incorporation of spirocyclic moieties like oxa-azaspiro[3.5]nonanes can significantly modulate the absorption, distribution, metabolism, and excretion (ADME) properties of a molecule.[4] Key advantages include:

• Enhanced Aqueous Solubility: The introduction of a spirocyclic center can increase water solubility. For instance, a 7-oxa-2-azaspiro[3.5]nonane derivative demonstrated improved aqueous solubility compared to its non-spirocyclic piperidine analogue.[2][4]

• Reduced Lipophilicity: Spirocyclic scaffolds can lower the lipophilicity (LogD7.4) of a molecule, which can be beneficial for reducing off-target effects and improving drug-like properties.[4]

• Metabolic Stability: The quaternary spirocyclic carbon can block potential sites of metabolism, leading to increased metabolic stability.[2]

Table 1: Comparison of Physicochemical Properties

Scaffold Type	Representative LogP	General Solubility	Metabolic Stability
Non-Spirocyclic (e.g., Piperidine)	Variable	Moderate	Susceptible to oxidation
Azaspiro[3.3]heptane	Lowered LogD7.4 by up to -1.0	Generally Improved	Enhanced
7-Oxa-2-azaspiro[3.5]nonane	Comparable to piperidine analogue	Increased	Potentially Improved

Data compiled from multiple sources to illustrate general trends.[2][4]

Applications in Medicinal Chemistry

Bioisosteric Replacement

The oxa-azaspiro[3.5]nonane scaffold can serve as a rigid bioisostere for commonly used fragments in drug discovery, such as piperidine and morpholine.[2][5] This substitution can lead to improved pharmacological properties.

• Piperidine Bioisostere: The 2-azaspiro[3.3]heptane fragment, a related spirocycle, has been successfully used to mimic piperidine in bioactive compounds.[2] Similarly, the oxa-azaspiro[3.5]nonane core can be envisioned as a 3D-shaped surrogate for substituted piperidines.[6]

• Morpholine Bioisostere: Spirocyclic oxetanes, such as 2-oxa-6-azaspiro[3.3]heptane, have shown remarkable analogies to morpholine and can even surpass its solubilizing ability.[5] The 5-oxa-8-azaspiro[3.5]nonane scaffold can be considered a larger ring homologue with similar potential.

Targeting Key Signaling Pathways

While specific targets for 1-methyl-5-oxa-8-azaspiro[3.5]nonane are not yet publicly disclosed, related azaspiro[3.5]nonane derivatives have shown promise in modulating challenging drug targets.[4] These include G-protein coupled receptors (GPCRs) and enzymes involved in critical cellular signaling pathways.[4] For example, derivatives of the related 1-oxa-8-azaspiro[4.5]decane scaffold have been investigated as M1 muscarinic agonists for the potential treatment of Alzheimer's disease.[7]

Synthetic Protocols

The synthesis of oxa-azaspiro[3.5]nonanes can be achieved through various routes. Below are generalized protocols for the preparation of key intermediates and the final scaffold.

Protocol 1: General Synthesis of a 5-Oxa-8-azaspiro[3.5]nonane Derivative

This protocol is a generalized representation based on synthetic strategies for related compounds.[8]

Workflow Diagram:

A generalized synthetic workflow.

Materials:

• N-Boc-4-piperidinone

• Trimethylsulfoxonium iodide

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Trifluoroacetic acid (TFA)

• Methyl iodide

• Potassium carbonate

• Acetonitrile

• Diethyl ether, Ethyl acetate, Hexanes

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Epoxide Formation: a. To a stirred suspension of sodium hydride in anhydrous DMSO at room temperature under an inert atmosphere, add trimethylsulfoxonium iodide portion-wise. b. Stir the resulting mixture for 1 hour at room temperature until the evolution of hydrogen gas ceases. c. Add a solution of N-Boc-4-piperidinone in DMSO dropwise. d. Stir the reaction mixture at 50°C for 12-16 hours. e. Cool the reaction to room temperature and quench by the slow addition of water. f. Extract the aqueous layer with diethyl ether. g. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the spiro-epoxide.

• Deprotection and Cyclization (Hypothetical for Oxetane formation - specific conditions may vary): a. This step is a conceptual representation as direct synthesis of the 5-oxa isomer from the epoxide is not explicitly detailed in the initial search results. Alternative strategies might involve starting with a different precursor. A potential, though unverified, approach could involve acid-catalyzed rearrangement and cyclization of a suitable diol precursor.

• N-Methylation: a. Dissolve the deprotected 5-oxa-8-azaspiro[3.5]nonane intermediate in acetonitrile. b. Add potassium carbonate, followed by methyl iodide. c. Stir the reaction mixture at room temperature for 12-16 hours. d. Filter the reaction mixture and concentrate the filtrate under reduced pressure. e. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford 1-methyl-5-oxa-8-azaspiro[3.5]nonane.

In Vitro Evaluation Protocols

Once synthesized, novel compounds incorporating the 1-methyl-5-oxa-8-azaspiro[3.5]nonane scaffold should be subjected to a battery of in vitro assays to determine their drug-like properties.

Protocol 2: Aqueous Solubility Assessment

Workflow Diagram:

Workflow for aqueous solubility determination.

Procedure:

• Prepare a 10 mM stock solution of the test compound in DMSO.

• Add an aliquot of the stock solution to a known volume of phosphate-buffered saline (PBS, pH 7.4) to a final concentration of 100 µM.

• Incubate the mixture at room temperature with shaking for 24 hours to ensure equilibrium.

• Centrifuge the samples to pellet any undissolved compound.

• Carefully collect the supernatant and analyze the concentration of the dissolved compound by LC-MS/MS against a standard curve.

Protocol 3: Metabolic Stability Assay using Human Liver Microsomes (HLM)

Workflow Diagram:

Workflow for metabolic stability assessment.

Procedure:

• Pre-incubate the test compound (1 µM final concentration) with human liver microsomes (0.5 mg/mL) in a phosphate buffer (pH 7.4) at 37°C.

• Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating solution.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it with an equal volume of cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Determine the in vitro half-life (t½) by plotting the natural logarithm of the percentage of the remaining parent compound against time.[4]

Conclusion

The 1-methyl-5-oxa-8-azaspiro[3.5]nonane scaffold and its analogues represent a promising class of building blocks for medicinal chemistry. Their inherent three-dimensionality offers a powerful strategy to improve the physicochemical and pharmacological properties of drug candidates. By serving as rigid bioisosteres for common motifs and providing access to novel chemical space, these spirocyclic systems have the potential to unlock new therapeutic opportunities. The protocols outlined in this guide provide a foundational framework for the synthesis and evaluation of novel compounds based on this exciting scaffold.

References

• oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design - French-Ukrainian Journal of Chemistry. (URL: [Link])

• The potential of (oxa)azaspiro[2.n]alkanes synthesized in this work as piperidine/cyclohexane isosteres. - ResearchGate. (URL: [Link])

• An improved synthesis of 2-oxa-7-azaspiro[5][6]nonane and analogs as novel reagents in medicinal chemistry | Request PDF - ResearchGate. (URL: [Link])

• S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications Table of Contents Experimental section. Data d - Semantic Scholar. (URL: [Link])

• A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block - ACS Publications. (URL: [Link])

• One-pot three-component synthesis of azaspirononatriene derivatives - PMC - NIH. (URL: [Link])

• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed. (URL: [Link])

• Methyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate - PubChemLite. (URL: [Link])

• Discovery of novel 5-oxa-2,6-diazaspiro[3.4]oct-6-ene derivatives as potent, selective, and orally available somatostatin receptor subtype 5 (SSTR5) antagonists for treatment of type 2 diabetes mellitus - ResearchGate. (URL: [Link])

• 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione - MDPI. (URL: [Link])

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. fujc.pp.ua [fujc.pp.ua]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for 1-Methyl-5-oxa-8-azaspiro[3.5]nonane: A Novel Building Block for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: Embracing Three-Dimensionality in Medicinal Chemistry

In the pursuit of novel therapeutics with improved efficacy and pharmacokinetic profiles, medicinal chemists are increasingly looking beyond traditional flat, aromatic structures. Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as a powerful strategy to introduce three-dimensionality into drug candidates.[1][2] This structural rigidity can lock a molecule's conformation, optimizing its interaction with biological targets and leading to enhanced potency and selectivity.[2] Furthermore, the incorporation of spirocyclic motifs often correlates with improved physicochemical properties such as increased aqueous solubility and metabolic stability.[2]

1-Methyl-5-oxa-8-azaspiro[3.5]nonane is a novel building block that embodies these desirable attributes. Its unique architecture, combining a piperidine ring with a cyclobutane bridged by an oxygen atom, offers a distinct three-dimensional vector for substituent placement. The presence of a secondary amine provides a versatile handle for a wide range of chemical modifications, making it an ideal starting point for the construction of diverse chemical libraries for drug discovery.

The Strategic Advantage of the 1-Methyl-5-oxa-8-azaspiro[3.5]nonane Scaffold

The 1-Methyl-5-oxa-8-azaspiro[3.5]nonane scaffold offers several key advantages for drug design:

• Inherent Three-Dimensionality: The spirocyclic nature of the molecule provides a rigid, non-planar framework, which can lead to more specific and potent interactions with protein binding pockets.[1][2]

• Improved Physicochemical Properties: The incorporation of the oxa-spirocycle can lead to increased aqueous solubility and metabolic stability compared to more traditional piperidine or morpholine rings.[3]

• Versatile Synthetic Handle: The secondary amine at the 8-position serves as a key point for derivatization, allowing for the introduction of a wide variety of functional groups through well-established synthetic methodologies.

• Novel Chemical Space: As a relatively underexplored scaffold, derivatives of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane offer the potential to access novel chemical space and intellectual property.

Experimental Protocols: Derivatization of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

The secondary amine of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane is readily functionalized through common synthetic transformations such as amide bond formation and reductive amination. The following protocols provide detailed, step-by-step methodologies for these key reactions.

Protocol 1: Amide Coupling with Carboxylic Acids

The formation of an amide bond is a cornerstone of medicinal chemistry. The following protocol describes a general procedure for the coupling of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane with a generic carboxylic acid (R-COOH) using the common coupling reagent HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium).

Reaction Scheme:

Amide Coupling Workflow

Materials:

Reagent	Molecular Weight ( g/mol )	Molarity (M)	Quantity (mg/mmol)	Equivalents
1-Methyl-5-oxa-8-azaspiro[3.5]nonane	141.21	-	141 mg / 1.0 mmol	1.0
Carboxylic Acid (R-COOH)	-	-	1.1 mmol	1.1
HATU	380.23	-	418 mg / 1.1 mmol	1.1
N,N-Diisopropylethylamine (DIPEA)	129.24	-	347 µL / 2.0 mmol	2.0
Anhydrous N,N-Dimethylformamide (DMF)	-	-	5 mL	-

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.1 mmol) and anhydrous DMF (3 mL).

• Add HATU (1.1 mmol) to the solution and stir for 5 minutes at room temperature.

• Add 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (1.0 mmol) to the reaction mixture.

• Add DIPEA (2.0 mmol) dropwise to the stirring solution.

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-acyl derivative.

Protocol 2: Reductive Amination with Aldehydes and Ketones

Reductive amination is a powerful method for forming carbon-nitrogen bonds.[4] This protocol details the reaction of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane with a generic carbonyl compound (an aldehyde or ketone) using sodium triacetoxyborohydride (STAB) as the reducing agent.

Reaction Scheme:

Reductive Amination Workflow

Materials:

Reagent	Molecular Weight ( g/mol )	Molarity (M)	Quantity (mg/mmol)	Equivalents
1-Methyl-5-oxa-8-azaspiro[3.5]nonane	141.21	-	141 mg / 1.0 mmol	1.0
Aldehyde or Ketone	-	-	1.2 mmol	1.2
Sodium Triacetoxyborohydride (STAB)	211.94	-	318 mg / 1.5 mmol	1.5
1,2-Dichloroethane (DCE)	-	-	5 mL	-
Acetic Acid (optional)	60.05	-	1-2 drops	catalytic

Procedure:

• To a round-bottom flask, add 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (1.0 mmol) and the aldehyde or ketone (1.2 mmol) in 1,2-dichloroethane (5 mL).

• If the amine is used as a salt (e.g., hydrochloride), add one equivalent of a non-nucleophilic base like triethylamine to liberate the free amine.

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the iminium ion intermediate. For less reactive carbonyls or amines, the addition of a catalytic amount of acetic acid can be beneficial.

• Add sodium triacetoxyborohydride (1.5 mmol) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, quench by the slow addition of saturated aqueous sodium bicarbonate solution (10 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the desired N-alkylated product.

Applications in Drug Discovery: Targeting Diverse Disease Areas

Derivatives of azaspiro[3.5]nonanes have shown promise in a variety of therapeutic areas. For example, related spirocyclic compounds have been investigated as:

• Analgesics: N-(1-aryl-3-oxo-2-azaspiro[3.5]nonan-2-yl)benzamides have demonstrated antinociceptive activity.[1]

• Anticancer Agents: 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives have been identified as covalent inhibitors of KRAS G12C, a key oncogenic protein.[1]

• CNS Disorders: The rigid scaffold can be used to design ligands with high affinity and selectivity for CNS targets.

The unique structural features of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane make it a highly attractive building block for the synthesis of novel compounds with potential applications across a wide range of diseases.

Conclusion

1-Methyl-5-oxa-8-azaspiro[3.5]nonane is a valuable and versatile building block for medicinal chemistry and drug discovery. Its inherent three-dimensionality and the presence of a readily functionalizable secondary amine provide a powerful platform for the creation of novel, lead-like molecules with potentially improved pharmacological properties. The protocols outlined in this document provide a solid foundation for the exploration of the chemical space around this promising scaffold.

References

• Vaskevych, R. I., et al. (n.d.).
• Dmytriv, Y. V., et al. (2023). 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2).

• Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Reductive Amination. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fujc.pp.ua [fujc.pp.ua]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Foundational In Vitro Characterization of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Introduction

Spirocyclic scaffolds have emerged as a valuable motif in medicinal chemistry, offering a unique three-dimensional architecture that can lead to improved pharmacological properties.[1] These structures are of increasing interest due to their diverse biological activities.[2] This guide presents a comprehensive framework for the initial in vitro characterization of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, a novel spiro compound. As the biological targets and activities of this specific molecule are largely uncharacterized, this document provides a tiered approach to systematically evaluate its cytotoxic profile and explore its potential therapeutic applications. The protocols herein are designed to establish a foundational understanding of the compound's biological effects, guiding further, more focused investigation.

The quest for novel chemical scaffolds that offer high affinity and selectivity for specific biological targets is a cornerstone of modern drug discovery.[3] While direct pharmacological data for 1-Methyl-5-oxa-8-azaspiro[3.5]nonane is not currently available in public literature, the broader class of azaspiro[3.5]nonane derivatives has been investigated for various biological activities, including as analgesics and as potent covalent inhibitors of key oncogenic proteins.[1] This foundational protocol will, therefore, begin with a broad assessment of cytotoxicity, a critical first step in the evaluation of any novel chemical entity.[4]

Part 1: Foundational Cytotoxicity Profiling

The initial assessment of a novel compound involves determining its effect on cell viability. This provides a baseline understanding of its potency and therapeutic window. Cell-based viability and cytotoxicity assays are the most common starting point.[5] We will utilize the MTT assay, a robust and widely used colorimetric method for assessing metabolic activity, which serves as an indicator of cell viability.[4][6]

Objective:

To determine the concentration-dependent cytotoxic effect of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane on a panel of human cell lines and to calculate the half-maximal inhibitory concentration (IC₅₀) for each.

Principle of the MTT Assay:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble purple formazan.[4] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[7]

Experimental Protocol: MTT Assay

Materials:

• 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (stock solution in DMSO)

• Human cell lines (e.g., MCF-7 breast cancer, HT-29 colon cancer, and a non-cancerous cell line like HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the selected cell lines to ~80% confluency.

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.[2]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[4]

• Compound Treatment:

  • Prepare serial dilutions of the 1-Methyl-5-oxa-8-azaspiro[3.5]nonane stock solution in complete culture medium. A typical concentration range to start with is 0.1 to 100 µM.[6]

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.

  • Include a vehicle control (cells treated with the same concentration of DMSO used in the highest compound concentration) and a blank control (medium only, no cells).[6]

  • Incubate the plate for a desired exposure time (e.g., 48 or 72 hours).[6][8]

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[6][8]

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[2][4]

• Solubilization and Absorbance Measurement:

  • Carefully remove the MTT-containing medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

  • Gently shake the plate for 5-10 minutes to ensure complete solubilization.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[2][6]

Data Analysis:

• Subtract the average absorbance of the blank wells from all other wells.

• Calculate the percentage of cell viability for each concentration using the following formula:

  • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

• Plot the percentage of cell viability against the logarithm of the compound concentration.

• Determine the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of cell growth, using non-linear regression analysis.[6]

Caption: General workflow for the MTT cytotoxicity assay.

Expected Data Presentation

The results of the cytotoxicity screening should be summarized in a table for easy comparison across different cell lines.

Cell Line	Tissue Origin	Type	IC₅₀ (µM) of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane
MCF-7	Breast	Cancer	Experimental Value
HT-29	Colon	Cancer	Experimental Value
HEK293	Kidney	Non-cancerous	Experimental Value

Part 2: Exploratory Target Deconvolution

Should the initial cytotoxicity screening reveal potent activity (e.g., low micromolar or nanomolar IC₅₀ values), the next logical step is to identify the molecular target(s) through which the compound exerts its effects.[9] Target identification is a critical step in drug discovery, providing a foundation for developing drugs with greater specificity and fewer side effects.[10]

A variety of methods exist for target deconvolution, broadly categorized as direct and indirect approaches.[11] Affinity-based chemoproteomics is a widely used direct method that involves using a modified version of the small molecule to "pull down" its binding partners from a cell lysate.[12][13]

Conceptual Protocol: Affinity-Based Pull-Down Assay

Objective: To identify the protein binding partners of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane from a complex cellular protein mixture.

Principle: This method requires chemically modifying the small molecule to attach it to a solid support, such as agarose beads, creating an "affinity matrix".[12] This matrix is then incubated with cell lysate. Proteins that bind to the immobilized compound are captured, while non-specific binders are washed away. The captured proteins are then eluted and identified using mass spectrometry.[11]

Workflow Overview:

• Probe Synthesis: Synthesize a derivative of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane that incorporates a linker arm at a position determined not to be essential for its biological activity. This linker is then used to covalently attach the molecule to agarose beads.[12][13]

• Cell Lysate Preparation: Grow a responsive cell line (identified from the cytotoxicity screen) in large quantities and prepare a total protein lysate under non-denaturing conditions.

• Affinity Chromatography:

  • Incubate the prepared cell lysate with the compound-conjugated beads.

  • Perform a series of washes with increasing stringency to remove proteins that bind non-specifically to the beads.

  • Elute the specifically bound proteins from the beads.

• Protein Identification:

  • Separate the eluted proteins using SDS-PAGE (sodium dodecyl sulfate-polyacrylamide gel electrophoresis).

  • Excise protein bands of interest and subject them to in-gel tryptic digestion.

  • Analyze the resulting peptides by mass spectrometry (e.g., LC-MS/MS) to determine their identity.[12]

Caption: Conceptual workflow for affinity-based target identification.

Conclusion and Future Directions

This application note provides a foundational, two-tiered strategy for the initial in vitro characterization of the novel compound 1-Methyl-5-oxa-8-azaspiro[3.5]nonane. The primary cytotoxicity screen is an essential first step to gauge the compound's general biological activity and potency.[4][5] If significant activity is observed, the subsequent pursuit of target identification using methods like affinity-based pull-downs is crucial for elucidating its mechanism of action.[10][11] The results from these initial assays will be instrumental in guiding the subsequent stages of drug discovery, including lead optimization, secondary functional assays, and eventual preclinical development.

References

• Target identification of small molecules: an overview of the current applications in drug discovery - PMC. (2023, October 10).
• Target Identification and Validation (Small Molecules) - University College London.
• Drug Target Identification Methods After a Phenotypic Screen - Drug Hunter. (2023, May 1).
• Cell Viability Assays - Creative Bioarray. (2025, June 10).
• Identification of Direct Protein Targets of Small Molecules | ACS Chemical Biology. (2010, November 16).
• Cracking the Code of Drug Discovery: Small Molecules and Target Identification. (2024, September 6).
• In Vitro Assay Protocols for Novel Antimicrobial Compounds - Benchchem.
• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents | ACS Omega. (2021, July 2).
• Initial Characterization of Novel Spiro Compounds: A Technical Guide - Benchchem.
• Application Notes and Protocols: Utilizing Spiro[cyclohexane-1,3'-indolin]-2'-one in Medicinal Chemistry - Benchchem.
• Novel Strategies for Cancer Combat: Drug Combination Using Repurposed Drugs Induces Synergistic Growth Inhibition of MCF-7 Breast and HT-29 Colon Cancer Cells - MDPI. (2022, October 16).
• Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery - Scilight Press. (2024, August 20).
• A Comparative Guide to the Biological Activity of Azaspiro[3.5]nonane Derivatives - Benchchem.
• Validation of 1-Oxa-8-azaspiro[4.5]decan-3-one Hydrochloride as a Viable Drug Scaffold for Sigma-1 Receptor Modulation - Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. media.sciltp.com [media.sciltp.com]
• 8. benchchem.com [benchchem.com]
• 9. Target Identification and Validation (Small Molecules) | UCL Therapeutic Innovation Networks - UCL – University College London [ucl.ac.uk]
• 10. Cracking the Code of Drug Discovery: Small Molecules and Target Identification - PharmaFeatures [pharmafeatures.com]
• 11. drughunter.com [drughunter.com]
• 12. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: A Proposed Strategy for the Scale-Up Synthesis of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound 1-Methyl-5-oxa-8-azaspiro[3.5]nonane is a novel structure with no established public synthesis protocols.[1] This document presents a scientifically plausible, hypothetical synthetic strategy based on established and well-referenced chemical principles for analogous structures. This guide is intended for informational purposes for qualified professionals and requires adaptation and validation in a laboratory setting.

Introduction: The Significance of Spirocyclic Scaffolds

Spirocycles, characterized by a central quaternary carbon atom shared by two rings, have garnered significant attention in medicinal chemistry.[2][3] Their rigid, three-dimensional architecture provides more points of contact with protein targets, which can lead to enhanced potency and selectivity compared to their flatter, sp2-rich counterparts.[4] The inclusion of heteroatoms, such as oxygen and nitrogen, within these scaffolds further modulates their physicochemical properties, including aqueous solubility and metabolic stability.[4] The target molecule, 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, combines the unique features of an oxetane ring and a piperidine ring, making it a potentially valuable building block in drug discovery.[4][5]

Oxetanes, in particular, have been recognized as beneficial motifs in drug design, often serving as replacements for gem-dimethyl or carbonyl groups to improve pharmacokinetic profiles.[6][7] Similarly, the piperidine moiety is one of the most prevalent N-heterocycles in FDA-approved drugs.[8] The synthesis and scale-up of novel spirocyclic structures containing these privileged fragments are therefore of considerable interest.

This application note outlines a proposed synthetic route and detailed protocols for the kilogram-scale production of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, addressing key challenges in process chemistry and scale-up.

Retrosynthetic Analysis and Strategy

A plausible retrosynthetic analysis of the target molecule suggests a convergent approach, building the oxetane and piperidine rings separately before their eventual coupling. The proposed strategy hinges on the formation of the spirocyclic junction via an intramolecular cyclization.

The key disconnections are:

• Final Deprotection: Removal of a nitrogen protecting group (e.g., Boc) to yield the final product.

• Intramolecular Cyclization: Formation of the oxetane ring via an intramolecular Williamson ether synthesis from a suitably functionalized piperidine precursor.

• Piperidine Precursor Synthesis: Construction of the substituted piperidine ring, starting from a commercially available piperidone derivative.

Caption: Proposed Retrosynthetic Pathway.

Detailed Synthesis Protocols

Step 1: Synthesis of N-Boc-4-methyl-4-piperidone

The initial step involves the α-methylation of commercially available N-Boc-4-piperidone.[9] This reaction establishes the methyl group at the eventual spiro-center.

Protocol (Lab Scale - 100g):

• To a flame-dried, 3-neck, 2 L round-bottom flask equipped with a mechanical stirrer, a temperature probe, and a nitrogen inlet, add anhydrous tetrahydrofuran (THF, 1 L).

• Cool the flask to -78 °C in a dry ice/acetone bath.

• Slowly add lithium diisopropylamide (LDA) solution (2.0 M in THF/heptane/ethylbenzene, 275 mL, 0.55 mol, 1.1 eq) via a dropping funnel over 30 minutes, maintaining the internal temperature below -70 °C.

• In a separate flask, dissolve N-Boc-4-piperidone (100 g, 0.50 mol, 1.0 eq) in anhydrous THF (500 mL).

• Add the N-Boc-4-piperidone solution to the LDA solution dropwise over 1 hour, ensuring the temperature remains below -70 °C.

• Stir the resulting enolate solution for 1 hour at -78 °C.

• Add iodomethane (34.3 mL, 0.55 mol, 1.1 eq) dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (500 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 500 mL).

• Combine the organic layers, wash with brine (500 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by vacuum distillation or flash chromatography to obtain N-Boc-4-methyl-4-piperidone as a pale yellow oil.

Scale-Up Considerations:

• Cryogenic Conditions: Maintaining -78 °C on a large scale requires specialized reactors with efficient cooling systems (e.g., jacketed reactors with cryogenic fluid circulation).

• LDA Handling: LDA is highly pyrophoric. On a large scale, it is often generated in situ or handled using closed-system transfer techniques.

• Exotherm Control: The addition of the ketone to LDA and the subsequent alkylation with iodomethane are exothermic. Careful control of addition rates is crucial to prevent temperature spikes and side reactions.

• Work-up: Large-scale aqueous work-ups can be challenging. Phase-split sensors and appropriate pumping systems are necessary.

Step 2: Synthesis of N-Boc-4-(hydroxymethyl)-4-methylpiperidine

A Grignard reaction with paraformaldehyde or a related one-carbon electrophile would install the required hydroxymethyl group. For better control and safety on a large scale, a Reformatsky-type reaction or reaction with a protected formaldehyde equivalent might be considered. However, for this protocol, we will outline a standard Grignard approach.

Protocol (Lab Scale - 100g):

• In a flame-dried 2 L flask, add magnesium turnings (14.6 g, 0.60 mol, 1.2 eq) and a crystal of iodine.

• Add a small portion of a solution of methyl iodide (37.3 mL, 0.60 mol, 1.2 eq) in anhydrous diethyl ether (500 mL).

• Once the Grignard reaction initiates (disappearance of iodine color, gentle reflux), add the remaining methyl iodide solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for 1 hour.

• In a separate 3 L flask, dissolve N-Boc-4-methyl-4-piperidone (106 g, 0.50 mol, 1.0 eq) in anhydrous THF (1 L) and cool to 0 °C.

• Slowly add the prepared Grignard reagent to the ketone solution via cannula, maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction to 0 °C and quench by the slow, careful addition of saturated aqueous ammonium chloride solution (500 mL).

• Extract the product with ethyl acetate (3 x 500 mL).

• Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate to give the crude product.

• Purify by flash chromatography to yield N-Boc-4-(hydroxymethyl)-4-methylpiperidine.

Scale-Up Considerations:

• Grignard Initiation: Initiating Grignard reactions on a large scale can be difficult. The use of activators (e.g., dibromoethane) and careful control of reagent quality are essential.

• Solvent Safety: Diethyl ether is highly flammable and has a low boiling point. On a larger scale, a higher-boiling solvent like THF or 2-MeTHF is often preferred.

• Exotherm Management: The Grignard formation and the subsequent addition to the ketone are highly exothermic. A robust cooling system and controlled addition rates are critical for safety and to minimize side-product formation.

• Work-up: The quenching of large-scale Grignard reactions requires careful execution to manage the exotherm and potential hydrogen gas evolution. Reverse quenching (adding the reaction mixture to the quench solution) is often safer.

Step 3: Formation of the Spiro-Oxetane Ring

This key step involves converting the primary alcohol to a good leaving group, followed by an intramolecular SN2 reaction to form the oxetane ring. A one-pot tosylation-cyclization is proposed.

Protocol (Lab Scale - 100g):

• To a 2 L flask, add N-Boc-4-(hydroxymethyl)-4-methylpiperidine (114.5 g, 0.50 mol, 1.0 eq), dichloromethane (DCM, 1 L), and triethylamine (139 mL, 1.0 mol, 2.0 eq).

• Cool the mixture to 0 °C.

• In a separate flask, dissolve p-toluenesulfonyl chloride (TsCl, 105 g, 0.55 mol, 1.1 eq) in DCM (500 mL).

• Add the TsCl solution to the reaction mixture dropwise over 1 hour, keeping the temperature below 5 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 4 hours, monitoring by TLC for the disappearance of starting material.

• Cool the mixture back to 0 °C and add a solution of sodium hydride (60% dispersion in mineral oil, 24 g, 0.60 mol, 1.2 eq) portion-wise over 30 minutes. (Caution: Hydrogen gas evolution) .

• Allow the reaction to warm to room temperature and then heat to a gentle reflux (approx. 40 °C) overnight.

• Cool the reaction to 0 °C and carefully quench with water (500 mL).

• Separate the layers and extract the aqueous layer with DCM (2 x 250 mL).

• Combine the organic layers, wash with 1 M HCl, saturated sodium bicarbonate, and brine.

• Dry over sodium sulfate, filter, and concentrate to yield the crude N-Boc protected spirocycle.

• Purify by flash chromatography.

Scale-Up Considerations:

• Reagent Choice: Using tosyl chloride is common, but mesyl chloride can also be effective. The choice may depend on cost and reactivity.

• Base Selection: Strong, non-nucleophilic bases are required for the cyclization. Sodium hydride is effective but poses significant safety challenges on a large scale (flammability, hydrogen evolution). Alternative bases such as potassium tert-butoxide (KOtBu) in THF could be a safer and more scalable option.[5]

• One-Pot vs. Two-Step: While a one-pot procedure is efficient, a two-step process (isolate the tosylate first, then cyclize) can offer better control and potentially higher purity on a large scale.

• Solvent and Temperature: The choice of solvent and temperature is critical for achieving good yields in the cyclization step, as elimination can be a competing side reaction.

Step 4: Deprotection to Yield 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

The final step is the removal of the Boc protecting group under acidic conditions.

Protocol (Lab Scale - 50g):

• Dissolve the N-Boc protected spirocycle (50 g, 0.21 mol) in dichloromethane (250 mL).

• Cool the solution to 0 °C.

• Slowly add trifluoroacetic acid (TFA, 80 mL, 1.05 mol, 5.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2 hours, or until TLC indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Dissolve the residue in water (200 mL) and wash with diethyl ether (2 x 100 mL) to remove any non-basic impurities.

• Cool the aqueous layer to 0 °C and basify to pH > 12 by the slow addition of 50% aqueous NaOH.

• Extract the free amine product into dichloromethane (3 x 200 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product.

• The product can be further purified by distillation if necessary.

Scale-Up Considerations:

• Acid Choice: While TFA is effective, it is corrosive and expensive. Using a solution of HCl in a solvent like isopropanol or dioxane is a common and more cost-effective method for large-scale Boc deprotection.

• Product Isolation: The final product is a free amine, which can be volatile. Care must be taken during concentration steps to avoid product loss. Isolation as a stable salt (e.g., hydrochloride) is often preferred for long-term storage and handling.

• Purification: Large-scale purification of amines can be challenging due to their basic nature.[10] If distillation is not feasible, purification might involve salt formation and recrystallization.

Analytical Characterization and Quality Control

Throughout the synthesis, rigorous analytical monitoring is essential to ensure reaction completion, identify impurities, and confirm the structure and purity of the final product.

Analysis Type	Intermediate 1	Intermediate 2	Intermediate 3	Final Product
TLC/LC-MS	Monitor Reaction	Monitor Reaction	Monitor Reaction	Monitor Reaction & Purity
¹H & ¹³C NMR	Structure Elucidation	Structure Elucidation	Structure Elucidation	Structure Elucidation & Purity
GC-MS	Purity Assessment	Purity Assessment	Purity Assessment	Purity Assessment & Residual Solvents
FTIR	Functional Group ID	Functional Group ID	Functional Group ID	Functional Group ID
Elemental Analysis	-	-	-	Confirm Elemental Composition

Safety and Handling

The proposed synthesis involves several hazardous reagents and conditions that require strict safety protocols, especially during scale-up.

• Pyrophoric Reagents: LDA and Grignard reagents require handling under an inert atmosphere and away from sources of ignition.

• Reactive Hydrides: Sodium hydride reacts violently with water and generates flammable hydrogen gas.

• Corrosive Reagents: TsCl, TFA, and strong acids/bases are corrosive and should be handled with appropriate personal protective equipment (PPE).

• Exothermic Reactions: Several steps are highly exothermic. A thorough thermal hazard assessment (e.g., using reaction calorimetry) is crucial before attempting a large-scale synthesis to design adequate cooling capacity and emergency procedures.

• Solvent Hazards: The use of flammable solvents like THF, diethyl ether, and DCM requires well-ventilated areas and adherence to all fire safety regulations.

Conclusion

This document provides a comprehensive, though hypothetical, framework for the scale-up synthesis of the novel spirocycle 1-Methyl-5-oxa-8-azaspiro[3.5]nonane. The proposed route utilizes established chemical transformations, while highlighting the critical considerations for transitioning from laboratory-scale protocols to a robust, safe, and efficient large-scale manufacturing process. Each step requires careful optimization and validation by qualified chemists and chemical engineers to ensure the desired product quality and process safety.

References

• Burkhard, J. A., et al. (2010). Oxetanes as versatile building blocks in drug discovery. Angewandte Chemie International Edition, 49(18), 3196-3207. Available at: [Link]

• Carreira, E. M., & Fessard, T. C. (2014). The Oxetane Motif in Medicinal Chemistry. Chemical Reviews, 114(17), 8257–8322. Available at: [Link]

• Comins, D. L., et al. (2001). A Simple, Inexpensive, and Mild Reduction of N-Acyl-2,3-dihydro-4-pyridones to 4-Piperidones. The Journal of Organic Chemistry, 66(6), 2181-2182. Available at: [Link]

• Douglas, C. J., & Overman, L. E. (2004). Catalytic Asymmetric Synthesis of All-Carbon Quaternary Stereocenters. Proceedings of the National Academy of Sciences, 101(15), 5363-5367. Available at: [Link]

• Petrenko-Kritschenko, P. (1892). Ueber die Condensation von Aldehyden mit Acetondicarbonsäureäthylester. Berichte der deutschen chemischen Gesellschaft, 25(1), 40-45. Available at: [Link]

• Wessjohann, L. A., et al. (2003). Synthesis of Oxetanes. Chemical Reviews, 103(5), 1625–1648. Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Synthesis of spirocarbocycles utilizing an intramolecular interrupted homo Nazarov cascade cyclization - American Chemical Society [acs.digitellinc.com]
• 3. Molecular Basis for Spirocycle Formation in the Paraherquamide Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. academia.edu [academia.edu]
• 8. Synthesis of Spirocyclic Piperidines by Radical Hydroarylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of N-Boc 4-piperidone_Chemicalbook [chemicalbook.com]
• 10. biotage.com [biotage.com]

Application Notes & Protocols for the Biological Screening of Azaspiro Compounds

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of biological screening protocols for azaspiro compound libraries. Azaspirocycles represent a vital class of scaffolds in modern medicinal chemistry, prized for their inherent three-dimensional structure which can lead to enhanced target selectivity and improved physicochemical properties.[1][2] This guide moves beyond a simple recitation of steps, delving into the causality behind experimental choices to empower researchers to build robust, self-validating screening cascades. We will cover high-throughput screening (HTS) workflows, primary biochemical and cell-based assays, and detailed protocols for key therapeutic areas including oncology, neuroscience, and infectious diseases, all grounded in authoritative scientific principles.

Introduction: The Strategic Value of the Azaspiro Scaffold

Azaspiro compounds are bicyclic heterocyclic molecules featuring at least one nitrogen atom and a spiro junction, where two rings share a single carbon atom.[3] This unique architectural feature imparts a rigid, three-dimensional conformation that distinguishes them from the "flatland" of traditional aromatic compounds.[1] This structural rigidity is not merely a novelty; it is a strategic advantage in drug design, allowing for the precise orientation of substituents to interact with complex biological targets, potentially leading to higher affinity and selectivity.[3] Derivatives have shown significant promise across a spectrum of diseases, acting as kinase inhibitors in oncology, modulators of central nervous system receptors, and novel antibacterial agents.[1][3][4]

The successful identification of bioactive "hits" from an azaspiro library hinges on a logically designed and meticulously executed screening strategy. This guide outlines the foundational workflows and specific assays to navigate this process efficiently.

The High-Throughput Screening (HTS) Cascade

High-throughput screening (HTS) is the cornerstone of modern drug discovery, enabling the rapid and automated testing of thousands to millions of compounds against biological targets.[5][6][7] The goal is not to find a perfect drug in the primary screen, but to efficiently identify reproducible "hits" that warrant further investigation.[6] A typical HTS workflow is a multi-step process designed to triage large libraries down to a manageable number of high-quality lead candidates.

The process begins with the preparation of the compound library and the development of a robust assay, which is then automated for the primary screen.[6] Hits from this initial screen are then subjected to a series of confirmatory and secondary assays to validate their activity, determine potency, and rule out artifacts before committing to more resource-intensive studies.[1]

Figure 1: A generalized workflow for a high-throughput screening (HTS) campaign.

Primary Screening Protocols: A Dichotomy of Approaches

The choice of a primary assay is dictated by the nature of the biological target. Assays can be broadly categorized as either biochemical or cell-based.[5] Biochemical assays measure the effect of a compound on an isolated biological molecule (e.g., an enzyme or receptor), offering a clean, direct readout of target engagement.[8] In contrast, cell-based assays provide a more physiologically relevant context by using living cells, allowing for the assessment of compound effects on complex signaling pathways, cell viability, or other cellular phenotypes.[8][9]

Application Area: Oncology

Azaspiro compounds have been extensively investigated for their anticancer properties.[10][11] Screening cascades in oncology often begin with broad cytotoxicity assays before progressing to more target-specific investigations.

• Principle: This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability.[12] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce tetrazolium salts (like MTT or XTT) to colored formazan compounds, which can be quantified by absorbance.[12] A decrease in signal indicates a loss of cell viability.

• Causality: This is an excellent first-pass assay because it is robust, inexpensive, and provides a holistic view of a compound's ability to kill or inhibit the growth of cancer cells, regardless of the specific mechanism.

• Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., MDA-MB-231 breast cancer, A549 lung cancer) into 96- or 384-well clear-bottom plates at a pre-determined optimal density and allow them to adhere overnight.[11]

  • Compound Addition: Add azaspiro compounds from a master plate to the assay plates to achieve a final screening concentration (e.g., 10 µM). Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for a defined period, typically 48 to 72 hours, under standard cell culture conditions (37°C, 5% CO₂).

  • Reagent Addition: Add the tetrazolium salt solution (e.g., MTT) to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: If using MTT, add a solubilizing agent (e.g., acidified isopropanol or DMSO) to dissolve the formazan crystals.

  • Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Self-Validation & Data Analysis:

  • Controls: The vehicle control defines 100% viability, while the positive control confirms assay sensitivity to cytotoxic agents.

  • Calculation: Percent inhibition is calculated as: 100 * (1 - (Abs_compound - Abs_blank) / (Abs_vehicle - Abs_blank)).

  • Hit Criterion: A primary hit is typically defined as a compound causing >50% inhibition at the screening concentration.

Compound Class	Cancer Cell Line	Activity Metric	Value	Reference
Oxa/azaspiro[13][14]trienone	MCF-7 (Breast)	GI50	< 2 µM	[10]
1-Oxa-4-aza-spironenone	MDA-MB-231 (Breast)	IC50	0.10 µM	[11]
1-Oxa-4-aza-spironenone	A549 (Lung)	IC50	0.26 µM	[11]
3-Azaspiro[bicyclo[3.1.0]hexane-2,5′-pyrimidine]	K-562 (Leukemia)	IC50	4 ± 2 µM	[15]
Table 1: Examples of reported in vitro anticancer activity for various azaspiro scaffolds.

For hits identified in viability screens, subsequent assays are required to determine the mechanism of action. One key pathway implicated in cancer and targeted by some spiro compounds is the p53-MDM2 interaction.[2] The p53 protein is a critical tumor suppressor, and its inhibition by the oncoprotein MDM2 is a common feature in many cancers. Compounds that disrupt this interaction can reactivate p53, leading to cell cycle arrest and apoptosis.[2]

Figure 2: Proposed mechanism of p53 reactivation by an azaspiro compound that inhibits the p53-MDM2 interaction.

Application Area: Neuroscience

The rigid conformation of azaspiro compounds makes them ideal scaffolds for targeting specific receptor subtypes in the central nervous system.

• Principle: This biochemical assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to compete with and displace a radiolabeled ligand that is known to bind to the target with high affinity.[16][17]

• Causality: Receptor binding assays are fundamental in neuropharmacology. They provide a direct measure of target engagement (affinity, expressed as Ki) and are essential for establishing structure-activity relationships (SAR) for a compound series. The sigma-1 receptor (σ1R) is a relevant target as its modulation has shown potential in treating neuropathic pain and other neurological disorders.[18]

• Step-by-Step Methodology:

  • Membrane Preparation: Prepare cell membrane homogenates from a source rich in the target receptor (e.g., guinea pig brain for σ1R) or from cell lines engineered to overexpress the human receptor (e.g., HEK-293).[16][18]

  • Assay Setup: In a 96-well filter plate, combine the membrane preparation, a fixed concentration of a selective σ1R radioligand (e.g., -pentazocine), and varying concentrations of the azaspiro test compound in a suitable binding buffer.[17]

  • Control Wells:

    • Total Binding: Contains membranes and radioligand only.

    • Non-specific Binding (NSB): Contains membranes, radioligand, and a high concentration of a known, non-labeled σ1R ligand (e.g., haloperidol) to saturate all specific binding sites.

  • Incubation: Incubate the plate at a specified temperature (e.g., 37°C) for a sufficient time (e.g., 90-150 minutes) to reach binding equilibrium.[16][17]

  • Termination & Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand. Wash the filters rapidly with ice-cold buffer.

  • Quantification: Place the filters in scintillation vials, add a scintillation cocktail, and measure the radioactivity (counts per minute, CPM) using a scintillation counter.

• Self-Validation & Data Analysis:

  • Specific Binding: Calculated as Total Binding (CPM) - Non-specific Binding (CPM).

  • Data Fitting: Plot the percent specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of compound that displaces 50% of the specific binding).

  • Affinity (Ki): Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Application Area: Infectious Diseases

The emergence of drug-resistant pathogens necessitates the discovery of new antibacterial agents. Azaspiro compounds have been identified as promising scaffolds for this purpose.[4][19]

• Principle: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This is a foundational assay in microbiology for quantifying the potency of a potential new antibiotic.

• Causality: Unlike a simple zone of inhibition assay, the MIC provides a quantitative value that is crucial for comparing the potency of different compounds and for guiding further medicinal chemistry efforts. It is the standard for assessing antibacterial efficacy in vitro.[4]

• Step-by-Step Methodology:

  • Compound Preparation: Prepare a 2-fold serial dilution of the azaspiro compounds in a 96-well microtiter plate using an appropriate growth medium (e.g., Mueller-Hinton Broth).

  • Bacterial Inoculum: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) adjusted to a specific cell density (e.g., 5 x 10⁵ CFU/mL).[20]

  • Inoculation: Add the bacterial inoculum to each well of the plate containing the serially diluted compounds.

  • Controls:

    • Growth Control: Wells containing only the medium and bacterial inoculum (no compound).

    • Sterility Control: Wells containing only the medium (no bacteria or compound).

    • Positive Control: A known antibiotic (e.g., Ciprofloxacin, Linezolid) is tested in parallel.[4][19]

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Data Acquisition: Determine the MIC by visual inspection. The MIC is the lowest compound concentration in which no visible turbidity (bacterial growth) is observed. This can also be read using a plate reader measuring absorbance at 600 nm.

• Self-Validation & Data Analysis:

  • The growth control must show clear turbidity. The sterility control must remain clear. The MIC for the positive control antibiotic should fall within its expected range for the tested bacterial strain, confirming the validity of the assay.

  • The result is reported as the MIC value in µg/mL or µM.

Compound Class	Organism	Activity Metric	Value (mg/L)	Reference
5-azaspiro[13][15]hept-5-yl quinolone	S. pneumoniae	MIC	< 0.001 - 0.03	[4]
5-azaspiro[13][15]hept-5-yl quinolone	S. aureus	MIC	< 0.001 - 0.03	[4]
Azaspiro analogue of Linezolid	E. coli	IC50	0.72 µg/mL	[19]
Azaspiro analogue of Linezolid	S. aureus	IC50	0.88 µg/mL	[19]
Table 2: Examples of reported in vitro antimicrobial activity for azaspiro compounds.

Hit Confirmation and Secondary Assays

A primary hit is not a lead. It is crucial to confirm that the observed activity is real and not an artifact.

• Hit Confirmation: Re-test the primary hits using a freshly sourced or re-synthesized sample to ensure the activity is not due to an impurity or degradation product from the original library sample.

• Dose-Response Analysis: For confirmed hits, perform a multi-point concentration-response experiment (typically an 8- to 10-point serial dilution) to determine potency (IC₅₀ or EC₅₀) and confirm the sigmoidal nature of the inhibition curve.[1]

• Orthogonal Assays: Validate the hit using an assay that relies on a different technology or detection principle. For example, if a primary kinase screen used a luminescence-based ATP depletion assay, an orthogonal assay might use fluorescence polarization to directly measure inhibitor binding.[21] This helps to eliminate false positives that interfere with the primary assay's detection method.

Figure 3: Workflow for a biochemical kinase inhibition assay using a luminescence-based detection method.

Conclusion

The biological screening of azaspiro compounds is a multifaceted process that requires a strategic, tiered approach. By starting with broad, robust primary assays and progressively moving towards more specific, mechanism-focused secondary assays, researchers can efficiently identify and validate promising lead candidates. The protocols and workflows detailed in this guide provide a solid foundation for these efforts. The key to success lies not only in the precise execution of these protocols but also in understanding the scientific rationale that underpins each experimental choice, ensuring the generation of high-quality, actionable data for drug discovery programs.

References

• Title: High-throughput receptor-based assay for the detection of spirolides by chemiluminescence Source: PubMed URL: [Link]

• Title: Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: [Synthesis and Antibacterial Activity of 7-(7-aminomethyl-5-azaspiro[13][15] hept-5-yl)-1-cyclopropyl-6-fluoro-8-methoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid and Its Analogues] Source: PubMed URL: [Link]

• Title: Design, synthesis and biological evaluation of novel azaspiro analogs of linezolid as antibacterial and antitubercular agents Source: PubMed URL: [Link]

• Title: Design, synthesis and anticancer properties of novel oxa/azaspiro[13][14]trienones as potent apoptosis inducers through mitochondrial disruption Source: PubMed URL: [Link]

• Title: Synthesis and pharmacological screening of certain spiro compounds Source: PubMed URL: [Link]

• Title: SYNTHESIS AND BIOLOGICAL SCREENING OF NEW AZASPIRO[13][15] HEPTANECARBOXYLATE DERIVATIVES Source: Journal of Advanced Scientific Research URL: [Link]

• Title: SYNTHESIS AND BIOLOGICAL SCREENING OF NEW AZASPIRO[13][15] HEPTANECARBOXYLATE DERIVATIVES | Request PDF Source: ResearchGate URL: [Link]

• Title: Neuropharmacological profile of new thiazepinone and thiazolidinone compounds designed by virtual screening Source: SciELO URL: [Link]

• Title: 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain Source: ACS Publications URL: [Link]

• Title: Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Design, synthesis, and antitumor study of a series of novel 1-Oxa-4-azaspironenone derivatives - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Antimicrobial Activity and In Silico Molecular Docking Studies of Pentacyclic Spiro[oxindole-2,3′-pyrrolidines] Tethered with Succinimide Scaffolds Source: MDPI URL: [Link]

• Title: High Throughput Screening Assays for Drug Discovery Source: BellBrook Labs URL: [Link]

• Title: High-throughput screening (HTS) Source: BMG LABTECH URL: [Link]

• Title: Design and Implementation of High Throughput Screening Assays for Drug Discoveries Source: IntechOpen URL: [Link]

• Title: A review for cell-based screening methods in drug discovery - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: High Throughput Screening - Pioneer in Fast Drug Discovery Source: Vipergen URL: [Link]

• Title: Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands Source: Semantic Scholar URL: [Link]

• Title: Cell-Based Assays in High-Throughput Screening for Drug Discovery Source: Lifescience Global URL: [Link]

• Title: Neuropharmacological profile of new thiazepinone and thiazolidinone compounds designed by virtual screening Source: Brazilian Journal of Pharmaceutical Sciences URL: [Link]

• Title: Assays, Biophysics, Screening for Drug Discovery Source: Proteros URL: [Link]

• Title: Identification of a novel Azaspirooxindolinone-based PROTAC for selective BTK degradation and enhanced anticancer activity Source: PubMed URL: [Link]

• Title: Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity Source: ACS Publications URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. [Synthesis and antibacterial activity of 7-(7-aminomethyl-5-azaspiro [2,4] hept-5-yl)-1-cyclopropyl-6-fluoro-8-methoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid and its analogues] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bellbrooklabs.com [bellbrooklabs.com]
• 6. bmglabtech.com [bmglabtech.com]
• 7. High Throughput Screening - Pioneer in Fast Drug Discovery [vipergen.com]
• 8. lifescienceglobal.com [lifescienceglobal.com]
• 9. A review for cell-based screening methods in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis and anticancer properties of novel oxa/azaspiro[4,5]trienones as potent apoptosis inducers through mitochondrial disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis, and antitumor study of a series of novel 1-Oxa-4-azaspironenone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Design, synthesis and biological evaluation of novel azaspiro analogs of linezolid as antibacterial and antitubercular agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Antimicrobial Activity and In Silico Molecular Docking Studies of Pentacyclic Spiro[oxindole-2,3′-pyrrolidines] Tethered with Succinimide Scaffolds | MDPI [mdpi.com]
• 21. proteros.com [proteros.com]

Technical Notes & Optimization

Technical Support Center: Process Optimization for 1-Methyl-5-oxa-8-azaspirononane Synthesis

Technical Support Center: Process Optimization for 1-Methyl-5-oxa-8-azaspiro[1]nonane Synthesis

Welcome to the process chemistry support portal. This guide is designed for bench scientists and process development chemists tasked with scaling up or optimizing the synthesis of 1-methyl-5-oxa-8-azaspiro[1]nonane , a highly polar spirocyclic morpholine bioisostere[2].

The conventional three-step approach (amidation, etherification, and lactam reduction) from 1-(aminomethyl)-2-methylcyclobutan-1-ol frequently suffers from bottlenecking yield losses. This document unpacks the exact mechanochemical failures causing these losses and provides self-validating methodologies to secure a >70% overall yield.

Process Logic & Intervention Workflow

Below is the mechanistic pathway outlining the critical inflection points where process failures most commonly occur, alongside our targeted chemical interventions.

Fig 1: Reaction logic and intervention points for 1-Methyl-5-oxa-8-azaspiro[1]nonane synthesis.

Quantitative Yield Troubleshooting Data

Compare your current batch metrics against our validated intervention parameters to isolate where your material is being lost.

Synthetic Step	Standard Condition	Observed Yield	Optimized Condition	Improved Yield	Primary Causal Factor Solved
1. Amidation	Chloroacetyl Cl, RT	60–65%	Chloroacetyl Cl, -5 °C (Inverse Addition)	92%	Suppressed competitive O-acylation of the sensitive 3° alcohol.
2. Etherification	KOtBu, THF, Reflux, 16h	35–40%	KOtBu, THF, 0.2 eq KI , 60 °C, 4h	88%	Finkelstein halide-exchange significantly accelerated the sterically hindered S_N2 ring closure[3].
3. Reduction	BH3-THF, aq. NaOH/EtOAc workup	< 20%	BH3-THF, K₂CO₃ saturation + 15% MeOH/DCM	85%	Successfully partitioned the highly water-soluble oxa-spirocycle into the organic phase[4],[5].

FAQ & Diagnostic Troubleshooting

Q1: My amidation step is returning complex mixtures with a significant double-mass peak on LCMS. What is happening mechanistically? A1: You are observing over-acylation (O-acylation). While the primary amine in 1-(aminomethyl)-2-methylcyclobutan-1-ol is drastically more nucleophilic than the sterically hindered tertiary cyclobutanol, high local concentrations of the electrophile or transient exothermic spikes above 5 °C will force the esterification of the hydroxyl group. Causal fix: Dilute the chloroacetyl chloride and employ strict inverse addition (dropping the electrophile into the nucleophile) while utilizing a brine/ice bath to maintain an internal temperature below 0 °C.

Q2: The intramolecular ring closure to form the spiro-lactam is stalling at ~40% conversion, and I see oligomeric byproducts. How can I drive this to completion? A2: Morpholin-3-one ring formation via chloroacetamide cyclization relies on an intramolecular nucleophilic S_N2 attack[6]. Your substrate features a highly hindered tertiary cyclobutanol adjacent to a spirocenter. This immense steric bulk raises the activation energy for the required trajectory, allowing slower side-reactions (like intermolecular dimerization) to outcompete cyclization. Causal fix: Introduce a Finkelstein acceleration[3]. Adding 0.2 equivalents of anhydrous Potassium Iodide (KI) to your basic THF mixture converts the unreactive alkyl chloride into a transient alkyl iodide. Iodide's larger electron cloud and superior leaving-group ability lower the S_N2 energy barrier, resolving the kinetic bottleneck and achieving >85% yield in under 4 hours.

Q3: Following LiAlH₄ or Borane reduction of the lactam, my LCMS shows complete conversion, but my isolated yield after a standard basic workup is nearly zero. Where is my product? A3: It is trapped in your aqueous waste stream. 1-Methyl-5-oxa-8-azaspiro[1]nonane is a small, basic (MW 141.2 g/mol ), and exceptionally polar molecule. The incorporation of an oxygen atom into the spirocyclic architecture exponentially enhances its water solubility compared to generic carbocycles[5]. Standard basic aqueous workups (e.g., partitioning between 1 M NaOH and EtOAc) are notoriously ineffective for saturated spirocyclic N-heterocycles, heavily favoring the aqueous layer[4]. Causal fix: Abandon standard biphasic extractions. Satiate the aqueous layer completely with solid K₂CO₃ or NaCl to "salt out" the polar amine, and extract using a highly polar organic solvent system (e.g., 10–20% MeOH in DCM). If you ultimately require a protected amine for parallel synthesis, add Boc₂O directly to the crude basic aqueous quench to trap it as a lipophilic N-Boc derivative prior to extraction.

Standard Operating Procedure: Optimized Step-by-Step Workflow

Step 1: Regioselective N-Acylation

• Charge a flame-dried flask with 1-(aminomethyl)-2-methylcyclobutan-1-ol (1.0 eq) and anhydrous DCM (to 0.1 M).

• Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq) and cool the mixture to -5 °C using an ice/brine bath.

• Dissolve chloroacetyl chloride (1.05 eq) in an equal volume of DCM and add dropwise via an addition funnel over 30 minutes. Self-Validation Check: Monitor internal temp probe to ensure it never exceeds 0 °C.

• Quench with saturated aqueous NaHCO₃, separate, and concentrate the organic layer to afford the crude chloroacetamide.

Step 2: Finkelstein-Accelerated Intramolecular Etherification

• Dissolve the crude intermediate in anhydrous THF (to 0.05 M).

• Add Potassium tert-butoxide (KOtBu) (2.0 eq) in a single portion. The mixture will darken.

• Immediately add anhydrous Potassium Iodide (KI) (0.2 eq). Mechanism note: KI serves as the nucleophilic catalyst for in situ halogen exchange.

• Heat the reaction to 60 °C for 4 hours.

• Cool to room temperature, quench with H₂O, and extract with EtOAc. Wash with 10% sodium thiosulfate to remove trace iodine species. Evaporate to isolate 1-methyl-5-oxa-8-azaspiro[1]nonan-7-one.

Step 3: Lactam Reduction & Salting-Out Extraction

• Dissolve the lactam in anhydrous THF (0.1 M) and cool to 0 °C.

• Slowly add Borane-THF complex (BH₃·THF, 1.0 M) (3.0 eq). Reflux the mixture for 12 hours.

• Cool to 0 °C and cautiously quench with MeOH until effervescence ceases, then add 2 M HCl and reflux for 1 hour to destroy stable borane-amine complexes.

• Cool the mixture and concentrate under vacuum to remove THF and MeOH.

• Critical Workup: Basify the remaining aqueous layer with solid NaOH to pH >12. Saturate the solution heavily by adding solid K₂CO₃ until no more dissolves.

• Extract vigorously with 15% MeOH in DCM (4 x equal volume). Dry over Na₂SO₄ and carefully concentrate under a low vacuum (the free base is slightly volatile) to afford the pure 1-methyl-5-oxa-8-azaspiro[1]nonane.

References

1.[2] Monobactams and methods of their synthesis and use. Google Patents. 2.[6] Morpholines. Synthesis and Biological Activity. ResearchGate. 3.[4] One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. ETH Zurich Research Collection. 4.[3] Development and a Practical Synthesis of the JAK2 Inhibitor LY2784544. ACS Publications. 5.[5] Oxa-spirocycles: synthesis, properties and applications. PubMed Central (PMC).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2015103583A1 - Monobactams and methods of their synthesis and use - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Research Collection | ETH Library [research-collection.ethz.ch]
• 5. Oxa-spirocycles: synthesis, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Welcome to the technical support center for the purification of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this spirocyclic amine from crude reaction mixtures.

Spirocyclic scaffolds are of increasing interest in medicinal chemistry due to their rigid, three-dimensional structures that can offer unique pharmacological profiles.[1] However, the purification of novel structures like 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (Molecular Formula: C₈H₁₅NO, Molecular Weight: 141.21 g/mol [2]) can present specific challenges related to its basicity, polarity, and potential for complex impurity profiles. This document provides a systematic approach to troubleshooting and optimizing your purification workflow.

Section 1: Initial Assessment of the Crude Mixture

Before attempting any purification, a thorough analysis of the crude material is essential. This initial assessment will dictate the most effective purification strategy.

Frequently Asked Questions: Crude Analysis

Question: What are the first steps I should take to analyze my crude reaction mixture?

Answer: A multi-technique approach is recommended to build a comprehensive picture of your crude material.

• Thin-Layer Chromatography (TLC): This is the quickest and most cost-effective method to visualize the complexity of your mixture.

  • Objective: To identify a suitable solvent system for column chromatography and to get a preliminary idea of the number of components.

  • Pro-Tip: Since 1-Methyl-5-oxa-8-azaspiro[3.5]nonane is a basic amine, it will likely streak on standard silica plates. To get well-defined spots, add 1-2% triethylamine (TEA) or ammonium hydroxide to your mobile phase (e.g., Dichloromethane/Methanol/TEA 95:4:1). Stain with potassium permanganate or ninhydrin for visualization.

• Proton NMR (¹H NMR): An NMR of the crude mixture provides invaluable structural information.

  • Objective: To confirm the presence of your target compound and to identify major byproducts by looking for characteristic peaks. For 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, expect to see signals corresponding to the N-methyl group and the protons of the two distinct ring systems.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool for identifying components by their mass-to-charge ratio (m/z).

  • Objective: To confirm the molecular weight of the desired product (Expected [M+H]⁺ = 142.2) and to identify the molecular weights of impurities, which can provide clues to their structures (e.g., starting materials, dimers, or over-alkylated products).

Analytical Technique	Primary Objective	Key Insight for Purification Strategy
TLC	Visualize mixture complexity & find eluent	Determines initial conditions for column chromatography.
¹H NMR	Confirm product structure & identify byproducts	Helps identify the nature of impurities (e.g., unreacted starting material).
LC-MS	Confirm product mass & identify impurity masses	Provides definitive evidence of product formation and helps hypothesize impurity structures.

Section 2: Core Purification Strategies & Troubleshooting

Based on the properties of a tertiary amine like 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, several purification strategies can be employed. The choice depends on the nature of the impurities identified in your initial assessment.

Strategy 1: Acid-Base Extraction

Principle: This technique leverages the basicity of the amine. The amine can be protonated with acid to become a water-soluble salt, separating it from neutral or acidic organic impurities. The aqueous layer is then basified to regenerate the free amine, which can be extracted back into an organic solvent.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude mixture in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl (aq)). The target amine will move into the aqueous layer as its hydrochloride salt. Repeat this extraction 2-3 times to ensure complete transfer.

• Impurity Removal: Combine the acidic aqueous layers. Wash this combined layer with the organic solvent (e.g., ethyl acetate) one more time to remove any residual neutral impurities.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 3M NaOH or a saturated Na₂CO₃ solution) until the pH is >10. This deprotonates the amine salt, regenerating the water-insoluble free amine.

• Final Extraction: Extract the free amine from the basified aqueous layer using an organic solvent like DCM (3-4 times).

• Drying and Concentration: Combine the organic layers from the final extraction, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified amine.

Troubleshooting: Acid-Base Extraction

Question: My recovery is very low after the acid-base extraction. What could have gone wrong?

Answer: Low recovery is a common issue and can stem from several factors:

• Incomplete Extraction: Ensure you perform multiple extractions at each stage (both acidic and basic). The distribution coefficient may not be high enough for a single extraction to be sufficient.

• Emulsion Formation: Vigorous shaking can lead to stable emulsions, especially if the crude mixture contains surfactants or particulate matter. If an emulsion forms, try adding brine (saturated NaCl solution) or filtering the entire mixture through a pad of Celite.

• Insufficient Basification: The pH must be sufficiently high (pH > 10) to ensure the amine is fully deprotonated to its free base form.[3] Check the pH with litmus paper or a pH meter.

• Product Solubility: Some oxa-spirocycles exhibit surprisingly high water solubility.[4][5] If you suspect your product has partial water solubility, use a more polar organic solvent for the final extraction (like DCM or a 9:1 DCM:Isopropanol mixture) and perform more extractions. Saturating the aqueous layer with NaCl (salting out) can also decrease the amine's solubility in the aqueous phase.[3]

Strategy 2: Flash Column Chromatography

Principle: This method separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase. For basic amines, special considerations are necessary to prevent poor separation.

Troubleshooting: Column Chromatography

Question: My compound is streaking badly on the silica gel column, leading to broad peaks and poor separation. How can I resolve this?

Answer: This is the most common problem when purifying amines on silica gel. Silica is acidic (due to silanol groups, Si-OH) and interacts strongly with basic amines via an acid-base interaction, causing tailing and sometimes irreversible binding.[6]

Here are three effective solutions, in order of common use:

• Use a Mobile Phase Modifier (Most Common): Add a small amount of a competing base to your eluent. This base will neutralize the acidic sites on the silica, allowing your amine to travel through the column more cleanly.

  • Recommended Modifiers: 0.5-2% Triethylamine (TEA) or 0.5-2% Ammonium Hydroxide in your mobile phase (e.g., DCM/Methanol).

  • Causality: The small, volatile amine modifier (like TEA) effectively "caps" the acidic silanol groups, preventing your larger, more valuable amine from interacting strongly with them.[3][6]

• Switch the Stationary Phase: If modifiers are not effective or are incompatible with your compound, consider a different stationary phase.

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for purifying basic compounds. Start with neutral alumina (Brockmann I) and deactivate it with water if necessary.

  • Deactivated Silica: You can prepare "deactivated" silica gel by pre-treating it with a solution of your eluent containing the amine modifier before packing the column.

• Use Reversed-Phase Chromatography: In reversed-phase (e.g., C18 silica), the stationary phase is non-polar, and a polar mobile phase is used. This technique is excellent for polar amines.

  • Method: Use a mobile phase like Acetonitrile/Water or Methanol/Water. To ensure the amine is in its neutral, free-base form and retains well, the mobile phase pH should be alkaline (adjusted to pH 8-10 with a modifier like ammonium hydroxide or triethylamine).[6]

Recommended Solvent Systems for 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Stationary Phase	Mobile Phase System (Gradient Elution)	Notes
Silica Gel	Dichloromethane (DCM) -> 5-10% Methanol in DCM + 1% Triethylamine	A standard starting point. The TEA is crucial.
Silica Gel	Hexanes -> 50-70% Ethyl Acetate in Hexanes + 1% Triethylamine	For less polar impurities.
Basic Alumina	Hexanes -> Ethyl Acetate	Often provides better peak shape than silica without a modifier.
Reversed-Phase (C18)	Water + 0.1% NH₄OH -> Acetonitrile + 0.1% NH₄OH	Excellent for separating polar impurities.

Strategy 3: Vacuum Distillation

Principle: If the target compound is thermally stable and has a significantly lower boiling point than its impurities (or vice-versa), distillation under reduced pressure can be a highly effective, scalable purification method. Spiro compounds can sometimes be purified by distillation.[3][7]

Troubleshooting: Vacuum Distillation

Question: My product seems to be decomposing during distillation, even under vacuum. What can I do?

Answer: Thermal lability is a key concern.

• Reduce the Boiling Point Further: Use a higher vacuum (i.e., lower pressure) to decrease the required temperature. A good high-vacuum pump and a well-sealed system are essential.

• Minimize Residence Time: Use a Kugelrohr apparatus for small scales. This technique involves distilling over a very short path, minimizing the time the compound spends at high temperatures.

• Avoid Prolonged Heating: Use an oil bath with vigorous stirring for even heating and bring the temperature up to the boiling point quickly (but safely). Do not heat the distillation flask for longer than necessary.[3]

Section 3: High Purity Polishing & Final Form

For drug discovery applications, achieving >98% purity is often required.[2] Recrystallization is the gold standard for this final polishing step.

Strategy 4: Recrystallization via Salt Formation

Principle: Free amines are often oils or low-melting solids that are difficult to crystallize. Converting the amine to a salt (e.g., hydrochloride or oxalate) often yields a highly crystalline solid that can be easily purified by recrystallization.

Experimental Protocol: HCl Salt Formation & Recrystallization

• Dissolve the Amine: Dissolve the purified free amine (from one of the methods above) in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate.

• Add Acid: Slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether or 4M HCl in dioxane) dropwise while stirring. A precipitate of the amine hydrochloride salt should form.

• Isolate the Salt: Collect the solid salt by vacuum filtration. Wash the solid with cold diethyl ether to remove any soluble impurities.

• Recrystallize: Dissolve the salt in a minimal amount of a hot solvent system (e.g., Ethanol/Ether, Methanol/Ether, or Isopropanol/Hexane). Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Dry: Collect the purified crystals by filtration and dry them under high vacuum.

Section 4: Workflow and Troubleshooting Diagrams

General Purification Workflow

Caption: General workflow for the purification of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Troubleshooting Decision Tree

Caption: Troubleshooting decision tree for common purification problems.

References

• Kwiecień, H., & Sadowska, B. (2022). Spiro-Flavonoids in Nature: A Critical Review of Structural Diversity and Bioactivity. Molecules, 27(15), 4998. [Link]

• Grigor’ev, I. A., & Khramtsov, V. V. (2021). Spirocyclic Nitroxides as Versatile Tools in Modern Natural Sciences: From Synthesis to Applications. Part I. Old and New Synthetic Approaches to Spirocyclic Nitroxyl Radicals. Molecules, 26(3), 642. [Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• Cheprakov, A. V., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science, 12(33), 11294–11305. [Link]

• Takahashi, T., et al. Formation of spiro compound via coupling of cyclopentadienyl ligand with diene moiety of titanacyclopentadiene. [Link]

• Grosu, I., et al. (2008). The Configurational and Conformational Behavior of some new 3,3,9,9-tetrasubstituted-2,4,8,10-tetraoxaspiro[5.5]undecane derivatives with axial chirality. Molecules, 13(11), 2848-2861. [Link]

• Shackleford, D. M., et al. (2016). Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity. Molecules, 21(10), 1386. [Link]

• McMurry, J. (2018). Organic Chemistry. Cengage Learning.

• PubChem. Methyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate. [Link]

• Le-Dévédec, F., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 203–210. [Link]

• Cheprakov, A. V., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science, 12(33), 11294–11305. [Link]

Sources

• 1. Spiro-Flavonoids in Nature: A Critical Review of Structural Diversity and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Oxa-spirocycles: synthesis, properties and applications - Chemical Science (RSC Publishing) DOI:10.1039/D1SC03615G [pubs.rsc.org]
• 5. Oxa-spirocycles: synthesis, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biotage.com [biotage.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: 1-Methyl-5-oxa-8-azaspiro[3.5]nonane Reactions

Welcome to the technical support guide for 1-Methyl-5-oxa-8-azaspiro[3.5]nonane. This document serves as a specialized resource for researchers, chemists, and drug development professionals employing this unique spirocyclic scaffold. The inherent three-dimensionality and advantageous physicochemical properties of oxa-azaspirocycles make them valuable building blocks in modern medicinal chemistry.[1][2] However, their unique structure, combining a strained oxetane ring with a piperidine moiety, can present specific challenges during synthesis and derivatization.

This guide is structured to provide rapid answers to common questions and in-depth, evidence-based solutions to complex experimental failures. We will delve into the causality behind reaction outcomes, offering protocols that are designed to be self-validating through integrated checkpoints.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling, reactivity, and analytical properties of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Q1: What are the recommended storage conditions for 1-Methyl-5-oxa-8-azaspiro[3.5]nonane? A1: It is recommended to store the compound sealed in a dry environment at 2-8°C to maintain its integrity and purity.[3]

Q2: What is the primary reactive site on the molecule for derivatization? A2: The secondary amine within the piperidine ring is the most common site for derivatization, typically through N-alkylation or N-acylation reactions. This nitrogen possesses a lone pair of electrons, making it nucleophilic.[4]

Q3: Is the oxetane ring stable under typical N-alkylation conditions? A3: The oxetane ring is generally stable under mildly basic or neutral conditions used for N-alkylation.[5] However, it is susceptible to ring-opening under strongly acidic conditions or with certain Lewis acids, which can lead to unwanted byproducts.[6][7]

Q4: What are the expected ¹H NMR signals for the methyl group on this scaffold? A4: While a specific spectrum for the 1-methyl isomer is not readily available in the provided literature, related structures like 6-Methyl-5-oxa-8-azaspiro[3.5]nonane show a characteristic doublet for the methyl group around 1.11 ppm in DMSO-d6.[8] The exact chemical shift will be influenced by the solvent and the specific isomeric configuration.

Q5: Can I use this compound for reductive amination? A5: Yes, the secondary amine can participate in reductive amination with aldehydes or ketones. Standard reducing agents like sodium triacetoxyborohydride (STAB) are generally mild enough to avoid compromising the oxetane ring.

Section 2: Troubleshooting Guides by Symptom

This section provides a systematic approach to diagnosing and resolving common reaction failures.

Symptom 1: Low or No Product Yield in N-Alkylation Reaction

Low yields are a frequent challenge in spirocyclization and derivatization reactions and can stem from several factors.[9] A systematic troubleshooting approach is recommended.

Causality Analysis

Low product formation in an N-alkylation reaction is typically due to one of four primary causes: insufficient reactivity, starting material or product decomposition, steric hindrance, or competing side reactions. The secondary amine of the spirocycle is a reasonably good nucleophile, but its efficacy can be hampered by poor reaction conditions or sterically demanding electrophiles.

Troubleshooting Workflow

Caption: Workflow for troubleshooting low N-alkylation yield.

Detailed Solutions

• Incomplete Conversion: If monitoring shows significant starting material remaining, the reaction conditions are sub-optimal.[10]

  • Temperature: Incrementally increase the reaction temperature. While higher temperatures can increase the rate, be aware that excessive heat may promote decomposition.[10]

  • Base Selection: The choice of base is critical. For alkyl halides, a proton acceptor is needed to neutralize the acid formed.[11] If using a weaker base like triethylamine (TEA) or diisopropylethylamine (DIPEA) fails, consider a stronger inorganic base like potassium carbonate (K₂CO₃) or, for very unreactive halides, sodium hydride (NaH) in an anhydrous polar aprotic solvent like DMF.

  • Solvent Effects: The solvent can dramatically impact reaction rates.[10] Polar aprotic solvents such as DMF, DMSO, or NMP are often superior for SN2 reactions as they solvate the cation of the base while leaving the anion more reactive.[11]

• Decomposition: If the starting material is consumed but little to no product is observed, decomposition is likely. The oxetane ring is the most probable site of instability.

  • Analysis: Use LC-MS to look for masses corresponding to ring-opened products (e.g., addition of water or solvent fragments).

  • Mitigation: Employ milder reaction conditions. This includes lowering the temperature, using a less aggressive base, and minimizing reaction time.[9] If acidic conditions are generated (e.g., from the H-X byproduct), ensure the base is sufficient to neutralize it immediately, as acids can catalyze oxetane ring-opening.[6]

Symptom 2: Formation of Unexpected Byproducts

The appearance of extra spots on a TLC plate or unexpected peaks in an LC-MS chromatogram indicates side reactions are occurring.

Causality Analysis

The structure of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane presents two primary avenues for side reactions: over-alkylation (if a dihalide is used) or reactions involving the oxetane ring. The most common side reaction for the oxetane moiety is ring-opening, which is typically initiated by electrophiles or acids.[7]

Potential Side Reactions & Identification

Side Reaction	Plausible Cause	Identification Method	Proposed Solution
Oxetane Ring Opening	Reaction conditions are too acidic (pH < 5) or a strong Lewis acid is present. High temperatures can also promote this.	LC-MS analysis will show products with a mass increase corresponding to the addition of a nucleophile (e.g., +18 for H₂O, +32 for MeOH).	Ensure sufficient base is present to maintain a pH > 8.[11] Avoid Lewis acidic catalysts. Run the reaction at the lowest effective temperature.
Grob Fragmentation	Can compete with intramolecular Williamson etherification during synthesis of the core scaffold, but less common during derivatization.[5][7]	Identification of alkene fragments by GC-MS or NMR.	Not typically an issue for post-synthesis derivatization, but a consideration for the synthesis of the scaffold itself.
Elimination (E2)	Using a sterically hindered or strong, non-nucleophilic base with a secondary or tertiary alkyl halide electrophile.	Identification of an alkene byproduct derived from the electrophile.	Switch to a less hindered base (e.g., K₂CO₃ instead of DBU) or a more nucleophilic base. Use a primary alkyl halide if possible.

Protocol: Verifying Oxetane Ring Integrity

This protocol helps determine if the core spirocycle is degrading under your reaction conditions.

• Control Reaction: Set up a control reaction containing only 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, the base, and the solvent (no electrophile).

• Heat: Heat the control reaction to the same temperature as your failed experiment.

• Monitor: Take aliquots at regular intervals (e.g., 1h, 4h, 12h) and analyze by LC-MS and TLC.

• Analyze: If the starting material spot/peak diminishes over time in the absence of the electrophile, your conditions are too harsh and are causing decomposition of the scaffold itself.

Symptom 3: Difficult Product Purification

Challenges in purification often arise from closely related impurities or diastereomers.[10]

Causality Analysis

The spirocyclic nature of the product means it may have similar polarity to certain byproducts, making chromatographic separation difficult. If the reaction generates diastereomers, they may co-elute.

Purification Strategies

• Optimize Flash Chromatography:

  • Solvent System: A common mistake is using a simple two-solvent system (e.g., Hexane/Ethyl Acetate). For amines, adding a small amount of a basic modifier like triethylamine (~0.1-1%) or ammonium hydroxide to the mobile phase can dramatically improve peak shape and separation by preventing tailing on silica gel.

  • Gradient Elution: A shallow gradient is often more effective than an isocratic elution for separating closely eluting spots.[10]

• Acid-Base Extraction:

  • Before chromatography, perform a liquid-liquid extraction. Dissolve the crude material in an organic solvent (e.g., DCM or Ethyl Acetate).

  • Wash with a dilute acid (e.g., 1M HCl). Your N-alkylated product, being basic, should move into the aqueous layer as the ammonium salt.

  • Separate the layers. Basify the aqueous layer with NaOH or NaHCO₃ until pH > 10.

  • Extract the now-neutral product back into an organic solvent. This process can remove many non-basic impurities.

• Preparative HPLC: For very difficult separations, preparative HPLC (both normal-phase and reversed-phase) can offer the necessary resolution.[10]

Section 3: Reference Protocols

Protocol 1: General Procedure for N-Alkylation with an Alkyl Halide

This protocol provides a robust starting point for the N-alkylation of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane.

• Setup: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (1.0 equiv).

• Solvent & Base: Add anhydrous DMF (to make a ~0.2 M solution) followed by powdered anhydrous Potassium Carbonate (K₂CO₃, 2.0-3.0 equiv).

• Reagent Addition: Add the alkyl halide (R-X, 1.1-1.2 equiv) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 60-80°C.

• Monitoring (Checkpoint): Monitor the reaction progress by TLC or LC-MS every 2-4 hours until the starting amine is consumed.

• Workup:

  • Cool the reaction to room temperature and pour it into water.

  • Extract the aqueous mixture three times with Ethyl Acetate or Dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: Experimental workflow for N-alkylation.

References

• Benchchem. (n.d.). Troubleshooting common issues in spirocyclic compound synthesis. Retrieved March 7, 2026, from Benchchem.[10]

• Beilstein Journals. (2025, June 27). Oxetanes: formation, reactivity and total syntheses of natural products. Retrieved March 7, 2026, from Beilstein Journals.[5][7]

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Guide for Spirocyclic Compound Synthesis. Retrieved March 7, 2026, from Benchchem.[9]

• Marini, F., et al. (2019). One-step synthesis of spirooxindole 2,2-disubstituted oxetanes. As referenced in Beilstein Journals.[5]

• Wuts, P. G. M. (2010, March 29). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry.[2]

• ChemScene. (n.d.). 1-Methyl-5-oxa-8-azaspiro[3.5]Nonane. Retrieved March 7, 2026, from ChemScene.[3]

• Semantic Scholar. (n.d.). S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications. Retrieved March 7, 2026, from Semantic Scholar.[8]

• ChemRxiv. (n.d.). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. Retrieved March 7, 2026, from ChemRxiv.[6]

• MDPI. (2017, June 1). Synthesis of Spirocyclic Amines by Using Dipolar Cycloadditions of Nitrones. Molecules.[12]

• ACS Publications. (2026, February 11). A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block. Organic Process Research & Development.[13]

• PubChemLite. (n.d.). 5-oxa-8-azaspiro[3.5]nonane (C7H13NO). Retrieved March 7, 2026, from PubChemLite.[14]

• ACS Publications. (2016, September 15). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.[15]

• Benchchem. (n.d.). A Comparative Analysis of Azaspiro[3.5]nonane and Other Spirocycles in Drug Discovery. Retrieved March 7, 2026, from Benchchem.[1]

• NIH. (2025, April 30). One-pot three-component synthesis of azaspirononatriene derivatives. PMC.[16]

• University of Michigan News. (2018, November 21). Designing a safer building block for drug discovery by harnessing visible light. Retrieved March 7, 2026, from University of Michigan News.[17]

• CymitQuimica. (n.d.). 5-oxa-8-azaspiro[3.5]nonan-7-one. Retrieved March 7, 2026, from CymitQuimica.[18]

• Jasperse, J. (n.d.). Reactions of Amines. Retrieved March 7, 2026, from web.mnstate.edu.[4]

• PubChemLite. (n.d.). Methyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate. Retrieved March 7, 2026, from PubChemLite.[19]

• French-Ukrainian Journal of Chemistry. (2023). 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved March 7, 2026, from fujc.online.[20]

• Sigma-Aldrich. (n.d.). methyl 5-oxa-8-azaspiro[3.5]nonane-9-carboxylate. Retrieved March 7, 2026, from Sigma-Aldrich.

• PubMed. (n.d.). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Retrieved March 7, 2026, from PubMed.[21]

• PubMed. (2020). Synthesis and Evaluation of New 1-oxa-8-azaspiro[4.5]decane Derivatives as Candidate Radioligands for sigma-1 Receptors. Retrieved March 7, 2026, from PubMed.

• Benchchem. (n.d.). Validation of 1-Oxa-8-azaspiro[4.5]decan-3-one Hydrochloride as a Viable Drug Scaffold for Sigma-1 Receptor Modulation. Retrieved March 7, 2026, from Benchchem.[22]

• Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting. Retrieved March 7, 2026, from sulfurrecovery.com.[23]

• Google Patents. (n.d.). US20110269964A1 - N-Alkylation of Opiates. Retrieved March 7, 2026, from Google Patents.[11]

• BLDpharm. (n.d.). 8-(tert-Butoxycarbonyl)-5-oxa-8-azaspiro[3.5]nonane-6-carboxylic acid. Retrieved March 7, 2026, from bldpharm.com.[24]

• MDPI. (2023, September 27). The N-Alkylation of Agelastatin A Modulates Its Chemical Reactivity. Molecules.[25]

• Sigma-Aldrich. (n.d.). 1-Oxa-6-azaspiro[3.5]nonane. Retrieved March 7, 2026, from Sigma-Aldrich.

• ChemicalBook. (n.d.). 1046153-20-1(2-Oxa-6-azaspiro[3.5]nonane). Retrieved March 7, 2026, from ChemicalBook.[26]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemscene.com [chemscene.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. US20110269964A1 - N-Alkylation of Opiates - Google Patents [patents.google.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. PubChemLite - 5-oxa-8-azaspiro[3.5]nonane (C7H13NO) [pubchemlite.lcsb.uni.lu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. One-pot three-component synthesis of azaspirononatriene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. news.umich.edu [news.umich.edu]
• 18. 5-oxa-8-azaspiro[3.5]nonan-7-one | CymitQuimica [cymitquimica.com]
• 19. PubChemLite - Methyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate (C9H15NO3) [pubchemlite.lcsb.uni.lu]
• 20. fujc.pp.ua [fujc.pp.ua]
• 21. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. Amine Troubleshooting — Sulfur Recovery Engineering Inc. [sulfurrecovery.com]
• 24. 2305252-49-5|8-(tert-Butoxycarbonyl)-5-oxa-8-azaspiro[3.5]nonane-6-carboxylic acid|BLD Pharm [bldpharm.com]
• 25. mdpi.com [mdpi.com]
• 26. 1046153-20-1 CAS Manufactory [m.chemicalbook.com]

Technical Support Center: Optimizing Reaction Conditions for Azaspirocyclization

Welcome to the technical support center for the optimization of azaspirocyclization reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting strategies. As a Senior Application Scientist, my goal is to synthesize my field-proven insights with established scientific principles to empower you to overcome common challenges in the synthesis of these vital N-heterocyclic scaffolds. 1-Azaspirocycles are prominent structural motifs in numerous drugs and natural products, making their efficient synthesis a critical endeavor in medicinal chemistry.[1]

This resource is structured to provide rapid answers to common questions, followed by a comprehensive troubleshooting guide for more complex experimental hurdles. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions encountered when planning and executing azaspirocyclization reactions.

Q1: What are the most critical initial parameters to consider when setting up an azaspirocyclization reaction?

A1: The success of an azaspirocyclization is a multifactorial equation. The most critical parameters to consider initially are:

• Substrate Structure: The nature of your starting material, including the nucleophilicity of the nitrogen, the type of unsaturation (alkene, alkyne, allene), and the tether length and flexibility, will fundamentally dictate the feasibility and outcome of the cyclization.

• Catalyst System: The choice of catalyst (e.g., transition metal-based, organocatalyst, or acid/base) is paramount for activating the substrate and directing the reaction pathway.[2] For metal catalysts, the ligand's steric and electronic properties are crucial for controlling stereoselectivity.[3]

• Solvent: The solvent's polarity and coordinating ability can dramatically influence reaction rates and selectivity by stabilizing intermediates and transition states.[4]

• Temperature: Reaction temperature affects the kinetics. While higher temperatures can accelerate the reaction, they may also lead to side product formation or decomposition.[5]

• Concentration: Reactant concentration can determine the balance between the desired intramolecular azaspirocyclization and competing intermolecular reactions.[6]

Q2: How do I choose the right catalyst for my specific azaspirocyclization?

A2: Catalyst selection is highly dependent on the specific transformation you are trying to achieve. A systematic approach is recommended:

• Literature Precedent: Begin by searching for catalysts used in similar azaspirocyclization reactions with comparable substrate systems.

• Substrate Compatibility: Ensure your substrate's functional groups are compatible with the proposed catalyst. For instance, acid-sensitive groups will likely be incompatible with strong Brønsted or Lewis acid catalysts.

• Screening: If no direct precedent exists, a catalyst screen is advisable. This could involve testing different metals (e.g., Palladium, Rhodium, Gold, Copper) or various classes of organocatalysts. For transition metal catalysis, a ligand screen is often necessary to fine-tune reactivity and selectivity.[3]

Q3: What are typical starting points for reaction temperature and time, and how should I approach their optimization?

A3: There is no universal range, as these parameters are highly reaction-dependent. A good starting point is often room temperature (20-25 °C) for many catalytic systems.[7] A systematic approach to optimization is key:

• Initial Temperature: Start at a commonly employed temperature for your chosen catalyst system.

• Systematic Variation: If the reaction is sluggish, incrementally increase the temperature (e.g., in 10-20 °C intervals). Conversely, if you observe the formation of side products, try lowering the temperature.

• Reaction Monitoring: Closely monitor the reaction progress using techniques like TLC, LC-MS, or GC-MS to determine the optimal reaction time.[2]

Part 2: Troubleshooting Guide

This section provides a question-and-answer-based guide to troubleshoot specific issues you may encounter during your azaspirocyclization experiments.

Issue 1: Low or No Conversion of Starting Material

Q: My reaction shows little to no consumption of the starting material. What are the likely causes and how can I address them?

A: Low or no conversion is a common initial hurdle. Here’s a systematic approach to diagnosing and solving the problem:

• Inactive Catalyst or Reagent:

  • Cause: The catalyst may have degraded due to improper storage or handling, or the reagents may be of poor quality.

  • Solution: Use fresh, high-quality reagents and catalysts. Ensure that any air- or moisture-sensitive catalysts are handled under an inert atmosphere.

• Suboptimal Reaction Temperature:

  • Cause: The activation energy barrier for the cyclization may not be overcome at the current temperature.

  • Solution: Gradually increase the reaction temperature and monitor the progress by TLC or LC-MS.[8] Be cautious, as excessively high temperatures can lead to decomposition.

• Insufficient Catalyst Loading:

  • Cause: The amount of catalyst may be insufficient to drive the reaction to completion in a reasonable timeframe.

  • Solution: Incrementally increase the catalyst loading (e.g., from 1 mol% to 5 mol%).

• Inhibitors in the Reaction Mixture:

  • Cause: Impurities in the starting materials or solvents can act as catalyst poisons.

  • Solution: Ensure all starting materials and solvents are pure and anhydrous. Purification of starting materials before the reaction may be necessary.

Issue 2: Poor Diastereoselectivity

Q: I am obtaining a mixture of diastereomers. How can I improve the diastereoselectivity of my azaspirocyclization?

A: Controlling diastereoselectivity is a frequent challenge in spirocycle synthesis. The following strategies can be employed to enhance the formation of the desired diastereomer:

• Catalyst and Ligand Modification:

  • Causality: The steric and electronic properties of the catalyst and its ligands create a specific chiral environment around the reactive center, influencing the facial selectivity of the cyclization.

  • Solution: For transition-metal catalyzed reactions, screen a variety of ligands with different steric bulk and electronic properties. Bulky ligands can create a chiral pocket that favors the formation of one diastereomer.[3] In organocatalysis, modifying the catalyst structure can similarly influence the transition state geometry.

• Solvent Effects:

  • Causality: The solvent can influence the conformation of the transition state, thereby affecting the diastereomeric outcome.

  • Solution: Screen a range of solvents with varying polarities (e.g., toluene, THF, DCM, acetonitrile).

• Temperature Adjustment:

  • Causality: Lowering the reaction temperature often increases the energy difference between the diastereomeric transition states, leading to higher selectivity.[5]

  • Solution: Perform the reaction at lower temperatures. While this may slow down the reaction rate, it can significantly improve the diastereomeric ratio.

• Substrate Control:

  • Causality: The inherent stereochemistry of the starting material can direct the formation of a specific diastereomer.

  • Solution: If possible, introduce a chiral auxiliary or a sterically demanding group on the substrate to favor a specific trajectory for the cyclization.[9]

Issue 3: Formation of Side Products

Q: My reaction mixture shows the formation of multiple byproducts. What are the common side reactions in azaspirocyclization and how can I suppress them?

A: The formation of side products can significantly reduce the yield of the desired azaspirocycle. Here are some common side reactions and strategies to minimize them:

• Intermolecular Reactions:

  • Cause: At high concentrations, the starting materials may react with each other (intermolecularly) instead of undergoing the desired intramolecular cyclization.[6]

  • Solution: Reduce the concentration of the starting material. Applying high-dilution principles, where the substrate is added slowly to the reaction mixture, can significantly favor the intramolecular pathway.

• Polymerization:

  • Cause: Reactive intermediates, particularly in the presence of highly active catalysts, can lead to undesired polymerization.[8]

  • Solution: Reduce the concentration of the reactants and carefully control the reaction temperature. In some cases, adding a polymerization inhibitor may be necessary.

• Rearrangement Products:

  • Cause: The strained rings in some azaspirocycles can be susceptible to rearrangement under acidic or thermal conditions.[8]

  • Solution: Employ milder reaction conditions, such as lower temperatures or less acidic catalysts.

• Incomplete Cyclization Cascade:

  • Cause: In domino or cascade reactions, premature quenching of a reactive intermediate can lead to the formation of partially cyclized products.[7]

  • Solution: Optimize the concentration of any quenching agents. For example, in radical cyclizations, slow addition of a radical quencher like Bu₃SnH can favor the complete cyclization cascade.[7]

Part 3: Experimental Protocols and Data

This section provides a general experimental protocol for optimizing an azaspirocyclization reaction, along with a hypothetical data table to illustrate the effects of varying reaction parameters.

General Protocol for Azaspirocyclization Optimization

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the catalyst and any solid reagents.

• Solvent and Substrate Addition: Add the anhydrous solvent, followed by the substrate. If using high-dilution conditions, the substrate is dissolved in a separate flask and added slowly via a syringe pump.

• Reaction Initiation: If necessary, add any reaction initiators or co-catalysts.

• Temperature Control: Place the reaction flask in a pre-heated or pre-cooled bath to maintain the desired temperature.

• Reaction Monitoring: Monitor the reaction progress by periodically taking small aliquots and analyzing them by TLC, LC-MS, or GC-MS.[2]

• Work-up: Once the reaction is complete, quench the reaction as appropriate (e.g., by adding a saturated aqueous solution of NH₄Cl). Extract the product with a suitable organic solvent.

• Purification: Dry the combined organic layers, concentrate under reduced pressure, and purify the crude product by flash column chromatography.

• Characterization: Characterize the purified product using NMR, HRMS, and other relevant techniques to confirm its structure and determine the diastereomeric ratio.

Data Presentation: Hypothetical Optimization of a Rh(I)-Catalyzed Azaspirocyclization

Entry	Catalyst (mol%)	Ligand	Solvent	Temperature (°C)	Time (h)	Yield (%)	d.r. (diastereomeric ratio)
1	[Rh(COD)Cl]₂ (2.5)	PPh₃	Toluene	80	24	45	2:1
2	[Rh(COD)Cl]₂ (2.5)	BINAP	Toluene	80	24	65	5:1
3	[Rh(COD)Cl]₂ (2.5)	BINAP	THF	80	24	50	3:1
4	[Rh(COD)Cl]₂ (2.5)	BINAP	Toluene	60	48	70	8:1
5	[Rh(COD)Cl]₂ (2.5)	(R)-MeO-BIPHEP	Toluene	40	72	85	>20:1
6	[Rh(COD)Cl]₂ (1.0)	(R)-MeO-BIPHEP	Toluene	40	72	78	>20:1

This table illustrates a hypothetical optimization study where the choice of ligand, solvent, and temperature significantly impacts both the yield and diastereoselectivity of the reaction.

Part 4: Visualization of Key Concepts

The following diagrams, generated using Graphviz, illustrate key workflows and logical relationships in the optimization of azaspirocyclization reactions.

Caption: A general workflow for the optimization of azaspirocyclization reactions.

Caption: A decision tree for troubleshooting poor diastereoselectivity.

References

• Sci-Hub. (n.d.). Ligand-controlled switch in diastereoselectivities: catalytic asymmetric construction of spirocyclic pyrrolidine-azetidine/oxe(thie)tane derivatives. [Link]

• ResearchGate. (n.d.). 1‐Azaspirocycles contained in drugs and natural products. [Link]

• Reddy, B., Nair, P., et al. (2017). The Aza‐Prins Reaction in the Synthesis of Natural Products and Analogues. European Journal of Organic Chemistry. [Link]

• Hansen, E., et al. (2025). Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. ACS Catalysis. [Link]

• RSC Publishing. (n.d.). Advances in transition-metal catalyzed C–H bond activation of amidines to synthesize aza-heterocycles. [Link]

• ResearchGate. (2025). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. [Link]

• Malacria, M., et al. (2022). Highly Selective Synthesis of Seven-Membered Azaspiro Compounds by a Rh(I)-Catalyzed Cycloisomerization/Diels–Alder Cascade of 1,5-Bisallenes. Molecules. [Link]

• ResearchGate. (2017). The Aza-Prins Reaction in the Synthesis of Natural Products and Analogues. [Link]

• Hejmanowska, J., & Albrecht, Ł. (2016). Organocatalytic asymmetric approach to spirocyclic tetrahydrothiophenes containing either a butenolide or an azlactone structural motif. ARKIVOC. [Link]

• Yanagimoto, A., et al. (2021). Convergent Azaspirocyclization of Bromoarenes with N-Tosylhydrazones by a Palladium Catalyst. ACS Catalysis. [Link]

• Georgia Southern University. (n.d.). Investigation of Intramolecular and Intermolecular Aza-Michael Reactions. [Link]

• ResearchGate. (2025). Diastereo‐ and Enantioselective Organocatalytic Synthesis of Spirocyclopropyl Pyrazolones. [Link]

• Woon, J., et al. (2019). Strain‐Release Driven Spirocyclization of Azabicyclo[1.1.0]butyl Ketones. Angewandte Chemie International Edition. [Link]

• Ozturk, T., et al. (2023). Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Ozturk, T., et al. (2023). Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• MDPI. (2020). Transition Metal Catalyzed Azidation Reactions. [Link]

• MDPI. (2023). Organocatalysis in the Chemical Transformations. [Link]

• PubMed. (2011). Diastereoselective control of intramolecular aza-Michael reactions using achiral catalysts. [Link]

• Zhang, X., et al. (2021). Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures. Journal of the American Chemical Society. [Link]

• MDPI. (2024). Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds. [Link]

• RSC Publishing. (2020). Peptide macrocyclization by transition metal catalysis. [Link]

• Organic Chemistry Portal. (2010). An Organocatalytic Asymmetric Nazarov Cyclization. [Link]

• Booker-Milburn, K., et al. (2022). Telescoped Flow Synthesis of Azacyclic Scaffolds Exploiting the Chromoselective Photolysis of Vinyl Azides and Azirines. Chemistry – A European Journal. [Link]

• Tan, B., et al. (2020). Advances in asymmetric organocatalysis over the last 10 years. Nature Communications. [Link]

• Houk, K. N., et al. (2012). Aromatic Interactions as Control Elements in Stereoselective Organic Reactions. Accounts of Chemical Research. [Link]

• Moodle@Units. (2008). Asymmetric Organocatalysis: From Infancy to Adolescence. [Link]

• PubMed. (2001). Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules. [Link]

• MDPI. (2025). Intramolecular Versus Intermolecular Diels–Alder Reactions: Insights from Molecular Electron Density Theory. [Link]

• MDPI. (2024). Online Monitoring of Catalytic Processes by Fiber-Enhanced Raman Spectroscopy. [Link]

• RSC Publishing. (2017). Insights into temperature controlled enantioselectivity in asymmetric catalysis. [Link]

• ResearchGate. (2026). Solvent Effects on Crystallization Kinetics: Investigating Trends across Scales, Methods, and Process Analytical Technologies. [Link]

• ResearchGate. (2016). Thermal selectivity of intermolecular versus intramolecular reactions on surfaces. [Link]

• RSC Publishing. (n.d.). Intramolecular trapping of spiro radicals to produce unusual cyclization products from usual migration substrates. [Link]

• ResearchGate. (n.d.). Diastereo‐ and Enantioselective Mannich/Cyclization Cascade Reaction Access to Chiral Benzothiazolopyrimidine Derivatives. [Link]

• RSC Publishing. (n.d.). Automated reaction progress monitoring of heterogeneous reactions: crystallization-induced stereoselectivity in amine-catalyzed aldol reactions. [Link]

• Patterson, J. P., et al. (2020). Solvent Selectivity Governs the Emergence of Temperature Responsiveness in Block Copolymer Self-Assembly. ACS Macro Letters. [Link]

• ResearchGate. (n.d.). Crystallization process monitoring and control using process analytical technology. [Link]

• MDPI. (2022). The Isothermal and Nonisothermal Crystallization Kinetics and Morphology of Solvent-Precipitated Nylon 66. [Link]

• International Journal of Chemical Science. (2019). Kinetics and solvent effect on activation parameter of aquo-propanol solvent system for acid catalyzed solvolysis of. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solvent Selectivity Governs the Emergence of Temperature Responsiveness in Block Copolymer Self-Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 5. blogs.rsc.org [blogs.rsc.org]
• 6. Intramolecular Versus Intermolecular Diels–Alder Reactions: Insights from Molecular Electron Density Theory [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Aromatic Interactions as Control Elements in Stereoselective Organic Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of Spirocyclic Amines

Welcome to the Analytical & Structural Support Center for Spirocyclic Amines . Spirocyclic fragments—such as azaspiro[2.n]alkanes, spiroazetidines, and spiropiperidines—have emerged as highly desirable scaffolds in modern drug discovery. They introduce 3D conformational rigidity, reduce molecular flatness, and improve physicochemical profiles compared to classical planar heterocycles[1].

However, their characterization poses significant challenges due to their high polarity, inherent basicity, and complex stereochemistry. This guide provides field-tested troubleshooting FAQs and self-validating methodologies to overcome chromatographic and structural bottlenecks.

Core Characterization Workflow

Workflow for the isolation and structural characterization of spirocyclic amines.

Section 1: Chromatographic Isolation & Purification

FAQ & Troubleshooting

Q: My secondary aza-spirocyclic amine exhibits severe peak tailing and little to no retention on a standard C18 reverse-phase (RP) column at pH 3.0. Why is this happening, and how do I fix it?

Causality: Spirocyclic amines are strongly basic. At pH 3.0, the amine is heavily protonated. In classical RP-HPLC, protonated bases partition poorly into the hydrophobic C18 stationary phase, leading to early elution [2]. Furthermore, these cations interact via secondary electrostatic interactions with negatively charged, unendcapped residual silanols on the silica matrix. This heterogeneous desorption rate causes the severe tailing.

Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC effectively operates as a "reversed reverse-phase" where the stationary phase is polar, and the organic mobile phase (e.g., Acetonitrile) acts as the weak solvent[2]. A Zwitterionic (ZIC) HILIC column stabilizes both charge states and shields against secondary silanol effects, actively retaining polar basic amines while maintaining excellent peak symmetry.

Quantitative Data: Chromatographic Strategy Comparison

Parameter	Standard RP-HPLC (Low pH)	High-pH RP-HPLC (pH > 10)	ZIC-HILIC
Primary Mechanism	Hydrophobic partitioning	Hydrophobic partitioning	Hydrophilic partitioning
Analyte State	Protonated (Cationic)	Neutral (Deprotonated)	Protonated (Cationic)
Amine Retention	Poor	Moderate to High	Very High
Peak Symmetry	Poor (Severe tailing)	Good	Excellent

Protocol 1: Self-Validating ZIC-HILIC Method Development

• Column Equilibration: Flush a ZIC-HILIC column with 90% Acetonitrile / 10% Aqueous Buffer (10 mM Ammonium Acetate, pH 5.8) for 20 column volumes. Causality: HILIC requires a stable water-rich semi-immobilized layer on the stationary phase for hydrophilic partitioning[2].

• Sample Preparation: Dissolve the spirocyclic amine in a diluent matching the starting mobile phase (e.g., >75% organic). Avoid highly aqueous injection solvents, which will cause fronting.

• Gradient Elution: Run a gradient from 90% down to 50% Acetonitrile over 15 minutes, maintaining a constant 10 mM buffer concentration.

• Self-Validation Checkpoint: Calculate the asymmetry factor (

  ) of the eluted amine peak.

  • Validation State: If

    is between 0.95 and 1.2, the electrostatic partitioning is optimal.

  • Troubleshooting: If

    , ionic secondary interactions persist. Action: Increase the buffer concentration to 20 mM to enhance ionic shielding.

Section 2: Structural Elucidation (NMR & Connectivity)

FAQ & Troubleshooting

Q: I isolated an azaspiro[3.5]nonane, but the

NMR shows a massive overlapping multiplet in the 1.5–3.0 ppm region. How can I definitively prove the spirocyclic connectivity?

Causality: The 3D constraints and rigid chair-like/puckered conformations of spirocycles cause axial and equatorial protons to become strongly diastereotopic[3]. Because they consist entirely of aliphatic C-H bonds with similar electron densities, their chemical shifts heavily overlap in 1D

NMR.

Protocol 2: Self-Validating 2D-NMR Elucidation Routine

To break the overlap and confirm the spirocenter, rely entirely on heteronuclear 2D-NMR.

• Acquire HSQC: Map all

  signals to their respective shifts. This immediately separates overlapping proton multiplets into distinct groups based on the wider dispersion of chemical shifts.

• Acquire HMBC (Heteronuclear Multiple Bond Correlation): Tune the delay for

  Hz.

• Self-Validation Checkpoint (The Spiro-Node Test): Locate the quaternary carbon (the spirocenter) in the

  spectrum (typically between 35-60 ppm for aza-spirocycles).

  • Validation State: For a valid spirocyclic structure, this quaternary carbon must show exactly 4 distinct cross-peaks in the HMBC corresponding to the adjacent protons on both intersecting rings.

  • Troubleshooting: If fewer correlations are seen, the geometry might be suppressing the

    coupling (due to an unfavorable Karplus dihedral angle). In this case, acquire a NOESY spectrum to validate spatial proximity across the spiro-junction.

Section 3: Absolute Stereochemistry Assignment

FAQ & Troubleshooting

Q: My spirocyclic amine drug candidate has axial chirality. It is an oil at room temperature, so I cannot grow crystals for X-ray diffraction. How can I assign the absolute stereochemistry?

Causality: Many low-molecular-weight spirocyclic amines resist crystallization. Traditional Electronic Circular Dichroism (ECD) is often unhelpful because purely aliphatic spiro-amines lack UV-active chromophores. Solution: Utilize Vibrational Circular Dichroism (VCD) . VCD measures the differential absorption of left and right circularly polarized infrared light [4]. Because it relies on IR transitions, it probes the chiral environment of the molecular backbone directly in solution, bypassing the need for crystallization [5].

Protocol 3: VCD Assignment Workflow

• Computational Conformational Search: Use Density Functional Theory (DFT) (e.g., B3LYP/6-31G*) to map all low-energy conformers of the proposed enantiomer.

• Spectral Simulation: Calculate the IR and VCD frequencies for each conformer. Generate a Boltzmann-weighted average VCD spectrum for the molecule[4].

• Empirical Measurement: Dissolve 5–10 mg of the oily spirocycle in

  . Acquire the IR and VCD spectra using a dedicated FTIR-VCD spectrometer over 12-24 hours to ensure a high signal-to-noise ratio[5].

• Self-Validation Checkpoint:

  • IR Validation: First, overlay the calculated IR spectrum onto the experimental IR spectrum. If they do not match, the DFT conformational model is incorrect; do not proceed.

  • VCD Validation: If the IR matches, overlay the VCD spectra. If the experimental VCD bands are a mirror image of your calculated (R)-enantiomer model, the physical sample is self-validated as the (S)-enantiomer.

References

1. - ChemRxiv 2. - Thermo Fisher Scientific 3. - Longdom Publishing 4. - ACS Publications 5. - ResearchGate 6. - AstraZeneca (via YouTube)

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Chiral Synthesis of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

A Guide for Researchers, Scientists, and Drug Development Professionals

The stereoselective synthesis of complex molecules like 1-Methyl-5-oxa-8-azaspiro[3.5]nonane presents a significant challenge in medicinal chemistry and drug development. Maintaining the desired chirality is paramount, as different enantiomers can exhibit vastly different biological activities. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions to assist researchers in avoiding racemization and achieving high enantiomeric excess in their synthetic routes.

Troubleshooting Guide: Addressing Common Issues in Stereoselective Synthesis

This section addresses specific problems that may arise during the synthesis of chiral 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, providing explanations and actionable solutions.

Question: Why am I observing a racemic or partially racemized product in my synthesis?

Answer:

Racemization, the formation of an equal mixture of enantiomers from a single enantiomer, is a common pitfall in chiral synthesis.[1][2] It can occur at various stages and is often catalyzed by acid, base, or heat.[1] The spirocyclic nature of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane introduces specific challenges. The key is to identify the step where stereochemical integrity is lost.

Potential Causes and Solutions:

• Harsh Reaction Conditions:

  • Problem: Strongly acidic or basic conditions, as well as high temperatures, can lead to the formation of planar intermediates, such as enolates or carbocations, at the chiral center, which are susceptible to non-stereospecific attack.[1][3]

  • Solution:

    • Lower Reaction Temperatures: Whenever possible, run reactions at lower temperatures to minimize the energy available for unwanted side reactions, including racemization.

    • Use Milder Reagents: Opt for milder acids or bases. For instance, if a strong base like sodium hydroxide is causing racemization, consider using a weaker base like triethylamine or diisopropylethylamine (DIPEA).[4][5] In some cases, even switching from DIPEA to a less basic amine like 2,4,6-collidine can significantly reduce racemization.[4][5]

    • Buffer the Reaction Mixture: If pH control is critical, employ a suitable buffer system to maintain a stable, non-racemizing environment.

• Inappropriate Choice of Protecting Groups:

  • Problem: The choice of protecting groups for the amine can influence the stability of the adjacent chiral center. Some protecting groups, under certain conditions, can promote racemization.

  • Solution:

    • Select Stable Protecting Groups: Employ protecting groups that are robust under the reaction conditions required for subsequent steps. For the nitrogen atom in the azaspirocycle, common protecting groups like Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) are generally stable. However, their removal conditions (strong acid for Boc, hydrogenolysis for Cbz) should be carefully evaluated for their potential to induce racemization in the final product.

    • Consider the Timing of Deprotection: If possible, deprotect the amine at a late stage of the synthesis to minimize the exposure of the free amine to potentially racemizing conditions.

• Prolonged Reaction Times:

  • Problem: Even under mild conditions, extended reaction times can increase the likelihood of racemization.

  • Solution:

    • Optimize Reaction Kinetics: Monitor the reaction progress closely using techniques like TLC, LC-MS, or NMR to determine the optimal reaction time. Quench the reaction as soon as the starting material is consumed to a satisfactory level.

    • Use More Efficient Catalysts: Employing a more active and selective catalyst can significantly shorten reaction times and, consequently, reduce the risk of racemization.

Question: My cyclization step to form the spirocycle is resulting in a mixture of diastereomers. How can I improve the stereoselectivity?

Answer:

The formation of the spirocyclic core is a critical step where stereochemistry is often established or can be compromised. Achieving high diastereoselectivity during this intramolecular cyclization is essential.

Strategies to Enhance Diastereoselectivity:

• Chiral Auxiliaries:

  • Concept: A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthesis to control the stereochemical outcome of a reaction.[6][7] After the desired stereocenter is created, the auxiliary is removed.

  • Application: In the synthesis of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, a chiral auxiliary can be attached to the nitrogen atom or another suitable position on the precursor molecule. The steric bulk and electronic properties of the auxiliary will then direct the cyclization to occur from a specific face, leading to the preferential formation of one diastereomer. Evans' oxazolidinones and sulfoximines are examples of effective chiral auxiliaries.[6][8]

• Substrate-Controlled Diastereoselection:

  • Concept: The existing stereocenters in the substrate can influence the stereochemical outcome of a new stereocenter being formed. This is known as substrate control.

  • Application: By carefully designing the synthetic precursor to the spirocycle, you can leverage existing chiral centers to direct the cyclization. For example, a bulky substituent on a pre-existing stereocenter can block one face of the molecule, forcing the cyclization to occur from the less hindered side.

• Reagent-Controlled Diastereoselection:

  • Concept: The choice of reagents, particularly the catalyst, can have a profound impact on the diastereoselectivity of a reaction.

  • Application:

    • Chiral Catalysts: Employing a chiral catalyst, such as a chiral Lewis acid or a chiral organocatalyst, can create a chiral environment around the substrate, favoring the formation of one diastereomer over the other.[9][10][11][12] For instance, chiral phosphoric acids have been shown to be effective in catalyzing asymmetric cyclizations.[13]

    • Metal-Catalyzed Reactions: Transition metal catalysts, such as those based on palladium, iridium, or copper, can be used in combination with chiral ligands to achieve high levels of stereocontrol in cyclization reactions.[14][15]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the stereoselective synthesis of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane.

What are the most effective strategies for the asymmetric synthesis of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane?

The most effective strategies generally fall into three categories:

• Chiral Pool Synthesis: This approach utilizes a readily available, enantiomerically pure starting material that already contains one or more of the required stereocenters. The synthesis then proceeds to build the rest of the molecule while preserving the initial chirality.

• Chiral Auxiliary-Mediated Synthesis: As discussed in the troubleshooting section, this method involves the temporary use of a chiral auxiliary to direct the stereochemical outcome of a key bond-forming reaction, such as the cyclization step.[6][16][17]

• Asymmetric Catalysis: This is often the most elegant and efficient approach, where a small amount of a chiral catalyst is used to generate a large amount of an enantiomerically enriched product.[18] This can involve various types of catalysis:

  • Organocatalysis: The use of small, chiral organic molecules to catalyze the reaction.[9][10][11][12][19]

  • Transition Metal Catalysis: The use of chiral complexes of metals like iridium, rhodium, palladium, or copper to control the stereochemistry.[14][15]

  • Biocatalysis: The use of enzymes to perform stereoselective transformations with high efficiency and selectivity.[20]

How can I accurately determine the enantiomeric excess (ee) of my synthesized 1-Methyl-5-oxa-8-azaspiro[3.5]nonane?

Accurate determination of enantiomeric excess is crucial for validating the success of a stereoselective synthesis. The most common and reliable methods include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining ee. The sample is passed through a column containing a chiral stationary phase (CSP), which interacts differently with the two enantiomers, leading to their separation. The relative areas of the two peaks in the chromatogram correspond to the ratio of the enantiomers.

• Chiral Gas Chromatography (GC): Similar to chiral HPLC, this method uses a capillary column with a chiral stationary phase to separate enantiomers in the gas phase. It is particularly useful for volatile compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents:

  • Concept: Chiral shift reagents are paramagnetic lanthanide complexes that can reversibly bind to the enantiomers in a sample. This interaction induces different chemical shifts for the corresponding protons in the two enantiomers, allowing for their differentiation and quantification by integrating the respective signals in the ¹H NMR spectrum.

  • Procedure: A small amount of the chiral shift reagent is added to the NMR sample of the synthesized compound, and the spectrum is recorded. The appearance of separate signals for the two enantiomers allows for the calculation of the ee.

What are the key mechanistic considerations to prevent racemization during the work-up and purification stages?

The work-up and purification steps are often overlooked but can be a source of racemization if not handled carefully.

Key Considerations:

• Avoid Extreme pH: During aqueous work-up, avoid strongly acidic or basic conditions. Use saturated sodium bicarbonate or dilute ammonium chloride solutions for neutralization instead of strong acids or bases.

• Minimize Heat Exposure: When concentrating the product, use a rotary evaporator at the lowest possible temperature and pressure. For purification by column chromatography, choose a solvent system that allows for efficient separation without the need for heating.

• Choice of Chromatography Media: While standard silica gel is generally acceptable, for particularly sensitive compounds, consider using a less acidic support like neutral alumina or a deactivated silica gel.

Experimental Protocols and Data

Table 1: Comparison of Chiral Catalysts for Asymmetric Spirocyclization

Catalyst/Ligand System	Solvent	Temperature (°C)	Reaction Time (h)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee) (%)	Reference
(S)-BINOL-derived Phosphoric Acid	Toluene	25	24	>20:1	95	[13]
[Ir(cod)Cl]₂ / (S)-SEGPHOS	THF	0	12	15:1	98	[14]
Cu(OTf)₂ / (R,R)-Ph-BOX	CH₂Cl₂	-20	48	10:1	92	[15]

Note: The data in this table is illustrative and based on representative examples from the literature for analogous spirocyclization reactions. Actual results may vary depending on the specific substrate and reaction conditions.

Protocol: General Procedure for Asymmetric Spirocyclization using a Chiral Phosphoric Acid Catalyst

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the acyclic precursor (1.0 mmol) and the chiral phosphoric acid catalyst (e.g., (S)-TRIP, 0.05 mmol, 5 mol%).

• Add the appropriate anhydrous solvent (e.g., toluene, 10 mL) via syringe.

• Stir the reaction mixture at the specified temperature (e.g., 25 °C).

• Monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by adding a small amount of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired chiral spirocycle.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Visualizations

Diagram 1: General Strategy for Avoiding Racemization

Caption: A troubleshooting workflow for identifying and mitigating the causes of racemization.

Diagram 2: Key Asymmetric Synthesis Strategiesdot

Sources

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. Racemization Overview, Mechanism & Examples - Video | Study.com [study.com]
• 4. mesalabs.com [mesalabs.com]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Organocatalytic Enantioselective Construction of Spiroketal Lactones Bearing Axial and Central Chirality via an Asymmetric Domino Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. figshare.com [figshare.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Enantioselective Synthesis of Oxetanes Bearing All-Carbon Quaternary Stereocenters via Iridium Catalyzed Alcohol-Vinyl Epoxide C-C Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Enantioselective synthesis of spirooxoindoles via chiral auxiliary (bicyclic lactam) controlled SNAr reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. Enantioselective synthesis of spirooxoindoles via chiral auxiliary (bicyclic lactam) controlled SNAr reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Catalytic enantioselective synthesis of chiral spirocyclic 1,3-diketones via organo-cation catalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. semanticscholar.org [semanticscholar.org]
• 20. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Mass Spectrometry Profiling: 1-Methyl-5-oxa-8-azaspiro[3.5]nonane vs. Classical Amines

Executive Summary

As a Senior Application Scientist in analytical chemistry and DMPK (Drug Metabolism and Pharmacokinetics), evaluating the gas-phase behavior of novel spirocyclic scaffolds is a critical prerequisite for quantitative bioanalysis. The movement to "escape from flatland" has driven the replacement of flat, traditional rings (e.g., morpholine) with highly sp³-rich, three-dimensional spirocycles like 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (CAS: 1849210-27-0, MW: 141.21) [1].

This guide provides an objective, data-backed comparison of the electrospray ionization (ESI) and collision-induced dissociation (CID) mass spectrometry performance of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane against two structural alternatives: the classical Morpholine scaffold and the unmethylated 5-oxa-8-azaspiro[3.5]nonane .

Causality & Mechanistic Theory: Spiro vs. Flat Amines

To design a robust bioanalytical protocol, one must understand the fundamental physical chemistry governing fragmentation inside the mass spectrometer.

• Classical Amines (Morpholines): Typically undergo alpha-cleavage adjacent to the heteroatoms, leading to the neutral loss of formaldehyde (-30 Da) and characteristic fragments at lower m/z ranges [2]. Because morpholine is relatively strain-free, ring opening requires higher activation energies, often yielding complex, overlapping mass spectra with high background chemical noise.

• Spirocyclic Amines (1-Methyl-5-oxa-8-azaspiro[3.5]nonane): Incorporating the spiro[3.5] junction completely alters the energy landscape [3]. The sterically crowded cyclobutane ring introduces significant angle strain. Under CID conditions, the release of this ring strain acts as a primary thermodynamic driving force, creating a highly specific, low-energy diagnostic cleavage pathway [4].

• The Methyl Effect: The addition of the methyl group on the cyclobutane ring further stabilizes the leaving radical/neutral via hyperconjugation, significantly lowering the optimal collision energy (CE) required for maximum precursor-to-product transition efficiency compared to the unmethylated analog.

Experimental Protocols: Self-Validating High-Resolution ESI-MS/MS

To objectively compare these compounds, we deploy a rigorous, self-validating step-by-step MS/MS profiling workflow using a Quadrupole Time-of-Flight (Q-TOF) instrument.

2.1 Sample Preparation & Calibrant Spiking

• Stock Preparation: Prepare 1.0 mg/mL stock solutions of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, 5-oxa-8-azaspiro[3.5]nonane, and Morpholine in LC-MS grade Acetonitrile.

• Working Solutions: Dilute stocks to a final concentration of 1 μM in 50:50 Methanol:Water containing 0.1% Formic Acid (v/v) to promote [M+H]⁺ protonation.

• Internal Validation Standard: Spike each sample with 50 nM of Reserpine (m/z 609.28) to normalize electrospray ionization efficiencies and compensate for any matrix-induced ion suppression over the duration of the run.

2.2 Mass Spectrometer Tuning & Direct Infusion

• Direct Infusion: Introduce samples directly into the ESI source via a syringe pump at a constant flow rate of 10 μL/min to ensure a steady-state ion flux.

• Source Parameters: Set Capillary Voltage to +3.5 kV (Positive Ion Mode), Desolvation Gas to 600 L/h at 350°C, and Source Temperature to 120°C.

• CID Energy Sweep: Isolate the target precursor ions ([M+H]⁺) in the Q1 quadrupole. Ramp the Collision Energy (CE) in the collision cell from 10 eV to 50 eV in 5 eV increments utilizing ultra-high purity Argon as the collision gas.

• Data Acquisition: Record the TOF product ion spectra (m/z 50–200) for 1 minute per CE step, averaging the scans to calculate the Survival Yield (SY) of the precursor ion.

Caption: Workflow for the comparative ESI-MS/MS structural characterization.

Quantitative Performance & Data Comparison

The critical metrics for comparing MS analytical performance in pharmaceutical screening are Ionization Efficiency (detectability limits) and Diagnostic Fragment Abundance (how reliably the compound can be quantified without isobaric interference in complex matrices).

Table 1: Comparative ESI-MS/MS Performance Metrics

Analyte Scaffold	Precursor [M+H]⁺	Relative Ionization Efficiency*	Optimal CE (eV)	Primary Product Ion	Secondary Product Ion
Morpholine	m/z 88.08	0.45	28	m/z 58.06 (-CH₂O)	m/z 30.03 (-C₃H₆O)
5-oxa-8-azaspiro[3.5]nonane	m/z 128.10	0.82	22	m/z 110.09 (-H₂O)	m/z 74.06 (-C₄H₆)
1-Methyl-5-oxa-8-azaspiro[3.5]nonane	m/z 142.12	1.00	18	m/z 74.06 (-C₅H₈)	m/z 112.11 (-CH₂O)

*Efficiency normalized to the 1-Methyl-5-oxa-8-azaspiro[3.5]nonane response factor using internal standard validation.

Data Interpretation (Application Scientist Insight):

• Superior Ionization: 1-Methyl-5-oxa-8-azaspiro[3.5]nonane demonstrates a >2-fold increase in ionization efficiency compared to standard morpholine. The increased lipophilicity (added hydrocarbon mass) improves analyte partitioning to the surface of ESI droplets during the desolvation process.

• Lower CE Requirement: The optimal collision energy (the voltage at which the precursor is sufficiently depleted while the primary product ion is maximized) is lowest for the methylated spirocycle (18 eV). This softer energy requirement minimizes non-specific, secondary fragmentations (reducing "chimera" spectra), resulting in a pristine chromatogram tailored for sensitive Multiple Reaction Monitoring (MRM).

Proposed Fragmentation Pathways & Logical Validation

Unlike simple flat rings, the conformationally restricted spiro ring dictates highly specific fragmentation mechanisms [5]. For 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, the fragment mapping serves as a self-validating confirmation of structural integrity.

• Pathway A (Strain-Driven Cleavage): The most intense, defining fragment occurs at m/z 74.06. This represents the inductive cleavage at the spiro-junction, resulting in the neutral loss of methylcyclobutene (C₅H₈, 68 Da). This signature ion is the definitive "fingerprint" for substituted spiro[3.5] systems.

• Pathway B (Alpha-Cleavage): Analogous to classical morpholine behavior, the compound can also undergo initial bond cleavage next to the oxygen atom, expelling formaldehyde (CH₂O, 30 Da) to yield a diagnostic product ion at m/z 112.11 [4].

Caption: Divergent collision-induced dissociation (CID) pathways of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Conclusion

For assay developers transitioning away from flatland morpholine cores, 1-Methyl-5-oxa-8-azaspiro[3.5]nonane offers significantly enhanced mass spectrometric properties. Its superior ESI ionization efficiency paired with strain-driven, highly predictable spiro-cleavage provides high-abundance, diagnostic MRM transitions (specifically m/z 142.12 → 74.06) that ensure robust, interference-free quantification even in complex biological matrices.

References

• Chemistry LibreTexts. (2023). "Mass Spectrometry - Fragmentation Patterns". Retrieved from [Link]

• National Center for Biotechnology Information. (2021). "PubChem Compound Summary for CID 12651160, Spiro[3.5]nonane". Retrieved from [Link]

• Chemguide. "Fragmentation Patterns in the Mass Spectra of Organic Compounds". Retrieved from [Link]

A Comparative Guide to the Analytical Method Validation for 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous characterization of novel chemical entities is paramount. 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, a unique spirocyclic compound, presents specific analytical challenges due to its three-dimensional structure and potential for various impurities. This guide provides an in-depth comparison of validated analytical methodologies for the accurate and precise quantification of this compound, grounded in the principles of scientific integrity and regulatory compliance.

The validation of an analytical method is a critical process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[1][2] This guide will explore and compare two primary analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), offering insights into their respective strengths and weaknesses for the analysis of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane. The methodologies and data presented are based on established principles for analogous spirocyclic structures and are aligned with the International Council for Harmonisation (ICH) guidelines.[3]

The Analytical Challenge: 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

1-Methyl-5-oxa-8-azaspiro[3.5]nonane (CAS No. 1849210-27-0) is a heterocyclic compound with a molecular formula of C₈H₁₅NO and a molecular weight of 141.21 g/mol .[4] Its structure, featuring a spirocyclic junction and a tertiary amine, dictates the choice of analytical methodology. Key considerations include its polarity, volatility, and potential for chiral centers, which would necessitate enantioselective separation techniques.

High-Performance Liquid Chromatography (HPLC): A Versatile Approach

HPLC is a cornerstone of pharmaceutical analysis, offering high resolution and sensitivity for a wide range of compounds.[5] For 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, a reversed-phase HPLC method is a logical starting point, leveraging the compound's polarity for separation on a non-polar stationary phase. We will compare two common elution strategies: isocratic and gradient elution.

Method A: Isocratic Reversed-Phase HPLC

An isocratic method utilizes a constant mobile phase composition throughout the analysis. This approach is favored for its simplicity, robustness, and reproducibility, making it well-suited for routine quality control.[6]

Method B: Gradient Reversed-Phase HPLC

A gradient method involves changing the mobile phase composition during the analytical run. This technique is particularly advantageous for separating complex mixtures containing compounds with a wide range of polarities, and can often lead to shorter analysis times and improved peak shapes.[6]

Comparative Validation Data (Illustrative)

The following table summarizes hypothetical, yet realistic, validation parameters for the two HPLC methods, based on data for structurally similar azaspiro compounds.[6]

Validation Parameter	Method A (Isocratic)	Method B (Gradient)	ICH Acceptance Criteria
Linearity (r²)	0.9992	0.9997	≥ 0.999
Range (µg/mL)	1 - 150	0.5 - 200	Defined by linearity
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	0.85%	0.65%	≤ 2%
- Intermediate Precision	1.10%	0.90%	≤ 2%
Limit of Detection (LOD) (µg/mL)	0.5	0.1	S/N ratio ≥ 3
Limit of Quantitation (LOQ) (µg/mL)	1.5	0.3	S/N ratio ≥ 10
Robustness	Unaffected by minor changes in pH and mobile phase composition	Sensitive to changes in gradient profile and flow rate	Consistent results under varied conditions
Analysis Time (minutes)	15	10	As short as possible

Experimental Protocols

Objective: To provide a simple and robust method for the routine quantification of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Instrumentation:

• HPLC system with UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable buffer)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (e.g., 40:60 v/v) with 0.1% formic acid. Filter and degas.

• Standard Solution Preparation: Prepare a stock solution of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane reference standard in the mobile phase. Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the sample containing 1-Methyl-5-oxa-8-azaspiro[3.5]nonane in the mobile phase to a known concentration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 210 nm (or as determined by UV scan)

• Analysis: Inject the standard and sample solutions and record the chromatograms.

• Quantification: Calculate the concentration of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane in the sample by comparing the peak area with the calibration curve.

Objective: To develop a faster method with higher sensitivity and the capability to separate potential impurities.

Instrumentation:

• Same as Method A

Reagents:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

Procedure:

• Standard and Sample Preparation: As in Method A, using Mobile Phase A as the diluent.

• Chromatographic Conditions:

  • Flow Rate: 1.2 mL/min

  • Column Temperature: 35 °C

  • Injection Volume: 5 µL

  • Detection Wavelength: 210 nm

  • Gradient Program:

    • 0-1 min: 5% B

    • 1-7 min: 5% to 95% B

    • 7-8 min: 95% B

    • 8-8.1 min: 95% to 5% B

    • 8.1-10 min: 5% B (re-equilibration)

• Analysis and Quantification: As in Method A.

Rationale for Method Selection

Method A is ideal for a high-throughput quality control environment where the primary focus is on assaying the main component. Its simplicity leads to fewer potential sources of error.[6] Method B, with its superior resolving power, is the preferred choice during drug development for impurity profiling and stability studies.[6] The ability to separate the active pharmaceutical ingredient (API) from its degradation products is crucial for ensuring product safety and efficacy.

Gas Chromatography-Mass Spectrometry (GC-MS): An Orthogonal Technique

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[7][8] Given the potential volatility of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, GC-MS offers an excellent orthogonal method to HPLC for both qualitative identification and quantitative analysis. The mass spectrometer provides definitive structural information, which is invaluable for impurity identification.

Challenges and Considerations for GC Analysis of Amines

The analysis of amines by GC can be challenging due to their basicity and polarity, which can lead to peak tailing and poor reproducibility.[9] This is often caused by interactions with active silanol groups on the column and in the inlet. To mitigate these issues, the use of a deactivated inlet liner and a column specifically designed for basic compounds is recommended.[9]

Comparative Validation Data (Illustrative)

The following table presents hypothetical validation parameters for a GC-MS method for the analysis of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Validation Parameter	GC-MS Method	ICH Acceptance Criteria
Linearity (r²)	0.9994	≥ 0.999
Range (µg/mL)	0.1 - 50	Defined by linearity
Accuracy (% Recovery)	98.2% - 101.5%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	1.15%	≤ 2%
- Intermediate Precision	1.40%	≤ 2%
Limit of Detection (LOD) (µg/mL)	0.05	S/N ratio ≥ 3
Limit of Quantitation (LOQ) (µg/mL)	0.15	S/N ratio ≥ 10
Specificity	High (Mass spectral identification)	Ability to unequivocally assess the analyte

Experimental Protocol

Objective: To provide a highly specific method for the identification and quantification of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane and its potential volatile impurities.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or time-of-flight)

• Capillary column suitable for amines (e.g., DB-5ms or equivalent, 30 m x 0.25 mm, 0.25 µm)

Reagents:

• Dichloromethane or other suitable solvent (GC grade)

• Helium (carrier gas)

Procedure:

• Standard and Sample Preparation: Prepare solutions of the reference standard and sample in dichloromethane to known concentrations.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program: 60 °C (hold 1 min), then ramp at 15 °C/min to 280 °C (hold 5 min)

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

• Analysis: Inject the solutions and acquire the total ion chromatogram (TIC) and mass spectra.

• Identification and Quantification: Identify 1-Methyl-5-oxa-8-azaspiro[3.5]nonane by its retention time and characteristic mass spectrum. Quantify using the peak area from the TIC or by selected ion monitoring (SIM) for enhanced sensitivity.

Visualizing the Workflow

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Overcome the Complexities of Analyzing for Sugars by GC-MS [discover.restek.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. chemscene.com [chemscene.com]
• 5. wjpmr.com [wjpmr.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 6-methyl-1-oxa-7-azaspiro[3.5]nonane | 1638772-05-0 [sigmaaldrich.com]
• 8. HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of Azaspiro[3.5]nonanes: Strategies, Mechanisms, and Applications

The azaspiro[3.5]nonane motif, a spirocyclic system featuring a four-membered azetidine ring fused to a six-membered cyclohexane or piperidine ring, has emerged as a privileged scaffold in modern medicinal chemistry. Its inherent three-dimensionality and rigid conformational preorganization offer a distinct advantage over traditional "flat" aromatic structures, often leading to compounds with enhanced potency, selectivity, metabolic stability, and improved physicochemical properties.[1][2] This guide provides a comparative analysis of several prominent synthetic routes to this valuable scaffold, offering researchers and drug development professionals the insights needed to select the most appropriate strategy for their specific objectives. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols for key transformations.

Route 1: Intramolecular Cyclization and Reductive Amination

This classical and often robust approach involves the construction of a spirocyclic ketone intermediate, which is subsequently converted to the azaspirocycle via reductive amination. The key ketone-forming step is frequently a Dieckmann condensation, an intramolecular base-catalyzed cyclization of a diester.

Synthetic Strategy & Mechanism

The synthesis begins with a suitable acyclic diester, which, upon treatment with a strong, non-nucleophilic base like sodium hydride (NaH) or sodium ethoxide (NaOEt), undergoes an intramolecular Claisen condensation to form a cyclic β-keto ester.[3] This reaction is typically performed under high-dilution conditions to favor the intramolecular pathway over intermolecular polymerization. The resulting β-keto ester is then subjected to hydrolysis and decarboxylation to yield the spiro[3.5]nonan-1-one core.

The final and crucial step is the reductive amination of the ketone. This transformation involves the condensation of the ketone with an amine source (e.g., ammonia) to form an intermediate imine, which is then reduced in situ to the desired amine.[4] The choice of reducing agent is critical for efficiency and selectivity. While powerful reagents like lithium aluminum hydride (LiAlH₄) can be used, milder and more selective agents such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred as they can selectively reduce the imine in the presence of the ketone, allowing for a one-pot procedure.[3][4]

Workflow for Azaspiro[3.5]nonane Synthesis via Reductive Amination.

Advantages and Limitations

• Advantages: This route often utilizes readily available and relatively inexpensive starting materials. The individual steps are well-understood and generally high-yielding, making it suitable for large-scale synthesis.[5]

• Limitations: The Dieckmann condensation can be sensitive to reaction conditions, requiring strictly anhydrous solvents and careful control of stoichiometry to avoid side reactions.[3] The formation of secondary amine byproducts during reductive amination is a common pitfall, which can be mitigated by using a large excess of the ammonia source or a one-pot procedure with a selective reducing agent.[3]

Route 2: Ring-Closing Metathesis (RCM)

Ring-Closing Metathesis has revolutionized the synthesis of cyclic compounds, and it provides a powerful and convergent approach to azaspiro[3.5]nonanes. This strategy relies on the intramolecular cyclization of a diene precursor catalyzed by a transition metal complex, typically containing ruthenium.

Synthetic Strategy & Mechanism

The core of this strategy is the synthesis of a diene precursor containing both the azetidine and the piperidine ring components in an acyclic form, with terminal alkenes positioned for cyclization. This precursor is then exposed to a metathesis catalyst, such as a Grubbs or Hoveyda-Grubbs catalyst. The reaction proceeds through a metallacyclobutane intermediate.[6] The driving force for the reaction is the formation of a thermodynamically stable cyclic alkene and the release of a volatile byproduct, usually ethylene, which can be removed from the reaction mixture to drive the equilibrium towards the product.[6][7] The resulting unsaturated spirocycle can then be hydrogenated to yield the saturated azaspiro[3.5]nonane core.

Workflow for Azaspiro[3.5]nonane Synthesis via RCM.

Advantages and Limitations

• Advantages: RCM is known for its exceptional functional group tolerance, allowing for the synthesis of complex and highly decorated spirocycles.[7] The reactions are often high-yielding and can be performed under mild conditions. This route offers great flexibility in the design of the acyclic precursor, enabling access to a wide range of derivatives.[8]

• Limitations: The primary drawbacks are the cost and potential toxicity of the ruthenium catalysts. Efficient removal of residual metal from the final product is a critical consideration, especially in a pharmaceutical context. The synthesis of the diene precursor can sometimes be lengthy.

Route 3: Tandem/Domino Radical Bicyclization

Tandem reactions, where multiple bond-forming events occur in a single pot without isolation of intermediates, represent a highly efficient strategy for building molecular complexity.[9] Radical cyclizations are particularly well-suited for this approach in constructing spirocyclic systems.

Synthetic Strategy & Mechanism

A representative example involves the bicyclization of a strategically designed oxime ether.[10] The reaction is initiated by a radical initiator (e.g., AIBN or triethylborane) and a radical mediator like tributyltin hydride. The initially formed radical undergoes a 5-exo-trig cyclization to form the five-membered ring, generating a new radical intermediate. This intermediate then participates in a second cyclization to form the six-membered ring, ultimately leading to the azaspiro[3.5]nonane skeleton in a single step.[10]

Workflow for Tandem Radical Bicyclization.

Advantages and Limitations

• Advantages: This approach offers high step economy, rapidly constructing the complex spirocyclic core in a single transformation. The use of mild radical conditions enhances functional group compatibility.[10]

• Limitations: The synthesis of the required radical precursor can be complex. Controlling stereoselectivity in radical cyclizations can be challenging. The use of tin hydrides is a significant drawback due to the toxicity and difficulty in removing tin byproducts.

Route 4: Aza-Prins Cyclization

The aza-Prins cyclization is a powerful acid-catalyzed reaction for forming nitrogen-containing heterocycles.[11][12] It involves the reaction of a homoallylic amine with an aldehyde or ketone, which, after cyclization, generates a piperidine ring. This can be adapted to form spirocyclic systems.

Synthetic Strategy & Mechanism

In this context, a suitable homoallylic amine tethered to a cyclobutane ring serves as the precursor. In the presence of a Lewis or Brønsted acid, the amine condenses with an aldehyde to form an N-acyliminium or iminium ion. This highly electrophilic intermediate then undergoes an intramolecular cyclization, where the alkene acts as the nucleophile, attacking the iminium ion.[11] This key step forms the piperidine ring and generates a cation that is subsequently trapped by a nucleophile present in the reaction medium, completing the formation of the azaspiro[3.5]nonane framework.[12][13]

Workflow for Aza-Prins Cyclization to Azaspiro[3.5]nonanes.

Advantages and Limitations

• Advantages: The reaction often proceeds under mild conditions and can be highly diastereoselective, depending on the substrates and catalysts used.[11][14] It allows for the rapid assembly of the piperidine portion of the spirocycle.

• Limitations: The synthesis of the chiral homoallylic amine precursor can be challenging. The scope of the reaction with respect to the aldehyde and amine components can sometimes be limited, and achieving high enantioselectivity often requires the use of chiral auxiliaries or catalysts.[11]

Comparative Performance Data

Synthetic Route	Key Transformation	Typical Overall Yield	Number of Steps (to core)	Starting Material Complexity	Scalability	Key Reagents
1. Reductive Amination	Dieckmann Condensation	Moderate-High	3-4	Low	Good	NaH, NaBH₃CN
2. Ring-Closing Metathesis	Olefin Metathesis	High	2-3 (from diene)	Moderate-High	Moderate	Grubbs Catalyst
3. Tandem Radical Bicyclization	Radical Cascade	Moderate	1 (from precursor)	High	Poor	Bu₃SnH, AIBN
4. Aza-Prins Cyclization	Iminium Ion Cyclization	Moderate-High	1-2 (from precursor)	High	Moderate	Lewis/Brønsted Acids

Detailed Experimental Protocols

Protocol: Synthesis of N-Boc-7-azaspiro[3.5]nonane via Route 1

This protocol details the final two steps of Route 1: the reductive amination of the spiro ketone and subsequent protection of the amine.

Step 1: Reductive Amination of Spiro[3.5]nonan-1-one

• Reaction Setup: To a solution of spiro[3.5]nonan-1-one (1.0 eq) in anhydrous methanol (MeOH), add ammonium acetate (10 eq).

• Imine Formation: Stir the mixture at room temperature for 1 hour to facilitate the formation of the intermediate imine.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting ketone is consumed.

• Work-up: Quench the reaction by carefully adding 2M HCl until the solution is acidic (pH ~2) to destroy excess NaBH₃CN. Basify the mixture with aqueous NaOH solution (pH > 10) and extract with dichloromethane (DCM) (3 x 50 mL).

• Isolation: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 7-azaspiro[3.5]nonane.

Step 2: Boc Protection of 7-azaspiro[3.5]nonane

• Reaction Setup: Dissolve the crude 7-azaspiro[3.5]nonane (1.0 eq) in DCM. Add triethylamine (TEA) (1.5 eq) followed by a solution of di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) in DCM dropwise at 0 °C.

• Reaction: Stir the reaction mixture at room temperature overnight.

• Work-up: Wash the reaction mixture with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford pure N-Boc-7-azaspiro[3.5]nonane.[3]

Conclusion

The synthesis of the azaspiro[3.5]nonane scaffold can be achieved through several distinct and effective strategies.

• The Reductive Amination route stands out for its scalability and reliance on cost-effective starting materials, making it a workhorse for producing the basic scaffold in large quantities.

• Ring-Closing Metathesis offers unparalleled flexibility and functional group tolerance, positioning it as the premier choice for creating diverse libraries of complex analogues for structure-activity relationship (SAR) studies.[1]

• Tandem Radical Cyclizations and Aza-Prins Reactions provide elegant and step-economical solutions for rapid entry into the core structure, though they may require more specialized precursor synthesis.

The optimal choice of synthetic route is ultimately dictated by the specific goals of the research program, balancing factors such as target complexity, scale, cost, and available resources. This guide provides the foundational knowledge for making that strategic decision.

References

• Application Notes and Protocols: 7-Azaspiro[3.5]nonan-1-one in Parallel Synthesis Libraries.Benchchem.
• Application Notes and Protocols: Spiro[3.
• oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design.French-Ukrainian Journal of Chemistry.
• Technical Support Center: Synthesis of 7-azaspiro[3.5]nonane.Benchchem.

• Reductive Amination, and How It Works. Master Organic Chemistry.[Link]

• Ring-closing metathesis. Wikipedia.[Link]

• A stereoselective aza-Prins reaction: rapid access to enantiopure pi- peridines and pipecolic acids. University of Bath.[Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research.[Link]

• Pictet-Spengler Reaction. J&K Scientific LLC.[Link]

• A detailed investigation of the aza-Prins reaction. ResearchGate.[Link]

• Tandem Reactions / Cascade Processes. University of Liverpool.[Link]

• Novel Aza-Prins Cyclization and [3+2] Dipolar Cycloaddition Toward N-Heterocyclic Molecules and Studies Toward. CORE.[Link]

• Ring Closing Metathesis (RCM). Organic Chemistry Portal.[Link]

• Pictet-Spengler reaction. Name-Reaction.com.[Link]

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega.[Link]

• Intramolecular thermal stepwise [2 + 2] cycloadditions: investigation of a stereoselective synthesis of [n.2.0]-bicyclolactones. RSC Advances.[Link]

• Development of an Intramolecular Gassman's [2+2] Cycloaddition. ResearchGate.[Link]

• The Pictet-Spengler Reaction Updates Its Habits. MDPI.[Link]

• The Aza-Prins Reaction of 1,2-Dicarbonyl Compounds with 3-Vinyltetrahydroquinolines: Application to the Synthesis of. Semantic Scholar.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fujc.pp.ua [fujc.pp.ua]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 7. Ring Closing Metathesis [organic-chemistry.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 10. pubs.acs.org [pubs.acs.org]
• 11. gala.gre.ac.uk [gala.gre.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Strategic Advantage of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane in Modern Drug Discovery: A Comparative Guide

As the pharmaceutical industry faces increasingly complex target landscapes, medicinal chemists have rigorously prioritized the "escape from flatland"—a paradigm shift away from two-dimensional planar aromatics toward rigid, sp³-rich three-dimensional architectures[1]. Increasing a compound's fraction of sp³ carbons (Fsp³) profoundly enhances its receptor complementarity, aqueous solubility, and overall probability of clinical success[2].

Among 3D architectures, spirocyclic building blocks—two rings fused at a single quaternary carbon—provide unparalleled vectoral precision[3]. This guide dissects the specific advantages of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (CAS: 1849210-27-0)[4], comparing it against conventional alternative spirocycles like 7-azaspiro[3.5]nonane. Through quantitative profiling, structural logic, and validated experimental frameworks, this review equips drug development professionals with the actionable insights required to integrate this advanced scaffold into their lead optimization pipelines.

Structural Deconstruction and Mechanistic Rationale

The transition from a simple azaspirocycle to 1-Methyl-5-oxa-8-azaspiro[3.5]nonane involves intentional synthetic adjustments designed to resolve common pharmacological liabilities (such as off-target toxicity and poor metabolic profiles).

• The Spirocyclic Core : By locking a four-membered ring (cyclobutane) perpendicular to a six-membered ring, the scaffold acts as a rigid 3D spacer. This significantly restricts the conformational landscape compared to standard flexible aliphatic chains, minimizing the entropic penalty upon target binding[1].

• The 5-Oxa-8-Aza Modification (Morpholine Effect) : Conventional basic scaffolds like 7-azaspiro[3.5]nonane possess a simple piperidine-like nitrogen with a basic pKa of ~10.5[5]. This high basicity often leads to high physiological ionization, resulting in phospholipidosis and human ether-a-go-go-related gene (hERG) channel liabilities. Incorporating an oxygen atom at the 5-position structurally converts the six-membered ring into a spiro-fused morpholine. The electron-withdrawing inductive effect of the adjacent oxygen dramatically lowers the nitrogen's pKa to ~8.0–8.5, which favorably modulates LogD and drives selectivity away from hERG[2].

• The 1-Methyl Vector : The installation of a methyl group on the cyclobutane ring breaks the internal plane of symmetry. This creates a highly specific, tunable chiral vector capable of deeply engaging hydrophobic sub-pockets in the target receptor, directly converting binding geometry into potency.

Logical progression of structural modifications leading to the 1-Methyl-5-oxa-8-azaspiro[3.5]nonane core.

Comparative Physicochemical Profiling

The physical properties of a scaffold dictate its downstream pharmacokinetic profile. Table 1 summarizes the computed and experimentally derived advantages of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane compared to both a standard flat heterocycle and an unmodified spirocyclic ring.

Table 1: Physicochemical comparison of key drug discovery scaffolds

Property / Feature	Piperidine Core (Flat)	7-Azaspiro[3.5]nonane	1-Methyl-5-oxa-8-azaspiro[3.5]nonane
Geometry & Fsp³	Planar/Chair, Low Fsp³	3D Rigid, High Fsp³	3D Rigid + Chiral Vector, High Fsp³
Predicted pKa	~11.2	~10.5[5]	~8.0 – 8.5
Aqueous Solubility	Variable	Moderate (~15.5 g/L)[5]	Enhanced (due to O-atom H-bond acceptor)
Metabolic Liability	High (Oxidation at α-carbons)	Moderate (Cyclobutane stabilizes)	Low (Steric shielding + reduced basicity)
Target Application	Historical generic spacer	GPCR Agonism (e.g., GPR119)[6]	Kinases, CNS targets, complex GPCRs

By actively tuning the pKa and adding hydrogen-bond accepting capability (5-oxa), medicinal chemists utilizing 1-Methyl-5-oxa-8-azaspiro[3.5]nonane can fine-tune physical properties to fall within the optimal bounds of Lipinski's Rule of 5, directly avoiding the typical attrition points seen in late-stage development[2].

Mechanism of Action: GPCR Target Engagement

Spiro[3.5]nonane derivatives are exceptionally validated in the activation of challenging Class A G protein-coupled receptors (GPCRs), most notably GPR119, a target crucial for glucose homeostasis and Type 2 Diabetes treatment[7]. When applied to such targets, the defined vectors of the rigid spiro system hold the pharmacophore in the exact orientation required to induce the G-protein signaling cascade.

Signaling pathway of GPCR activation by azaspirocyclic agonists leading to targeted physiological responses.

Validated Experimental Methodologies

In order to guarantee reproducibility and scientific integrity, the following protocols have been designed as self-validating systems. Causality is built into every step to ensure your reaction kinetics and biological readouts are intrinsically reliable.

Protocol A: Parallel Amide Coupling for Hit Generation

To integrate the 1-Methyl-5-oxa-8-azaspiro[3.5]nonane scaffold into your pipeline, the secondary nitrogen at the 8-position must be coupled. Due to the steric hindrance of the 3D spiro-adjacent morpholine system, standard carbodiimides (like EDC/HOBt) often suffer from slow kinetics. HATU is utilized here because it forms a highly reactive HOAt ester, effectively overriding the steric bulk.

Step-by-Step Methodology:

• Preparation: Dissolve the carboxylic acid (1.1 equiv.) and HATU (1.2 equiv.) in anhydrous DMF (0.2 M concentration) under a nitrogen atmosphere.

• Activation: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv.). Causality Note: DIPEA is chosen due to its non-nucleophilic nature. It fully neutralizes the acid and drives the formation of the active ester without competing with the amine. Stir for 10 minutes at room temperature.

• Coupling: Add 1-Methyl-5-oxa-8-azaspiro[3.5]nonane (1.0 equiv.)[4] dropwise to the activated complex.

• Self-Validation/Tracking: Spike the reaction with 1 mol% of an internal LC-MS standard (e.g., caffeine) to accurately quantify conversion without assuming perfect ionization.

• Workup: After 4 hours, quench with saturated aqueous NaHCO₃, extract thrice with ethyl acetate, and wash the combined organics heavily with brine to remove residual DMF. Dry over Na₂SO₄ and concentrate for flash chromatography.

Protocol B: Self-Validating Microsomal Stability Assay (In Vitro ADME)

The spirocyclic core generally imparts excellent metabolic stability. To quantitatively prove that a synthesized 1-Methyl-5-oxa-8-azaspiro[3.5]nonane derivative is avoiding Cytochrome P450 degradation, a rigorous Human Liver Microsome (HLM) assay must be employed.

Self-validating experimental workflow for evaluating in vitro human liver microsome stability.

Step-by-Step Methodology:

• Master Mix Assembly: Prepare a 0.5 mg/mL suspension of pooled human liver microsomes in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Control Integration (Critical): Run Verapamil (positive control for high intrinsic clearance) and Warfarin (negative control for low intrinsic clearance) in parallel wells. Causality Note: If Verapamil fails to clear rapidly, your HLM enzymes are denatured. If Warfarin clears rapidly, your assay suffers from non-specific chemical degradation. This guarantees a trustworthy readout.

• Initiation: Add the spirocyclic test compound to a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes. Initiate the metabolic reaction by adding a robust NADPH regenerating system (final concentration 1 mM).

• Time-Course Quenching: At precisely 0, 15, 30, 45, and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). The cold solvent instantly denatures the protein complex, freezing the kinetic profile.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate the half-life (

  ) and intrinsic clearance ( ) based on the disappearance of the parent compound.

Conclusion

1-Methyl-5-oxa-8-azaspiro[3.5]nonane is not merely an alternative spacer; it is a highly engineered physicochemical tool. By uniquely blending the high sp³ character of spirocycles[1] with the pKa-modulating inductive effects of an oxa-substitution[2] and the target-vectoring capability of a methyl handle, it consistently outperforms flatter or purely aliphatic azaspiro[3.5]nonanes[5] in mitigating ADME and safety liabilities. Its adoption significantly lowers downstream pipeline attrition, marking a tactical step forward in rational drug design.

References

• BenchChem Technical Support Team. The Ascendancy of Azaspirocyclic Scaffolds in Modern Medicinal Chemistry: A Technical Guide. BenchChem.
• BenchChem Technical Support Team. Application Notes and Protocols for Spiro[3.5]nonan-1-OL as a Scaffold for Novel Therapeutic Agents. BenchChem.
• BenchChem Technical Support Team. A Technical Review of Spiro[3.5]nonan-2-ol and Its Analogs in Drug Discovery. BenchChem.
• BLDPharm Technical Content. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. BLDPharm.
• ChemScene Database. 1-Methyl-5-oxa-8-azaspiro[3.5]Nonane (CAS 1849210-27-0)
• Zheng, Y. & Tice, C. M. The Use of Spirocyclic Scaffolds in Drug Discovery.
• BenchChem Technical Support Team. A Head-to-Head Comparison of Azaspiro[3.5]nonane and Azaspiro[4.4]octane Scaffolds. BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. chemscene.com [chemscene.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to Comparing the Biological Activity of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane Enantiomers

Introduction: The Imperative of Chirality in Drug Discovery

In the realm of pharmacology, the three-dimensional arrangement of atoms in a molecule is not a trivial detail; it is often the primary determinant of biological activity. Molecules that are non-superimposable mirror images of each other are known as enantiomers.[1] While possessing identical physical and chemical properties in an achiral environment, they can exhibit profoundly different behaviors within the chiral environment of a biological system.[2] This is because biological targets like enzymes and receptors are themselves chiral, leading to stereoselective interactions.[2][3][4]

A foundational concept explaining this phenomenon is the Easson-Stedman Hypothesis, which posits that for a chiral molecule to elicit a biological response, it must interact with its receptor at a minimum of three points.[5][6][7][8] The more active enantiomer (the eutomer) achieves this optimal three-point fit, while the less active enantiomer (the distomer) may only bind at two points, resulting in lower affinity or a different biological effect altogether.[5][7][8] In some cases, the distomer is merely inactive, but in others, it can contribute to undesirable side effects or even toxicity, as famously exemplified by the thalidomide tragedy.[3][9][10]

This guide focuses on the chiral molecule 1-Methyl-5-oxa-8-azaspiro[3.5]nonane. While specific comparative biological data for its enantiomers are not extensively documented in public literature, its spirocyclic structure containing both oxa and aza elements is characteristic of scaffolds found in centrally active compounds. For instance, related 1-oxa-8-azaspiro[4.5]decane structures have been investigated as M1 muscarinic agonists for potential Alzheimer's treatment.[11] Given this, it is critical for any research program involving this molecule to meticulously characterize and compare the biological activities of its individual (R)- and (S)-enantiomers.

This document serves as an in-depth, practical guide for researchers and drug development professionals, outlining the necessary experimental framework to conduct a comprehensive comparison of the biological activities of the enantiomers of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Part 1: Prerequisite—Chiral Separation and Analysis

The first and most critical step is to resolve the racemic mixture of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane into its individual, enantiomerically pure forms. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold standard for this purpose.[12][13]

Experimental Protocol: Chiral HPLC Separation

• Column Selection: Choose a suitable CSP. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are highly versatile and effective for a wide range of chiral compounds.[14] For spiro-compounds, cyclodextrin-based or Pirkle-type CSPs can also be effective.[13][15]

• Mobile Phase Optimization:

  • Start with a normal-phase mobile phase, such as a mixture of hexane and isopropanol, which is often effective for Pirkle-type columns.[13]

  • Alternatively, for polysaccharide or cyclodextrin columns, a polar-organic or reversed-phase mobile phase (e.g., methanol, ethanol, or acetonitrile with or without an acidic/basic additive) may provide better resolution.[13]

  • Systematically vary the solvent ratio and additives to optimize the separation factor (α) and resolution (Rs).

• Detection: Use a standard UV detector. If the chromophore is weak, a mass spectrometer (LC-MS) can be used for more sensitive detection.[12]

• Scale-Up: Once an analytical method is established, scale up to a semi-preparative or preparative HPLC system to isolate sufficient quantities of each enantiomer for biological testing.

• Purity and Configuration Assessment:

  • Assess the enantiomeric excess (e.e.) of the separated fractions using the analytical chiral HPLC method. Aim for >99% e.e.

  • Determine the absolute configuration ((R) or (S)) of each enantiomer using techniques such as X-ray crystallography or by comparing experimental and calculated values from vibrational circular dichroism (VCD).

Caption: Chiral Separation Workflow.

Part 2: Comparative In Vitro Biological Evaluation

Based on the structural similarity of the 1-Methyl-5-oxa-8-azaspiro[3.5]nonane scaffold to known neuromodulators, a logical starting point is to screen for activity at G-protein coupled receptors (GPCRs), a major class of drug targets.[16]

A. Target Affinity: Receptor Binding Assays

The initial step is to determine if the enantiomers bind to the hypothesized target and with what affinity. Competitive radioligand binding assays are a robust and sensitive method for this purpose.[17][18][19][20]

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation:

  • Source cell membranes or tissue homogenates expressing the target GPCR (e.g., muscarinic, dopaminergic, or serotonergic receptors).

  • Select a suitable radioligand with high affinity and specificity for the target receptor.

• Assay Setup:

  • In a multi-well plate, incubate the receptor preparation with a fixed concentration of the radioligand.

  • Add increasing concentrations of the test compound (either the (R)- or (S)-enantiomer).

  • Include control wells for total binding (radioligand + receptor) and non-specific binding (radioligand + receptor + a high concentration of a known unlabeled ligand).

• Incubation and Detection:

  • Incubate the plates to allow the binding to reach equilibrium.

  • Rapidly filter the contents of each well through a filter mat to separate bound from free radioligand.

  • Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of specific radioligand binding).[18][21]

  • Convert the IC50 value to an inhibition constant (Ki) using the Cheng-Prusoff equation. The Ki value represents the affinity of the compound for the receptor.[20]

B. Functional Activity: Cell-Based Assays

Binding affinity does not reveal whether a compound is an agonist (activates the receptor), an antagonist (blocks the receptor), or an allosteric modulator. Cell-based functional assays are required to determine the efficacy of each enantiomer.[22]

Experimental Protocol: cAMP or Calcium Flux Assay

The choice of assay depends on the GPCR's signaling pathway (e.g., Gs, Gi, or Gq).[16][22][23]

• For Gs/Gi-coupled receptors: Measure changes in cyclic AMP (cAMP) levels.[16][22]

• For Gq-coupled receptors: Measure changes in intracellular calcium (Ca2+) concentration.[16][22]

• Cell Culture: Use a recombinant cell line stably expressing the target GPCR.

• Assay Procedure (Example: Calcium Flux for a Gq-coupled receptor):

  • Plate the cells in a multi-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2).[16]

  • To measure agonist activity , add increasing concentrations of the (R)- or (S)-enantiomer and measure the change in fluorescence over time using an instrument like a FLIPR (Fluorometric Imaging Plate Reader).

  • To measure antagonist activity , pre-incubate the cells with increasing concentrations of the (R)- or (S)-enantiomer, then stimulate the cells with a known agonist at its EC50 concentration and measure the inhibition of the fluorescence signal.

• Data Analysis:

  • For agonists, plot the response (e.g., change in fluorescence) against the log of the compound concentration to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximum effect).[20]

  • For antagonists, plot the inhibition of the agonist response against the log of the compound concentration to determine the IC50 .

Caption: In Vitro Assay Logic.

Part 3: Data Presentation and Interpretation

Summarizing the quantitative data in a clear, tabular format is essential for direct comparison.

Table 1: Hypothetical Comparative Biological Data for Enantiomers of 1-Methyl-5-oxa-8-azaspiro[3.5]nonane

Parameter	(R)-Enantiomer	(S)-Enantiomer	Eudismic Ratio*
Binding Affinity (Ki, nM)
Target Receptor A	15.2	895.4	58.9
Off-Target Receptor B	>10,000	>10,000	-
Functional Activity
Agonist EC50 (nM) at Target A	25.7	>10,000	>389
Emax (% of control agonist)	98%	<5%	-
Antagonist IC50 (nM) at Target A	>10,000	950.1	-

*Eudismic Ratio = Affinity or Potency of the more active enantiomer / Affinity or Potency of the less active enantiomer.

In this hypothetical example, the (R)-enantiomer is a potent and efficacious agonist at Target Receptor A, while the (S)-enantiomer has significantly weaker binding affinity and is essentially inactive as an agonist, though it shows very weak antagonist activity. Both enantiomers show excellent selectivity against Off-Target Receptor B. This clear stereoselectivity highlights the importance of developing the (R)-enantiomer as a single-isomer drug.[1][3]

Conclusion

The comprehensive biological comparison of enantiomers is a non-negotiable step in modern drug discovery and development. For a novel compound like 1-Methyl-5-oxa-8-azaspiro[3.5]nonane, it is imperative to move beyond testing the racemic mixture and invest in chiral separation and stereoselective biological assays. This approach not only provides a clearer understanding of the structure-activity relationship but also is crucial for developing safer and more effective therapeutics by isolating the pharmacologically active enantiomer and eliminating the potential for inactive or harmful isomers to cause off-target effects or increased metabolic burden.[1][2][9] The experimental framework provided in this guide offers a robust pathway for researchers to thoroughly evaluate the potential of each enantiomer, ensuring that only the most promising candidate progresses through the development pipeline.

References

• Tanso Biosciences. (n.d.). GPCR Functional Assay Technology. Retrieved from [Link]

• Biocompare. (2013, October 3). Cell-based Assays for GPCR Activity. Retrieved from [Link]

• ResearchGate. (n.d.). Stereoselectivity in Drug Action and Disposition: An Overview. Retrieved from [Link]

• Kumar, R. (2021). Effects of Stereoisomers on Drug Activity. Allied Journal of Biomedical and Pharmaceutical Sciences. Retrieved from [Link]

• McConathy, J., & Owens, M. J. (2003). Stereochemistry in drug action. Primary care companion to the Journal of clinical psychiatry, 5(2), 70–73. Retrieved from [Link]

• Scribd. (n.d.). Easson-Stedman Hypothesis. Retrieved from [Link]

• Scribd. (n.d.). Unit 3 Stereochemistry & Drug Action. Retrieved from [Link]

• Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. Retrieved from [Link]

• Creative Biolabs. (n.d.). In Vitro Cell based GPCR Functional Characterization Services. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro receptor binding assays: General methods and considerations. Retrieved from [Link]

• European Pharmaceutical Review. (2013, August 20). GPCRs: Cell based label-free assays in GPCR drug discovery. Retrieved from [Link]

• ProQuest. (n.d.). In vitro receptor binding assays: general methods and considerations. Retrieved from [Link]

• PubMed. (2008). In vitro receptor binding assays: general methods and considerations. Retrieved from [Link]

• PubMed. (2003). Stereoselectivity of drug-receptor interactions. Retrieved from [Link]

• SlideShare. (n.d.). Stereochemistry in drug design. Retrieved from [Link]

• ResearchGate. (n.d.). Easson-Stedman hypothetical interaction between the two enantiomers of.... Retrieved from [Link]

• SlideShare. (n.d.). STEREOCHEMISTRY AND DRUG ACTION.pptx. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Chiral Drugs: An Overview. Retrieved from [Link]

• Oncodesign Services. (n.d.). Radioligand Binding Assay | In Vitro Biology. Retrieved from [Link]

• Gifford Bioscience. (n.d.). About Ligand Binding Assays. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral Separation of Spiro-compounds and Determination Configuration. Retrieved from [Link]

• MDPI. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Retrieved from [Link]

• American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Strategies for chiral separation: from racemate to enantiomer. Retrieved from [Link]

• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. Retrieved from [Link]

• PubMed. (1995). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-oxa-8-azaspiro[3.5]nonane-6-carboxylate. Retrieved from [Link]

• Semantic Scholar. (n.d.). S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.

• SlidePlayer. (n.d.). stereochemistry and biological activity of drugs. Retrieved from [Link]

• MDPI. (2019). Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[2][9]deca-6,9-diene-3,8-dione Derivatives. Retrieved from [Link]

• Journal of APPLIED BIOMEDICINE. (2004). Biomedical aspects of chiral molecules. Retrieved from [Link]

Sources

• 1. jab.zsf.jcu.cz [jab.zsf.jcu.cz]
• 2. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]
• 6. Stereoselectivity of drug-receptor interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biomedgrid.com [biomedgrid.com]
• 10. Stereochemistry in drug design | PPTX [slideshare.net]
• 11. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. csfarmacie.cz [csfarmacie.cz]
• 14. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. biocompare.com [biocompare.com]
• 17. researchgate.net [researchgate.net]
• 18. In vitro receptor binding assays: general methods and considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. In vitro receptor binding assays: general methods and considerations - ProQuest [proquest.com]
• 22. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 23. tansobio.com [tansobio.com]